1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• CAS: 239107-27-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a plausible and robust synthetic pathway for 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one, a key intermediate in the development of various pharmacologically active molecules. The synthesis is primarily achieved through a Friedel-Crafts acylation reaction, a fundamental and widely utilized method in organic chemistry for the formation of carbon-carbon bonds with aromatic rings.

Core Synthesis Pathway: Friedel-Crafts Acylation

The principal route for the synthesis of 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one involves the electrophilic aromatic substitution of 1-fluoro-2-(trifluoromethyl)benzene with propanoyl chloride. This reaction is typically catalyzed by a strong Lewis acid, such as aluminum chloride (AlCl₃).[1][2][3][4][5]

The reaction proceeds via the formation of a propanoylium ion, a potent electrophile, generated from the reaction between propanoyl chloride and aluminum chloride.[5][6] This electrophile then attacks the electron-rich aromatic ring of 1-fluoro-2-(trifluoromethyl)benzene.

Regioselectivity

The directing effects of the substituents on the aromatic ring are crucial in determining the position of acylation. The fluorine atom is an ortho-, para-directing group, while the trifluoromethyl group is a strong deactivating and meta-directing group.[7][8][9][10] The desired product, 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one, results from acylation at the position para to the fluorine atom and meta to the trifluoromethyl group. This specific regioselectivity is favored due to the combined electronic effects of the two substituents, which direct the incoming electrophile to the C-4 position of the benzene ring.

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one via Friedel-Crafts acylation.

Materials:

• 1-Fluoro-2-(trifluoromethyl)benzene

• Propanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Water, deionized

• Sodium bicarbonate (NaHCO₃), saturated solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and equipment for organic synthesis (round-bottom flask, condenser, dropping funnel, magnetic stirrer, etc.)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCl gas) is charged with anhydrous aluminum chloride (1.2 eq) and anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Reactants: The mixture is cooled to 0 °C in an ice bath. A solution of 1-fluoro-2-(trifluoromethyl)benzene (1.0 eq) in anhydrous dichloromethane is added dropwise to the stirred suspension. Subsequently, propanoyl chloride (1.1 eq) is added dropwise via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0-5 °C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, the reaction mixture is carefully poured onto crushed ice containing concentrated hydrochloric acid. This is done to quench the reaction and decompose the aluminum chloride complex.

• Extraction: The organic layer is separated, and the aqueous layer is extracted with dichloromethane (3 x 50 mL). The combined organic layers are washed successively with deionized water, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Quantitative Data Summary

The following table summarizes the key quantitative data for the proposed synthesis. Please note that the yield is an estimated value based on typical Friedel-Crafts acylation reactions and may vary depending on the specific reaction conditions and scale.

Parameter	Value
Starting Materials
1-Fluoro-2-(trifluoromethyl)benzene	1.0 equivalent
Propanoyl chloride	1.1 equivalents
Anhydrous Aluminum Chloride	1.2 equivalents
Reaction Conditions
Solvent	Anhydrous Dichloromethane
Temperature	0 °C to room temperature
Reaction Time	12-24 hours
Product Information
Product Name	1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one
Molecular Formula	C₁₀H₈F₄O
Molecular Weight	220.16 g/mol
Estimated Yield	70-85%
Appearance	Colorless to pale yellow oil or low-melting solid

Visualizing the Synthesis Pathway

The following diagrams illustrate the logical flow of the synthesis and the experimental workflow.

Caption: Friedel-Crafts Acylation Synthesis Pathway.

Caption: Step-by-step experimental workflow.

References

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. 傅-克酰基化反应 [sigmaaldrich.com]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Intermediate product fromed when propanoyl chloride reacts with benzene i.. [askfilo.com]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]

In-Depth Technical Guide: Physicochemical Properties of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the known and predicted physicochemical properties of the compound 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. Due to the limited availability of experimental data for this specific molecule, this document presents a combination of fundamental identifiers and computationally predicted characteristics. Furthermore, it outlines standardized experimental protocols for the determination of key physicochemical parameters, offering a framework for empirical validation. The guide also includes a conceptual experimental workflow for the characterization of a novel chemical entity and a hypothetical signaling pathway illustrating the potential mechanism of action for trifluoromethyl ketones as enzyme inhibitors, a class to which this compound belongs.

Introduction

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is an aromatic ketone characterized by the presence of a fluorine atom and a trifluoromethyl group on the phenyl ring. These substitutions are of significant interest in medicinal chemistry and drug design, as they can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. The trifluoromethyl group, in particular, is a well-established bioisostere for various functional groups and is known to enhance the potency and pharmacokinetic profile of drug candidates. This guide serves as a foundational resource for researchers working with this compound, providing essential data and methodologies for its further investigation.

Physicochemical Properties

The fundamental physicochemical properties of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one are summarized in the table below. It is critical to note that while the molecular formula and weight are definitive, other parameters are predicted and await experimental verification.

Property	Value	Source
Molecular Formula	C₁₀H₈F₄O	Crysdot LLC
Molecular Weight	220.16 g/mol	Crysdot LLC
Predicted Melting Point	Not available	N/A
Predicted Boiling Point	Not available	N/A
Predicted Water Solubility	Not available	N/A
Predicted pKa	Not available	N/A
Predicted logP	Not available	N/A

Note: Predicted values should be used as estimates and must be confirmed through experimental analysis.

Experimental Protocols for Physicochemical Characterization

The following sections detail standardized laboratory procedures for the experimental determination of the key physicochemical properties of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Melting Point Determination

The melting point of a solid crystalline substance is a critical indicator of its purity.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Mortar and pestle

• Spatula

Procedure:

• Ensure the sample of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a fine, dry powder. If necessary, gently grind the crystals using a mortar and pestle.

• Pack the capillary tube with the powdered sample to a height of 2-3 mm by tapping the sealed end on a hard surface.

• Place the packed capillary tube into the heating block of the melting point apparatus.

• If the approximate melting point is unknown, perform a rapid preliminary heating to estimate the melting range.

• For an accurate measurement, start heating at a rate of approximately 10-15°C per minute until the temperature is about 20°C below the estimated melting point.

• Reduce the heating rate to 1-2°C per minute.

• Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the last solid crystal disappears (the completion of melting). This range is the melting point of the compound.

Boiling Point Determination

For liquid compounds, the boiling point is a fundamental physical constant.

Apparatus:

• Thiele tube or micro boiling point apparatus

• Small test tube

• Capillary tube (sealed at one end)

• Thermometer

• Heating source (e.g., Bunsen burner or heating mantle)

• Mineral oil

Procedure (Micro Method):

• Add a small amount (0.5-1 mL) of liquid 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one to a small test tube.

• Place a capillary tube, with its sealed end up, into the test tube containing the liquid.

• Attach the test tube to a thermometer, ensuring the bottom of the test tube is level with the thermometer bulb.

• Clamp the thermometer so that the assembly is immersed in the mineral oil within a Thiele tube or a beaker. The liquid level in the test tube should be below the oil level.

• Gently heat the apparatus. As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube.

• Continue heating until a steady stream of bubbles is observed.

• Turn off the heat and allow the apparatus to cool slowly.

• The boiling point is the temperature at which the bubbling stops and the liquid just begins to be drawn back into the capillary tube.

Solubility Determination

Understanding the solubility of a compound in various solvents is crucial for its formulation and application.

Apparatus:

• Test tubes

• Vortex mixer

• Graduated pipettes

• Analytical balance

Procedure (Qualitative):

• In separate test tubes, add a small, accurately weighed amount (e.g., 1-5 mg) of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

• To each tube, add a specific volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol, acetone, hexane).

• Vortex each tube vigorously for 30-60 seconds.

• Visually inspect for the dissolution of the solid. Classify as soluble, partially soluble, or insoluble.

Procedure (Quantitative):

• Prepare a saturated solution of the compound in the solvent of interest by adding an excess of the compound to a known volume of the solvent.

• Agitate the mixture at a constant temperature until equilibrium is reached (typically 24-48 hours).

• Separate the undissolved solid by centrifugation or filtration.

• Analyze the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy).

pKa Determination

The pKa value indicates the acidity or basicity of a compound.

Apparatus:

• Potentiometric titrator with a pH electrode

• Burette

• Beaker

• Magnetic stirrer and stir bar

• Standardized acidic and basic titrants (e.g., 0.1 M HCl and 0.1 M NaOH)

Procedure (Potentiometric Titration): [1][2][3]

• Calibrate the pH electrode using standard buffer solutions.

• Dissolve an accurately weighed amount of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in a suitable solvent mixture (e.g., water-methanol) to create a solution of known concentration.

• Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

• Titrate the solution with a standardized titrant (acid for a basic compound, base for an acidic compound), adding the titrant in small, precise increments.

• Record the pH after each addition, allowing the reading to stabilize.

• Plot the pH versus the volume of titrant added. The pKa can be determined from the midpoint of the buffer region of the titration curve.

logP Determination

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity.

Apparatus:

• Separatory funnel or screw-cap vials

• Vortex mixer or shaker

• Centrifuge

• n-Octanol and water (mutually saturated)

• Analytical instrument for concentration measurement (e.g., HPLC-UV)

Procedure (Shake-Flask Method): [4][5][6][7][8]

• Prepare mutually saturated solutions of n-octanol and water.

• Accurately weigh a small amount of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one and dissolve it in one of the phases (usually n-octanol).

• Add a known volume of this solution to a separatory funnel or vial containing a known volume of the other phase.

• Shake the mixture vigorously for a set period (e.g., 1-2 hours) to allow for partitioning between the two phases.

• Allow the two phases to separate completely. If an emulsion forms, it may be broken by centrifugation.

• Carefully collect samples from both the n-octanol and the aqueous layers.

• Determine the concentration of the compound in each phase using a suitable analytical method.

• Calculate the partition coefficient (P) as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm of P.

Conceptual Experimental and Biological Frameworks

The following diagrams illustrate a general workflow for characterizing a novel compound and a hypothetical signaling pathway involving a trifluoromethyl ketone as an enzyme inhibitor.

Caption: General Experimental Workflow for Compound Characterization.

Caption: Hypothetical Signaling Pathway Inhibition.

Biological Context: Trifluoromethyl Ketones as Enzyme Inhibitors

This mechanism of action has led to the investigation of TFMK-containing compounds as potential therapeutic agents for a range of diseases. For instance, TFMK-based inhibitors have been designed to target viral proteases, such as the SARS-CoV 3CL protease, and cellular enzymes like histone deacetylases (HDACs).[12][13][14] The development of such inhibitors often involves a rational design approach, where the TFMK "warhead" is coupled with a molecular scaffold that provides specificity for the target enzyme's binding pocket.[9][12][13] The hypothetical signaling pathway presented in this guide illustrates this general principle of protease inhibition by a TFMK-containing compound.

Conclusion

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one represents a molecule with significant potential for further investigation in the fields of medicinal chemistry and materials science. This technical guide has provided a compilation of its fundamental properties, along with detailed, standardized protocols for the experimental determination of its key physicochemical parameters. The included conceptual diagrams offer a roadmap for its systematic characterization and a framework for understanding its potential biological activity based on the known pharmacology of the trifluoromethyl ketone class. It is anticipated that the information and methodologies presented herein will facilitate and guide future research on this and related compounds.

References

• 1. creative-bioarray.com [creative-bioarray.com]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. scispace.com [scispace.com]
• 4. Interlaboratory study of log P determination by shake-flask and potentiometric methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 7. LogP / LogD shake-flask method [protocols.io]
• 8. researchgate.net [researchgate.net]
• 9. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Rational design of metabolically stable HDAC inhibitors: An overhaul of trifluoromethyl ketones - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one (CAS 239107-27-8)

For Researchers, Scientists, and Drug Development Professionals

This technical whitepaper provides a comprehensive overview of the chemical compound 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, CAS number 239107-27-8. This document collates available data on its synthesis, chemical properties, and potential applications, with a particular focus on its relevance in medicinal chemistry and drug development.

Chemical and Physical Properties

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a halogenated aromatic ketone. The presence of both a fluorine atom and a trifluoromethyl group on the phenyl ring significantly influences its electronic properties and reactivity, making it a valuable building block in organic synthesis.

Table 1: Physical and Chemical Properties

Property	Value
CAS Number	239107-27-8
Molecular Formula	C₁₀H₈F₄O
Molecular Weight	220.16 g/mol
Physical State	White crystalline solid
Melting Point	30-33 °C
Solubility	Insoluble in water
IUPAC Name	1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

Spectroscopic Data (Representative)

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts (in ppm)

¹H NMR	Predicted Shift (ppm)	¹³C NMR	Predicted Shift (ppm)
Aromatic-H	7.5 - 8.2 (m)	C=O	~195
-CH₂-	~3.0 (q)	Aromatic C-F	~160 (d, J ≈ 250 Hz)
-CH₃	~1.2 (t)	Aromatic C-CF₃	~130 (q, J ≈ 30 Hz)
CF₃	~123 (q, J ≈ 270 Hz)
Aromatic C-H	115 - 135
-CH₂-	~35
-CH₃	~8

Table 3: Predicted IR and Mass Spectrometry Data

| IR Spectroscopy | Characteristic Absorption (cm⁻¹) | Mass Spectrometry | Expected m/z Fragments | | :--- | :--- | :--- | | C=O Stretch | 1680 - 1700 | [M]+ | 220 | | C-F Stretch (Aromatic) | 1200 - 1250 | [M-CH₂CH₃]+ | 191 | | C-F Stretch (CF₃) | 1100 - 1200 | [M-C=O]+ | 192 | | Aromatic C-H Stretch | 3050 - 3100 | [C₇H₃F₄]+ | 163 | | Aliphatic C-H Stretch | 2850 - 3000 | | |

Synthesis and Experimental Protocols

The most plausible and widely used method for the synthesis of aromatic ketones such as 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is the Friedel-Crafts acylation . This reaction involves the electrophilic substitution of an aromatic ring with an acyl group, typically using a Lewis acid catalyst.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

The synthesis would proceed by reacting 1-fluoro-2-(trifluoromethyl)benzene with propanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Caption: Proposed Friedel-Crafts acylation synthesis pathway.

Detailed Experimental Protocol (General Procedure)

Materials:

• 1-fluoro-2-(trifluoromethyl)benzene

• Propanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (CH₂Cl₂)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane.

• Formation of Acylium Ion: Cool the suspension to 0 °C in an ice bath. Add propanoyl chloride (1.0 equivalent) dropwise to the stirred suspension.

• Addition of Aromatic Substrate: After the addition of propanoyl chloride is complete, add 1-fluoro-2-(trifluoromethyl)benzene (1.0 equivalent) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and 1 M HCl. Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Final Product: The crude product can be further purified by column chromatography on silica gel or by distillation under reduced pressure to yield pure 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Caption: Experimental workflow for the synthesis of the target compound.

Applications in Drug Development and Medicinal Chemistry

The incorporation of fluorine and trifluoromethyl groups into organic molecules is a well-established strategy in modern drug design. These substitutions can significantly enhance a compound's pharmacological profile.

The Role of the Trifluoromethylphenyl Moiety

The 4-fluoro-3-(trifluoromethyl)phenyl group is of particular interest in medicinal chemistry for several reasons:

• Metabolic Stability: The strong carbon-fluorine bonds in the trifluoromethyl group are resistant to metabolic degradation, which can increase the in vivo half-life of a drug.

• Lipophilicity: The trifluoromethyl group increases the lipophilicity of a molecule, which can improve its ability to cross cell membranes and reach its biological target.

• Binding Affinity: The trifluoromethyl group can participate in favorable interactions with biological targets, such as hydrogen bonding and dipole-dipole interactions, thereby increasing binding affinity and potency.

• Modulation of pKa: The electron-withdrawing nature of the trifluoromethyl group can alter the pKa of nearby functional groups, which can be crucial for drug-target interactions and pharmacokinetic properties.

Potential as a Key Synthetic Intermediate

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one serves as a versatile intermediate for the synthesis of more complex molecules with potential therapeutic applications. The ketone functional group can be readily transformed into a variety of other functionalities, such as alcohols, amines, and heterocycles, which are common pharmacophores in drug molecules.

Caption: Potential synthetic transformations of the target compound.

While no specific signaling pathways have been directly linked to 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in the available literature, its structural motifs are present in molecules targeting a wide range of biological pathways, including but not limited to kinase inhibition, receptor modulation, and enzyme inhibition. Researchers in drug discovery can utilize this compound as a starting material to synthesize novel candidates for various therapeutic areas.

Conclusion

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a valuable chemical entity with significant potential in organic synthesis and medicinal chemistry. Its synthesis via Friedel-Crafts acylation is a robust and scalable method. The unique combination of a fluorine atom and a trifluoromethyl group on the phenyl ring imparts desirable properties that are highly sought after in drug development. This technical guide provides a foundational understanding of this compound for researchers and scientists, highlighting its properties and potential for the synthesis of novel, biologically active molecules. Further research into the specific applications and biological activities of derivatives of this compound is warranted.

Spectroscopic and Synthetic Profile of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the available spectroscopic data and a proposed synthetic route for the compound 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one (CAS No. 239107-27-8). This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis. Due to the limited availability of direct experimental data for the title compound, this guide presents a curated summary of spectroscopic information from structurally analogous compounds to offer valuable insights into its expected analytical profile.

Spectroscopic Data Analysis

Table 1: ¹H NMR Spectroscopic Data of Analogs

Compound	Aromatic Protons (ppm)	Aliphatic Protons (ppm)	Solvent
1-(4-Chlorophenyl)-3-(2-(trifluoromethyl)phenyl)propan-1-one	7.91 (d, J = 8.2 Hz, 2H), 7.44 (d, J = 8.2 Hz, 2H), 7.33 (t, J = 7.4 Hz, 2H), 7.29–7.21 (m, 3H)	3.29 (t, J = 7.6 Hz, 2H), 3.09 (t, J = 7.6 Hz, 2H)	CDCl₃

Table 2: ¹³C NMR Spectroscopic Data of Analogs

Compound	Carbonyl Carbon (ppm)	Aromatic Carbons (ppm)	Aliphatic Carbons (ppm)	Solvent
1-(4-Chlorophenyl)-3-(2-(trifluoromethyl)phenyl)propan-1-one	197.01	140.08, 138.53, 134.18, 128.49, 127.95, 127.60, 127.44, 125.26	39.45, 29.07	CDCl₃
1-(4-(Trifluoromethyl)phenyl)propan-1-one	~198	137.2, 132.3 (q, J=32.5 Hz), 128.8, 125.7 (q, J=3.8 Hz)	31.8, 8.3	-

Table 3: Infrared (IR) Spectroscopic Data of Analogs

Compound	Key Absorptions (cm⁻¹)
1-(4-(Trifluoromethyl)phenyl)ethan-1-one	1690 (C=O stretch), 1325 (C-F stretch)

Table 4: Mass Spectrometry (MS) Data of Analogs

Compound	Molecular Ion (m/z)	Key Fragments (m/z)
1-(4-(Trifluoromethyl)phenyl)ethan-1-one	188.04	173, 145, 115

Proposed Synthesis Protocol

The synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one can be achieved via a Friedel-Crafts acylation reaction. This well-established method provides a reliable route to aromatic ketones.

Reaction Scheme:

1-Fluoro-2-(trifluoromethyl)benzene + Propanoyl chloride → 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

Detailed Experimental Protocol:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas outlet, add anhydrous aluminum chloride (1.2 eq.) and a suitable inert solvent such as dichloromethane (DCM).

• Reagent Addition: Cool the suspension to 0 °C in an ice bath. Add 1-fluoro-2-(trifluoromethyl)benzene (1.0 eq.) to the stirred suspension. Subsequently, add propanoyl chloride (1.1 eq.) dropwise via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride complex.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x 50 mL).

• Washing: Combine the organic layers and wash successively with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the pure 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Synthesis Workflow Diagram

The following diagram illustrates the key steps in the proposed synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Caption: Proposed synthesis workflow for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Unveiling the Structural Architecture: A Technical Guide to the Predicted Crystal Structure of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted crystal structure of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, a compound of significant interest in medicinal chemistry and drug development. In the absence of a publicly available crystal structure for the title compound, this report leverages high-quality crystallographic data from the structurally analogous compound, (E)-1-Phenyl-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one, to infer and discuss its likely structural characteristics. This guide presents detailed experimental protocols for synthesis and single-crystal X-ray diffraction, alongside a comparative analysis with other related fluorinated propenone structures. All quantitative data is summarized in structured tables, and key experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the structure-property relationships.

Introduction

The precise knowledge of the three-dimensional arrangement of atoms in a crystalline solid is fundamental to understanding its physicochemical properties and biological activity. For professionals in drug development, the crystal structure of a molecule is a critical piece of information that influences formulation, stability, and bioavailability. 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a ketone derivative featuring both a fluorine atom and a trifluoromethyl group, substitutions known to modulate electronic properties, metabolic stability, and binding affinity in bioactive molecules. While the crystal structure of this specific compound is not yet publicly available, analysis of closely related structures can provide valuable insights into its expected solid-state conformation and packing.

This whitepaper utilizes the crystallographic data of (E)-1-Phenyl-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one, a chalcone derivative, as the primary analogue for predicting the structural features of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. The presence of the trifluoromethylphenyl group in this analogue provides a strong basis for understanding the influence of this moiety on the crystal packing.

Predicted Crystallographic Data and Molecular Geometry

The crystallographic data for the analogue compound, (E)-1-Phenyl-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one, is presented below. It is anticipated that 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one will exhibit some similar unit cell characteristics, likely crystallizing in a common space group such as P2₁/c.

Table 1: Crystal Data and Structure Refinement for (E)-1-Phenyl-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one.[1][2]

Parameter	Value
Empirical formula	C₁₆H₁₁F₃O
Formula weight	276.25
Temperature	113 K
Wavelength	0.71073 Å
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions	a = 14.7469(5) Åb = 14.5697(4) Åc = 5.8430(2) Åβ = 92.854(1)°
Volume	1253.86(7) ų
Z	4
Density (calculated)	1.462 Mg/m³
Absorption coefficient	0.12 mm⁻¹
F(000)	568
Crystal size	0.20 × 0.18 × 0.08 mm
Theta range for data collection	2.5 to 27.5°
Index ranges	-19<=h<=19, -18<=k<=18, -7<=l<=7
Reflections collected	9136
Independent reflections	3005 [R(int) = 0.049]
Completeness to theta = 27.5°	99.7 %
Refinement method	Full-matrix least-squares on F²
Data / restraints / parameters	3005 / 0 / 181
Goodness-of-fit on F²	1.12
Final R indices [I>2sigma(I)]	R1 = 0.036, wR2 = 0.078
R indices (all data)	R1 = 0.054, wR2 = 0.083
Largest diff. peak and hole	0.22 and -0.27 e.Å⁻³

The molecular structure of the analogue reveals a dihedral angle of 48.8 (2)° between the two phenyl rings.[1][2] In the case of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, the propanone chain would allow for greater conformational flexibility compared to the propenone double bond. The crystal packing of the analogue is notable for the absence of classical intermolecular hydrogen bonds.[1][2] It is plausible that the crystal structure of the target compound will also be influenced by weaker interactions such as C-H···O and C-H···F contacts.

Experimental Protocols

The methodologies for the synthesis and crystallographic analysis of chalcone derivatives are well-established and provide a reliable framework for obtaining single crystals of the target compound.

Synthesis and Crystallization

The synthesis of related chalcones is often achieved through a Claisen-Schmidt condensation.[3][4] A similar approach can be envisioned for the synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Protocol for Synthesis:

• Reaction Setup: An equimolar amount of 4-fluoro-3-(trifluoromethyl)benzaldehyde and a suitable ketone precursor would be dissolved in ethanol in a round-bottom flask equipped with a magnetic stirrer.

• Base Catalysis: A catalytic amount of a base, such as aqueous sodium hydroxide or potassium hydroxide, is added dropwise to the stirred solution at room temperature.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, the reaction mixture is poured into crushed ice and acidified with dilute HCl to precipitate the crude product.

• Purification: The crude solid is collected by vacuum filtration, washed with water, and dried. Further purification is achieved by recrystallization from a suitable solvent, such as ethanol or a mixture of dichloromethane and hexane, to yield single crystals suitable for X-ray diffraction.[2]

Single-Crystal X-ray Diffraction

The determination of the crystal structure is performed using a single-crystal X-ray diffractometer.

Protocol for Data Collection and Structure Refinement:

• Crystal Mounting: A suitable single crystal is mounted on a goniometer head.

• Data Collection: The diffractometer, equipped with a CCD area detector, is used to collect diffraction data at a low temperature (e.g., 100-113 K) to minimize thermal vibrations.[1][5] Mo Kα radiation is commonly used.

• Data Reduction: The collected data is processed to yield a set of independent reflections.

• Structure Solution and Refinement: The structure is solved using direct methods and refined by full-matrix least-squares on F².[1] All non-hydrogen atoms are refined anisotropically. Hydrogen atoms are typically placed in geometrically calculated positions and refined using a riding model.

Visualizations

To aid in the understanding of the experimental and logical workflows, the following diagrams are provided in the DOT language.

Caption: Experimental workflow for synthesis and crystal structure determination.

Caption: Relationship between molecular features and crystalline properties.

Conclusion

While the definitive crystal structure of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one remains to be experimentally determined, a comprehensive analysis of its close structural analogue, (E)-1-Phenyl-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one, provides a robust predictive framework. The methodologies for synthesis and single-crystal X-ray diffraction outlined in this guide offer a clear path for obtaining and characterizing this compound. The insights into the likely molecular geometry and crystal packing are invaluable for researchers in medicinal chemistry and drug development, enabling more informed decisions in the design and formulation of new therapeutic agents. The data and protocols presented herein serve as a foundational resource for future investigations into this and related fluorinated compounds.

References

• 1. (E)-1-Phenyl-3-[4-(trifluoro­meth­yl)phen­yl]prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Newer chalcone scaffolds with reactive functional groups: Process, spectral and single crystal XRD studies | European Journal of Chemistry [eurjchem.com]
• 5. (E)-1-(4-Fluoro­phen­yl)-3-(4-methyl­phen­yl)prop-2-en-1-one - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of the compound 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. Due to the limited availability of public quantitative data, this document focuses on the standardized experimental protocol for determining solubility and presents a framework for data organization.

Introduction

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a fluorinated aromatic ketone of interest in medicinal chemistry and materials science. Its solubility in various organic solvents is a critical parameter for its synthesis, purification, formulation, and application. The presence of both a polar carbonyl group and a lipophilic trifluoromethylphenyl moiety suggests a nuanced solubility profile that is highly dependent on the nature of the solvent. Understanding this profile is essential for predicting its behavior in different chemical environments and for designing efficient processes in drug discovery and development.

Solubility Data

Solvent	Chemical Class	Polarity Index	Solubility (g/L) at 25°C	Observations
Methanol	Alcohol	5.1	Data not available
Ethanol	Alcohol	4.3	Data not available
Acetone	Ketone	5.1	Data not available
Ethyl Acetate	Ester	4.4	Data not available
Dichloromethane	Halogenated	3.1	Data not available
Acetonitrile	Nitrile	5.8	Data not available
Toluene	Aromatic Hydrocarbon	2.4	Data not available
Heptane	Aliphatic Hydrocarbon	0.1	Data not available

Experimental Protocol for Solubility Determination

The most common and reliable method for determining the equilibrium solubility of a compound is the Shake-Flask Method .[1][2][3][4] This protocol outlines the steps to accurately measure the solubility of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in a given organic solvent.

Materials and Equipment

• Solute: 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one (solid)

• Solvents: High-purity organic solvents of interest

• Apparatus:

  • Analytical balance

  • Glass vials or flasks with screw caps

  • Orbital shaker or magnetic stirrer with temperature control

  • Centrifuge

  • Syringe filters (e.g., 0.45 µm PTFE)

  • Volumetric flasks and pipettes

  • High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for analysis

Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one to a vial containing a known volume of the selected organic solvent. The excess solid is crucial to ensure that equilibrium is reached and the solution is saturated.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker or on a magnetic stirrer set to a constant temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium is reached.

• Separation of Undissolved Solute:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to let the excess solid settle.

  • To completely separate the undissolved solid from the saturated solution, centrifuge the vials at a high speed.

  • Carefully withdraw a known volume of the clear supernatant using a pipette. To ensure no solid particles are transferred, it is recommended to filter the supernatant through a syringe filter.

• Quantification of Dissolved Solute:

  • Prepare a series of standard solutions of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in the same solvent with known concentrations.

  • Analyze the standard solutions and the saturated solution sample using a suitable analytical technique, such as HPLC or UV-Vis spectrophotometry, to determine the concentration of the solute in the saturated solution.

  • Construct a calibration curve from the standard solutions to accurately quantify the concentration in the experimental sample.

• Data Reporting:

  • The solubility is expressed as the concentration of the solute in the saturated solution, typically in units of grams per liter (g/L) or moles per liter (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining the solubility of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Caption: Workflow for Solubility Determination using the Shake-Flask Method.

Conclusion

While specific quantitative solubility data for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in organic solvents is not currently published, this guide provides the necessary framework for its experimental determination. The detailed shake-flask protocol and the structured data presentation table offer a standardized approach for researchers. Accurate and consistent solubility data is paramount for the successful application of this compound in research and development, and the methodologies outlined herein will enable the generation of such crucial information.

References

• 1. bioassaysys.com [bioassaysys.com]
• 2. scribd.com [scribd.com]
• 3. enamine.net [enamine.net]
• 4. Physics-Based Solubility Prediction for Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction

Fluorinated organic molecules are of significant interest in medicinal chemistry and drug discovery due to the unique physicochemical properties imparted by fluorine atoms, such as increased metabolic stability, enhanced binding affinity, and altered lipophilicity.[1] The trifluoromethyl group (-CF3) is a particularly important substituent known to modulate the biological activity of various compounds.[2] The target molecule, 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, combines a fluorinated phenyl ring with a trifluoromethyl group and a propanone side chain, suggesting its potential as a scaffold in the development of novel therapeutic agents.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is presented in Table 1.

Property	Value	Source
CAS Number	239107-27-8
Molecular Formula	C10H8F4O
Molecular Weight	220.16 g/mol
Appearance	Not specified (likely a solid or oil)	-
Storage Temperature	2-8°C
SMILES Code	CCC(=O)C1=CC(C(F)(F)F)=C(F)C=C1

Synthesis

The most probable and industrially scalable method for the synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is the Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene with propanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

Proposed Synthetic Scheme

Caption: Proposed synthesis of the target compound.

Detailed Experimental Protocol

Materials:

• 1-Fluoro-2-(trifluoromethyl)benzene

• Propanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 1 M aqueous solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and equipment for inert atmosphere reactions

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with anhydrous aluminum chloride (1.1 equivalents) and anhydrous dichloromethane under a nitrogen atmosphere.

• Addition of Reactants: The flask is cooled to 0°C in an ice bath. A solution of 1-fluoro-2-(trifluoromethyl)benzene (1.0 equivalent) in anhydrous dichloromethane is added dropwise to the stirred suspension. Subsequently, propanoyl chloride (1.05 equivalents) is added dropwise via the dropping funnel over 30 minutes, maintaining the temperature at 0°C.

• Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction mixture is carefully poured into a beaker containing crushed ice and 1 M HCl. The mixture is stirred until all solids have dissolved. The organic layer is separated, and the aqueous layer is extracted with dichloromethane (3 x 50 mL). The combined organic layers are washed successively with 1 M HCl, water, saturated NaHCO₃ solution, and brine.

• Purification: The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure to yield the crude product. The crude product is then purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Characterization Data (Hypothetical)

The following table outlines the expected characterization data for the synthesized compound.

Analysis	Expected Results
¹H NMR	Signals corresponding to the ethyl group (triplet and quartet) and aromatic protons.
¹³C NMR	Resonances for the carbonyl carbon, aromatic carbons (showing C-F couplings), and the ethyl group carbons.
¹⁹F NMR	Two distinct signals for the aromatic fluorine and the trifluoromethyl group.
Mass Spec (EI)	Molecular ion peak (M⁺) at m/z = 220.
IR (KBr)	Characteristic absorption band for the carbonyl group (C=O) around 1690 cm⁻¹.
Yield	Expected to be in the range of 60-80% based on similar reactions.
Purity (by HPLC)	>95% after purification.

Potential Biological Activity and Signaling Pathways

While no specific biological data for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one has been reported, the structural motifs present suggest potential interactions with biological targets. Trifluoromethyl ketones are known to be potent inhibitors of various enzymes, including carboxylesterases and kinases.[3][4]

Enzyme Inhibition

Trifluoromethyl ketones can act as transition-state analog inhibitors of serine hydrolases, such as carboxylesterases. The electrophilic carbonyl carbon of the ketone is attacked by the catalytic serine residue in the enzyme's active site, forming a stable hemiacetal adduct. This effectively blocks the enzyme's catalytic activity.

Caption: Potential mechanism of enzyme inhibition.

Kinase Inhibition

Aromatic trifluoromethyl ketones have also been identified as "warheads" for the design of covalent reversible kinase inhibitors.[4] They can target non-catalytic cysteine residues in kinases, forming a reversible covalent bond. This interaction can modulate the kinase's activity and associated signaling pathways. Given the prevalence of kinases as drug targets in oncology and inflammatory diseases, this represents a significant area for future investigation of this compound.

Caption: Hypothesized kinase signaling pathway modulation.

Data Summary

The following tables summarize the key data points discussed in this guide.

Table 2: Synthesis and Characterization Summary

Parameter	Description
Reaction Type	Friedel-Crafts Acylation
Starting Materials	1-Fluoro-2-(trifluoromethyl)benzene, Propanoyl chloride
Catalyst	Aluminum Chloride (AlCl₃)
Solvent	Dichloromethane (DCM)
Key Purification Step	Silica Gel Column Chromatography
Expected Yield	60-80%

Table 3: Potential Biological Activity Profile

Target Class	Proposed Mechanism of Action	Potential Therapeutic Area
Serine Hydrolases	Transition-state analog inhibition	Metabolic disorders, Neurology
Kinases	Covalent reversible inhibition of cysteine residues	Oncology, Inflammatory diseases

Conclusion

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a readily synthesizable compound with significant potential for applications in drug discovery. Its structural features suggest a high likelihood of biological activity, particularly as an enzyme or kinase inhibitor. The experimental protocols and conceptual frameworks provided in this guide offer a solid foundation for researchers and scientists to further investigate this promising molecule. Future work should focus on the actual synthesis and characterization of the compound, followed by comprehensive biological screening to validate its therapeutic potential and elucidate its precise mechanism of action and involvement in cellular signaling pathways.

References

• 1. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016-2022) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jelsciences.com [jelsciences.com]
• 3. Comparison of benzil and trifluoromethyl ketone (TFK)-mediated carboxylesterase inhibition using classical and 3D-quantitative structure–activity relationship analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization of an aromatic trifluoromethyl ketone as a new warhead for covalently reversible kinase inhibitor design - PubMed [pubmed.ncbi.nlm.nih.gov]

The Strategic Introduction of the Trifluoromethyl Group in Phenylpropanone Scaffolds: A Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the role of the trifluoromethyl (CF3) group in the context of phenylpropanone derivatives. Phenylpropanones, a class of compounds with a wide range of biological activities, have been the subject of extensive medicinal chemistry efforts. The strategic incorporation of a trifluoromethyl group is a key tactic to modulate their physicochemical properties, pharmacokinetic profiles, and pharmacodynamic interactions. This document outlines the effects of trifluoromethylation, presents comparative quantitative data, details relevant experimental protocols, and visualizes the associated molecular pathways.

The Trifluoromethyl Group: A "Super-Methyl" in Medicinal Chemistry

The trifluoromethyl group is a cornerstone of modern medicinal chemistry, often employed as a bioisostere for methyl or chloro groups.[1] Its unique electronic and steric properties impart significant advantages to a parent molecule.

Key Physicochemical Effects:

• Increased Lipophilicity: The CF3 group is highly lipophilic (Hansch π value of +0.88), which can enhance a molecule's ability to cross biological membranes, such as the blood-brain barrier.[2][3] This is a critical factor for drugs targeting the central nervous system.

• Metabolic Stability: The carbon-fluorine bond is one of the strongest in organic chemistry, making the CF3 group exceptionally resistant to metabolic degradation, particularly oxidative metabolism by cytochrome P450 enzymes.[3][4] This often leads to a longer in vivo half-life and improved bioavailability.[5]

• Electronic Modulation: As a potent electron-withdrawing group, the CF3 moiety can significantly alter the electron density of an adjacent aromatic ring.[3] This influences the pKa of nearby functional groups and can modulate receptor-ligand interactions.[4]

• Conformational Effects: The CF3 group is bulkier than a methyl group and can influence the preferred conformation of a molecule, potentially leading to increased binding affinity and selectivity for its biological target.[2][5]

Impact on Phenylpropanones: The Case of Synthetic Cathinones

Phenylpropanones, particularly the synthetic cathinone class, are psychoactive substances that primarily act as monoamine transporter modulators. Structure-activity relationship (SAR) studies have demonstrated that the introduction of a trifluoromethyl group onto the phenyl ring dramatically alters their activity profile.

The primary mechanism of action for many synthetic cathinones is the inhibition of reuptake and/or the induction of reverse transport (efflux) of dopamine (DA) and serotonin (5-HT) via their respective transporters, the dopamine transporter (DAT) and the serotonin transporter (SERT).[6] Trifluoromethylation, particularly at the 4-position of the phenyl ring, has been shown to shift the selectivity of these compounds towards the serotonin transporter.[6]

For example, 4-trifluoromethyl-methcathinone (4-TFM-MCAT) is a much more potent substrate at SERT than at DAT, whereas the parent compound, methcathinone, displays the opposite selectivity.[6] This shift in selectivity has profound pharmacological consequences; while methcathinone is a powerful locomotor stimulant in rats (a behavior linked to dopamine release), its 4-trifluoromethyl analog is not.[6]

Quantitative Data Presentation

The following table summarizes the in vitro monoamine release potencies for methcathinone and its 4-trifluoromethyl analog, demonstrating the shift in transporter selectivity.

Compound	DAT Release EC50 (nM)	SERT Release EC50 (nM)	DAT/SERT Selectivity Ratio
Methcathinone (MCAT)	49.9	5,853	~117
4-Trifluoromethyl-methcathinone (4-TFM MCAT)	2,700	190	~0.07

Data adapted from Bonano et al. (2015) and Rothman et al. (2003) as cited in Baumann et al. (2018).

Experimental Protocols

Synthesis of a Trifluoromethylated Phenylpropanone

A representative synthesis for a trifluoromethylated phenylpropanone, 2'-(Trifluoromethyl)propiophenone, is the Friedel-Crafts acylation.

Objective: To synthesize 2'-(Trifluoromethyl)propiophenone via electrophilic aromatic substitution.

Materials:

• (Trifluoromethyl)benzene

• Propionyl chloride or propionic anhydride

• Lewis acid catalyst (e.g., Aluminum chloride, AlCl₃)

• Anhydrous, non-polar solvent (e.g., Dichloromethane, DCM)

• Apparatus for inert atmosphere reaction (e.g., Schlenk line)

• Standard workup and purification reagents (e.g., HCl, NaHCO₃, MgSO₄, silica gel)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), the Lewis acid catalyst (e.g., AlCl₃, 1.1 equivalents) is suspended in the anhydrous solvent (e.g., DCM) in a flame-dried flask and cooled to 0 °C.

• Propionyl chloride (1.0 equivalent) is added dropwise to the suspension, and the mixture is stirred for 15-20 minutes to allow for the formation of the acylium ion-catalyst complex.

• (Trifluoromethyl)benzene (1.0 equivalent) is then added dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, the reaction is allowed to warm to room temperature and stirred until completion, which is monitored by a suitable technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[1]

• Upon completion, the reaction is quenched by carefully pouring it over crushed ice and acidified with dilute HCl.

• The organic layer is separated, and the aqueous layer is extracted with the solvent.

• The combined organic layers are washed sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• The organic layer is then dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to yield the pure 2'-(Trifluoromethyl)propiophenone.[1]

Biological Evaluation: In Vitro Monoamine Transporter Release Assay

This protocol describes a method to determine the potency of a test compound to induce the release of a radiolabeled neurotransmitter from cells expressing the corresponding transporter.

Objective: To determine the EC50 value of a test compound for inducing dopamine (DA) or serotonin (5-HT) release via DAT or SERT.

Materials:

• Human Embryonic Kidney (HEK293) cells stably expressing the human dopamine transporter (hDAT) or human serotonin transporter (hSERT).

• Radiolabeled neurotransmitter: [³H]Dopamine or [³H]Serotonin.

• Krebs-HEPES buffer.

• Test compounds (e.g., methcathinone, 4-trifluoromethyl-methcathinone) at various concentrations.

• Scintillation vials and liquid scintillation cocktail.

• Liquid scintillation counter.

Procedure:

• Cell Preparation: HEK293 cells expressing hDAT or hSERT are cultured to near confluency. On the day of the assay, the cells are harvested and resuspended in Krebs-HEPES buffer.

• Radiolabel Loading: The cell suspension is incubated with the respective radiolabeled neurotransmitter ([³H]DA for hDAT cells, [³H]5-HT for hSERT cells) for a defined period (e.g., 15-30 minutes) at a controlled temperature (e.g., 25-30 °C) to allow for uptake and loading of the radiolabel into the cells.

• Washing: After loading, the cells are washed multiple times with fresh buffer to remove any extracellular radiolabel.

• Initiation of Release: The washed, radiolabeled cells are then incubated with various concentrations of the test compound for a short period (e.g., 10 minutes). A control group with buffer only (basal release) and a positive control with a known releasing agent are included.

• Sample Collection: Following the incubation with the test compound, the supernatant (containing the released radiolabel) is separated from the cell pellet.

• Quantification: The radioactivity in both the supernatant and the cell pellet (after lysing the cells) is measured using a liquid scintillation counter.

• Data Analysis: The amount of release is expressed as a percentage of the total radioactivity (supernatant + cell pellet). The EC50 value (the concentration of the compound that produces 50% of the maximal release) is determined by fitting the concentration-response data to a sigmoidal curve using non-linear regression analysis.

Visualization of Molecular Pathways and Workflows

Key Physicochemical Effects of the Trifluoromethyl Group

Caption: Key property modulations resulting from CF3 group incorporation.

Experimental Workflow for Evaluating Phenylpropanone Bioactivity

Caption: Workflow for synthesis and biological evaluation of CF3-phenylpropanones.

Simplified Dopamine Transporter (DAT) Signaling

Trifluoromethylated phenylpropanones can act as substrates for DAT, inducing reverse transport (efflux) of dopamine. This process is influenced by intracellular signaling cascades, including those involving Protein Kinase C (PKC).[7]

Caption: Modulation of DAT function by CF3-phenylpropanones and PKC.

Conclusion

The incorporation of a trifluoromethyl group is a powerful and versatile strategy in the design of novel phenylpropanone derivatives. It allows for the fine-tuning of critical physicochemical and pharmacokinetic properties, leading to significant alterations in biological activity. As demonstrated with synthetic cathinones, trifluoromethylation can dramatically shift transporter selectivity from dopaminergic to serotonergic systems, thereby modifying the pharmacological profile of the parent compound. The methodologies and data presented in this guide serve as a foundational resource for researchers engaged in the rational design and development of new therapeutic agents based on the phenylpropanone scaffold.

References

• 1. Mechanisms of dopamine transporter regulation in normal and disease states - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Molecular pathways linking the serotonin transporters (SERT) to depressive disorder: from mechanisms to treatments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Dopamine: Functions, Signaling, and Association with Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chapter 4. Electrophysiological Actions of Synthetic Cathinones on Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Designer Methcathinone Analogs, Mephedrone and Methylone, are Substrates for Monoamine Transporters in Brain Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Multifaceted Regulations of the Serotonin Transporter: Impact on Antidepressant Response [frontiersin.org]
• 7. Dopamine transporter - Wikipedia [en.wikipedia.org]

Preliminary Toxicological Profile of Similar Fluorinated Ketones: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorinated ketones are a class of organic compounds characterized by a ketone functional group with one or more fluorine atoms attached to the carbon skeleton. The introduction of fluorine can significantly alter the physicochemical and biological properties of the parent molecule, including its metabolic stability, lipophilicity, and binding affinity to biological targets. These properties have led to their investigation in various applications, including as refrigerants, fire extinguishing agents, and, importantly, as scaffolds in medicinal chemistry. However, the unique properties conferred by fluorination also necessitate a thorough toxicological evaluation.

This technical guide provides a preliminary toxicological profile of a selection of similar fluorinated ketones, focusing on their acute toxicity, cytotoxicity, and genotoxicity. The information presented herein is intended to serve as a resource for researchers and professionals involved in the development and safety assessment of fluorinated ketone-containing compounds. The guide summarizes available quantitative data, details the experimental protocols used for their determination, and visualizes key toxicological pathways and workflows.

Toxicological Data

Acute Oral Toxicity

Acute oral toxicity studies are conducted to determine the short-term adverse effects of a substance following a single oral dose. The LD50 (Lethal Dose, 50%) is a key endpoint, representing the statistically estimated dose required to cause mortality in 50% of the tested animal population.

Table 1: Acute Oral Toxicity Data for Selected Fluorinated Compounds in Rats

Compound	CAS Number	LD50 (mg/kg)	Sex	Observation Period	Reference
Unspecified Fluorinated Compound 1	Confidential	> 2000	Male/Female	14 days	[1][2]
Unspecified Fluorinated Compound 2	Confidential	2000 - 5000	Male/Female	14 days	[3]

Note: Specific LD50 values for a homologous series of fluorinated ketones are not publicly available. The data presented are from studies on unspecified fluorinated compounds and serve as an example of acute toxicity data presentation.

In Vitro Cytotoxicity

In vitro cytotoxicity assays are used to assess the toxicity of a compound to cells in culture. The IC50 (half-maximal inhibitory concentration) is a common metric, representing the concentration of a substance that reduces a biological activity (e.g., cell viability) by 50%.

Table 2: In Vitro Cytotoxicity Data for Selected Fluorinated Compounds

Compound	Cell Line	Assay	IC50 (µM)	Exposure Time	Reference
Fluorinated Trifluoromethyl 4-Thiazolidinone (FTT)	CHO-K1	MTT	4.53	24 h
Perfluorononanoic acid (PFNA)	HepG2	WST-1	~100	24 h	[4]
Perfluorodecanoic acid (PFDA)	HepG2	WST-1	~100	24 h	[4]
Perfluorooctanoic acid (PFOA)	HepG2	MTT	> 200	24 h	[5]
Perfluorooctanesulfonate (PFOS)	HepG2	MTT	> 300	24 h	[5]

Note: CHO-K1 - Chinese Hamster Ovary cells; HepG2 - Human Liver Cancer cells.

In Vitro Genotoxicity

Genotoxicity assays are designed to detect direct or indirect damage to DNA. The Ames test (bacterial reverse mutation assay) and the in vitro micronucleus assay are standard tests for evaluating the mutagenic and clastogenic potential of a chemical, respectively.

Table 3: In Vitro Genotoxicity Data for a Selected Fluorinated Compound

Compound	Assay	Cell Line/Strain	Metabolic Activation (S9)	Result	Reference
Fluorinated Trifluoromethyl 4-Thiazolidinone (FTT)	Chromosome Aberration	CHO-K1	Not specified	Positive
Fluorinated Trifluoromethyl 4-Thiazolidinone (FTT)	Micronucleus Assay	CHO-K1	Not specified	Positive

Note: A "Positive" result indicates that the compound induced a statistically significant increase in the genotoxic endpoint compared to the negative control.

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of toxicological studies. This section outlines the typical experimental protocols for the key assays cited in this guide.

Acute Oral Toxicity Study (Up-and-Down Procedure)

This method is a sequential dosing procedure that allows for the estimation of the LD50 with a reduced number of animals compared to traditional methods.

• Animal Model: Young adult Sprague-Dawley rats (8-12 weeks old) are typically used. Animals are acclimatized for at least 5 days before the study.

• Housing: Animals are housed in controlled conditions (22 ± 3 °C, 30-70% humidity, 12-hour light/dark cycle) with free access to standard laboratory diet and water, except for a brief fasting period before dosing.

• Dosing: A single animal is dosed with the test substance at a starting dose level. The substance is typically administered via oral gavage.

• Observation: The animal is observed for signs of toxicity and mortality for up to 14 days.

• Sequential Dosing: If the animal survives, the next animal is dosed at a higher dose level. If the animal dies, the next animal is dosed at a lower dose level. This process is continued until the stopping criteria are met (e.g., a specified number of reversals in outcome).

• LD50 Calculation: The LD50 is calculated using the maximum likelihood method based on the pattern of survivals and mortalities.

• Pathology: A gross necropsy is performed on all animals at the end of the study.

MTT Cell Viability Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Culture: Cells (e.g., HepG2, CHO-K1) are seeded in a 96-well plate at a predetermined density and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the fluorinated ketone for a specified duration (e.g., 24, 48, or 72 hours). A vehicle control (e.g., DMSO) and a positive control (a known cytotoxic agent) are included.

• MTT Addition: After the treatment period, the medium is removed, and a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. The plate is incubated for 2-4 hours at 37°C.

• Formazan Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the formazan solution is measured using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: The cell viability is expressed as a percentage of the vehicle control. The IC50 value is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vitro Micronucleus Assay

This assay detects the formation of micronuclei, which are small, extranuclear bodies containing chromosomal fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.

• Cell Culture and Treatment: Proliferating cells (e.g., CHO-K1) are exposed to at least three concentrations of the test compound for a short (3-6 hours) or long (24 hours) duration, both with and without metabolic activation (S9 fraction from rat liver).

• Cytokinesis Block: Cytochalasin B is added to the culture medium to block cytokinesis, resulting in the accumulation of binucleated cells.

• Cell Harvesting and Staining: Cells are harvested, treated with a hypotonic solution, and fixed. The cells are then stained with a DNA-specific dye (e.g., Giemsa or a fluorescent dye like DAPI).

• Microscopic Analysis: At least 2000 binucleated cells per concentration are scored for the presence of micronuclei.

• Data Analysis: The frequency of micronucleated binucleated cells is calculated for each concentration and compared to the vehicle control. A statistically significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test uses several strains of Salmonella typhimurium with pre-existing mutations in the histidine operon, rendering them unable to synthesize histidine (his-). The assay measures the ability of a chemical to cause a reverse mutation to the his+ phenotype, allowing the bacteria to grow on a histidine-free medium.

• Bacterial Strains: A set of tester strains (e.g., TA98, TA100, TA1535, TA1537) is used to detect different types of mutations (frameshift and base-pair substitutions).

• Metabolic Activation: The test is performed both with and without a metabolic activation system (S9 mix) to detect mutagens that require metabolic conversion to become active.

• Exposure: The test compound, bacterial tester strain, and S9 mix (if used) are combined in a soft agar overlay.

• Plating: The mixture is poured onto a minimal glucose agar plate, which lacks histidine.

• Incubation: The plates are incubated at 37°C for 48-72 hours.

• Colony Counting: The number of revertant colonies (his+) on each plate is counted.

• Data Analysis: A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least twice the background (spontaneous reversion) rate.

Mechanistic Insights and Signaling Pathways

The toxicity of fluorinated ketones is likely influenced by the metabolic fate of the fluorine and ketone moieties. A key concern is the potential for metabolism to toxic byproducts. For instance, α-fluoroketones can be metabolized to fluoroacetic acid, a potent inhibitor of the Krebs cycle. Furthermore, ketones, in general, have been implicated in the induction of oxidative stress and apoptosis.

Potential Toxicological Mechanisms

• Oxidative Stress: The metabolism of fluorinated ketones may lead to the generation of reactive oxygen species (ROS), overwhelming the cellular antioxidant defense systems. This can result in damage to lipids, proteins, and DNA.

• Mitochondrial Dysfunction: Mitochondria are key targets for many toxicants. Fluorinated ketones or their metabolites could disrupt the mitochondrial electron transport chain, leading to a decrease in ATP production, mitochondrial depolarization, and the release of pro-apoptotic factors.

• Apoptosis: The culmination of cellular damage from oxidative stress and mitochondrial dysfunction can trigger programmed cell death, or apoptosis. This is a highly regulated process involving a cascade of signaling molecules.

Visualizing Toxicological Pathways

The following diagrams, generated using the DOT language, illustrate a general workflow for toxicological assessment and the key signaling pathways involved in apoptosis.

Caption: A generalized workflow for the toxicological assessment of a chemical compound.

Caption: The intrinsic pathway of apoptosis, initiated by cellular stress.

Caption: The extrinsic pathway of apoptosis, initiated by death receptor signaling.

Conclusion and Future Directions

This technical guide provides a preliminary overview of the toxicological profile of similar fluorinated ketones. The available data, although limited for a cohesive series of compounds, suggest that these molecules can exhibit cytotoxicity and genotoxicity. The likely mechanisms of toxicity involve metabolic activation, induction of oxidative stress, and the triggering of apoptosis through the mitochondrial pathway.

For a more comprehensive understanding of the structure-activity relationships and to support robust risk assessments, further research is warranted. Specifically, systematic toxicological testing of a homologous series of fluorinated ketones is needed to elucidate the impact of the degree and position of fluorination on toxicity. Furthermore, detailed mechanistic studies are required to identify the specific signaling pathways and molecular targets involved in the adverse effects of these compounds. Such data will be invaluable for the safe design and development of future fluorinated ketone-containing molecules for various applications.

References

• 1. dep.nj.gov [dep.nj.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Determination of in vitro hepatotoxic potencies of a series of perfluoroalkyl substances (PFASs) based on gene expression changes in HepaRG liver cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Impacts of two perfluorinated compounds (PFOS and PFOA) on human hepatoma cells: cytotoxicity but no genotoxicity? - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one and its derivatives are of significant interest in medicinal chemistry and drug discovery. The presence of both a fluorine atom and a trifluoromethyl group on the phenyl ring can profoundly influence the physicochemical and pharmacological properties of these molecules. The trifluoromethyl group often enhances metabolic stability, lipophilicity, and binding affinity to biological targets, while the fluorine atom can modulate pKa and conformational preferences.[1] These structural features make this class of compounds attractive scaffolds for the development of novel therapeutic agents.

This document provides detailed protocols for the synthesis of the core molecule, 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, and several of its derivatives. The application notes highlight the potential uses of these compounds in various research and development settings.

Synthesis of the Core Molecule: 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

The primary synthetic route to 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is through a Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene with propanoyl chloride. This electrophilic aromatic substitution reaction is a fundamental method for the formation of aryl ketones.[2][3]

Experimental Protocol: Friedel-Crafts Acylation

Materials:

• 1-Fluoro-2-(trifluoromethyl)benzene

• Propanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Ice

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add anhydrous aluminum chloride (1.1 to 1.5 equivalents) and anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add propanoyl chloride (1.0 equivalent) to the stirred suspension.

• After the addition is complete, add 1-fluoro-2-(trifluoromethyl)benzene (1.0 equivalent) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated HCl.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude product.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Quantitative Data:

Parameter	Value	Reference
Yield	60-80% (typical)	General Friedel-Crafts Acylation[4]
Reaction Time	2-6 hours	General Friedel-Crafts Acylation[4]
Purity	>95% (after chromatography)	General Laboratory Practice

Synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one Derivatives

The core molecule can be further modified to generate a library of derivatives. Key derivatization strategies include modifications at the α-carbon of the propanone chain.

α-Amination via α-Bromination and Nucleophilic Substitution

A common strategy to introduce an amino group at the α-position is a two-step process involving α-bromination followed by nucleophilic substitution with an amine.

Materials:

• 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• Bromine (Br₂) or N-Bromosuccinimide (NBS)

• Acetic acid or Carbon tetrachloride

• AIBN (azobisisobutyronitrile) if using NBS (catalytic amount)

Procedure:

• Dissolve 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in a suitable solvent (e.g., acetic acid or carbon tetrachloride).

• Slowly add a solution of bromine (1.0 equivalent) in the same solvent to the ketone solution at room temperature.

• Stir the reaction mixture at room temperature for 1-3 hours, monitoring the reaction progress by TLC.

• Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., dichloromethane).

• Wash the organic layer with saturated sodium thiosulfate solution to remove excess bromine, followed by water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate to yield the crude 2-bromo-1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one. This product is often used in the next step without further purification.

Materials:

• 2-Bromo-1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• Desired primary or secondary amine (e.g., dimethylamine, piperidine) (2.2 equivalents)

• Acetonitrile or Tetrahydrofuran (THF)

• Potassium carbonate (K₂CO₃) or Triethylamine (Et₃N)

Procedure:

• Dissolve the crude α-bromo ketone in acetonitrile or THF.

• Add the desired amine (2.2 equivalents) and a base such as potassium carbonate or triethylamine (1.5 equivalents).

• Stir the reaction mixture at room temperature or heat to reflux until the reaction is complete as monitored by TLC.

• Cool the reaction mixture, filter off any inorganic salts, and concentrate the filtrate.

• Purify the residue by column chromatography to obtain the desired α-amino ketone derivative.

Quantitative Data for α-Amination:

Derivative	Amine Used	Typical Yield
2-(Dimethylamino)-1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one	Dimethylamine	70-90%
1-[4-Fluoro-3-(trifluoromethyl)phenyl]-2-(piperidin-1-yl)propan-1-one	Piperidine	75-95%

Mannich Reaction for α-Aminomethylation

The Mannich reaction is a three-component condensation reaction involving the ketone, formaldehyde, and a primary or secondary amine to introduce an aminomethyl group at the α-position.[5]

Materials:

• 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• Formaldehyde (aqueous solution or paraformaldehyde)

• Dimethylamine hydrochloride (or other secondary amine salt)

• Ethanol

• Hydrochloric acid (catalytic amount)

Procedure:

• In a round-bottom flask, combine 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one, dimethylamine hydrochloride, and paraformaldehyde in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid.

• Heat the mixture to reflux and stir for 4-8 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction mixture and remove the solvent under reduced pressure.

• Dissolve the residue in water and basify with a suitable base (e.g., NaOH or K₂CO₃) to pH > 10.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography to yield the Mannich base.

Quantitative Data for Mannich Reaction:

Derivative	Amine Used	Typical Yield
2-(Dimethylaminomethyl)-1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one	Dimethylamine	50-70%[5]

Visualizations

Synthetic Pathways

References

• 1. jelsciences.com [jelsciences.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. chem.winthrop.edu [chem.winthrop.edu]
• 4. websites.umich.edu [websites.umich.edu]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in Medicinal Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

The compound 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a versatile synthetic intermediate in medicinal chemistry. Its chemical structure, featuring a fluorine atom and a trifluoromethyl group on the phenyl ring, imparts desirable properties to potential drug candidates. The trifluoromethyl group can enhance metabolic stability and binding affinity, while the fluorine atom can modulate electronic properties and improve pharmacokinetic profiles. These characteristics make this compound a valuable building block for the synthesis of novel therapeutic agents across various disease areas.

The presence of the 4-fluoro-3-(trifluoromethyl)phenyl moiety is noted in the development of various pharmacologically active agents, including selective androgen receptor modulators (SARMs) and other targeted therapies. While direct biological activity of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is not extensively documented, its utility as a precursor for more complex molecules is of significant interest in drug discovery.

Synthetic Utility and Workflow

The primary application of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in medicinal chemistry is as a starting material for the synthesis of more elaborate molecular scaffolds. The ketone functional group is amenable to a wide range of chemical transformations, allowing for the introduction of diverse functionalities and the construction of various heterocyclic and acyclic structures.

A general workflow for utilizing this compound in a drug discovery program is outlined below:

Figure 1: General workflow for the utilization of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in a drug discovery pipeline.

Potential Therapeutic Applications and Structure-Activity Relationships (SAR)

Derivatives synthesized from 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one could be investigated for a variety of therapeutic targets. Based on the prevalence of the trifluoromethylphenyl motif in known bioactive molecules, potential applications include the development of kinase inhibitors, anti-cancer agents, and modulators of nuclear hormone receptors.

For instance, this building block can be used to synthesize analogs of known kinase inhibitors. The trifluoromethyl group often plays a crucial role in the binding of small molecules to the ATP-binding pocket of kinases.

A hypothetical signaling pathway that could be targeted by derivatives of this compound is the MAP kinase pathway, which is frequently dysregulated in cancer.

Figure 2: Hypothetical inhibition of the RAF kinase within the MAPK signaling pathway by a derivative of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Experimental Protocols

The following are representative protocols for the synthesis and evaluation of derivatives of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Protocol 1: Synthesis of a Hypothetical Kinase Inhibitor via Reductive Amination

This protocol describes the synthesis of a hypothetical N-aryl derivative, a common scaffold in kinase inhibitors.

Materials:

• 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• A primary amine (e.g., 4-amino-N-methylpiperidine)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloroethane (DCE)

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• To a solution of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one (1.0 eq) in dichloroethane, add the primary amine (1.1 eq) and a catalytic amount of glacial acetic acid.

• Stir the mixture at room temperature for 30 minutes.

• Add sodium triacetoxyborohydride (1.5 eq) portion-wise over 10 minutes.

• Stir the reaction mixture at room temperature for 12-18 hours, monitoring by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-aryl derivative.

Protocol 2: In Vitro Kinase Inhibition Assay

This protocol outlines a general method for assessing the inhibitory activity of synthesized compounds against a target kinase (e.g., RAF kinase).

Materials:

• Synthesized inhibitor compounds dissolved in DMSO

• Recombinant human RAF kinase

• Kinase substrate (e.g., MEK1)

• ATP (Adenosine triphosphate)

• Kinase assay buffer (e.g., containing Tris-HCl, MgCl₂, DTT)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 384-well plates

• Plate reader

Procedure:

• Prepare serial dilutions of the inhibitor compounds in DMSO.

• Add a small volume (e.g., 50 nL) of the diluted compounds to the wells of a 384-well plate.

• Add the recombinant RAF kinase and its substrate (MEK1) in the kinase assay buffer to each well.

• Incubate the plate at room temperature for 15 minutes to allow for compound binding.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the reaction at 30°C for 1 hour.

• Stop the reaction and detect the amount of ADP produced using a suitable detection reagent according to the manufacturer's protocol.

• Measure the luminescence signal using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Data Presentation

The quantitative data from the in vitro kinase inhibition assay for a series of hypothetical derivatives can be summarized in a table for easy comparison.

Compound ID	R-Group on Amine	RAF Kinase IC₅₀ (nM)
HYPO-001	4-(N-methylpiperidyl)	250
HYPO-002	4-morpholinyl	480
HYPO-003	3-pyridyl	150
HYPO-004	4-methoxyphenyl	890
Staurosporine	(Control)	15

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one represents a valuable and versatile starting material for the synthesis of novel, biologically active compounds in medicinal chemistry. Its unique substitution pattern offers a strategic advantage in designing molecules with improved pharmacological properties. The provided protocols and workflows serve as a foundational guide for researchers to explore the potential of this building block in the development of new therapeutic agents.

Application Notes and Protocols: Regioselective Acylation of 1-Fluoro-2-(trifluoromethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The acylation of substituted aromatic compounds is a cornerstone of organic synthesis, providing key intermediates for the pharmaceutical, agrochemical, and materials science industries. 1-Fluoro-2-(trifluoromethyl)benzene is a common building block, and its selective acylation is crucial for the synthesis of a variety of target molecules. This document provides a detailed protocol for the Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene, a reaction that introduces an acyl group onto the aromatic ring. Due to the electronic properties of the fluorine and trifluoromethyl substituents, this reaction proceeds with high regioselectivity. The trifluoromethyl group is a strong deactivating and meta-directing group, while the fluorine atom is a deactivating but ortho-, para-directing group. The directing effects of these substituents work in concert to favor acylation at the 4-position, para to the fluorine and meta to the trifluoromethyl group.

Data Presentation: Representative Acylation Reactions

The following table summarizes representative quantitative data for the Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene with different acylating agents. The data is based on typical results for Friedel-Crafts reactions on deactivated aromatic substrates.

Acylating Agent	Catalyst (Equivalents)	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
Acetyl Chloride	AlCl₃ (1.2)	Dichloromethane	0 to rt	4	1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethanone	~75-85
Propionyl Chloride	AlCl₃ (1.2)	1,2-Dichloroethane	rt	6	1-(4-Fluoro-3-(trifluoromethyl)phenyl)propan-1-one	~70-80
Acetic Anhydride	Trifluoromethanesulfonic Acid (2.0)	Neat	50	3	1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethanone	~80-90

Experimental Protocol: Synthesis of 1-(4-Fluoro-3-(trifluoromethyl)phenyl)ethanone

This protocol details the acetylation of 1-fluoro-2-(trifluoromethyl)benzene using acetyl chloride and aluminum chloride as the catalyst.

Materials:

• 1-Fluoro-2-(trifluoromethyl)benzene

• Acetyl chloride

• Anhydrous Aluminum Chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), concentrated

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Addition funnel

• Reflux condenser

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser with a drying tube, and an addition funnel, add anhydrous aluminum chloride (1.2 equivalents) and anhydrous dichloromethane (100 mL) under an inert atmosphere (e.g., nitrogen or argon).

• Cooling: Cool the suspension to 0 °C using an ice bath.

• Addition of Acetyl Chloride: Slowly add acetyl chloride (1.1 equivalents) dropwise to the stirred suspension via the addition funnel over a period of 15-20 minutes.

• Formation of Acylium Ion: Allow the mixture to stir at 0 °C for an additional 30 minutes to ensure the formation of the acylium ion complex.

• Addition of Substrate: Add a solution of 1-fluoro-2-(trifluoromethyl)benzene (1.0 equivalent) in anhydrous dichloromethane (50 mL) dropwise to the reaction mixture via the addition funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the reaction for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Upon completion, carefully and slowly pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid (100 mL).

• Workup: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Washing: Combine the organic layers and wash sequentially with water (100 mL), saturated aqueous sodium bicarbonate solution (100 mL), and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel (eluting with a mixture of hexane and ethyl acetate) to afford the pure 1-(4-fluoro-3-(trifluoromethyl)phenyl)ethanone.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene.

Signaling Pathway of Friedel-Crafts Acylation

Caption: Mechanism of the Friedel-Crafts acylation reaction.

Application Notes and Protocols: 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in Kinase Inhibitor Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a key starting material in the synthesis of a class of potent and selective kinase inhibitors, most notably those targeting the BRAF kinase. The Ras-Raf-MEK-ERK signaling pathway is a critical regulator of cell proliferation and survival, and mutations in the BRAF gene, particularly the V600E mutation, are prevalent in a variety of cancers, including melanoma.[1] Kinase inhibitors that selectively target the BRAF V600E mutant protein have demonstrated significant clinical efficacy. This document provides detailed application notes and experimental protocols for the use of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in the synthesis of such inhibitors, with a focus on Vemurafenib and Dabrafenib.

Kinase Inhibitor Activity

The following table summarizes the in vitro potency of Vemurafenib and Dabrafenib, two prominent BRAF inhibitors synthesized using precursors derived from 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Kinase Inhibitor	Target Kinase	IC50 (nM)	Cell Line	Reference
Vemurafenib	BRAF V600E	31	-	[2]
Vemurafenib	BRAF V600E	13-31	-	[1]
Vemurafenib	C-Raf	6.7-48	-	[1]
Vemurafenib	Wild-type B-Raf	100-160	-	[1]
Vemurafenib	BRAF V600E	25 - 350	HT29, Colo205, Colo741, LS411N	[3]
Dabrafenib	BRAF V600E	0.6	-	[4]
Dabrafenib	C-Raf	5	-	[4]
Dabrafenib	BRAF V600E	200	-	[5]

Signaling Pathway and Mechanism of Action

Vemurafenib and Dabrafenib are potent inhibitors of the constitutively active BRAF V600E mutant kinase. By binding to the ATP-binding site of the mutated BRAF protein, these inhibitors block its kinase activity, thereby preventing the phosphorylation of downstream targets MEK and ERK.[6] This inhibition of the MAPK signaling pathway leads to cell cycle arrest and apoptosis in BRAF V600E-mutant cancer cells.[6]

Inhibition of the MAPK signaling pathway by BRAF inhibitors.

Experimental Protocols

The following protocols outline the synthesis of key intermediates from 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one en route to Vemurafenib and Dabrafenib.

Protocol 1: Synthesis of a Key Intermediate for Vemurafenib

This protocol describes a representative procedure for the synthesis of a key precursor for Vemurafenib.

Reaction: Halogenation of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Materials:

• 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• N-Bromosuccinimide (NBS)

• Dichloromethane (DCM)

• Aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• Dissolve 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one in dichloromethane in a round-bottom flask equipped with a magnetic stirrer.

• Add N-bromosuccinimide to the solution.

• Heat the reaction mixture to reflux and maintain for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Wash the organic layer with aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Synthesis of a Key Intermediate for Dabrafenib

This protocol outlines a general procedure for the synthesis of a key intermediate used in the synthesis of Dabrafenib.

Reaction: Thiazole ring formation.

Materials:

• Halogenated derivative of 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one (from Protocol 1)

• 2,2-Dimethylpropanethioamide

• Ethanol

• Sodium bicarbonate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

Procedure:

• To a solution of the halogenated ketone in ethanol, add 2,2-dimethylpropanethioamide and sodium bicarbonate.

• Heat the mixture to reflux and stir for 4-6 hours. Monitor the reaction by TLC or LC-MS.

• Upon completion, cool the reaction mixture and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by crystallization or column chromatography.

Experimental Workflow for Kinase Inhibitor Synthesis and Screening

The development of kinase inhibitors follows a structured workflow from initial synthesis to biological evaluation.

General workflow for kinase inhibitor development.

Conclusion

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one serves as a critical building block for the synthesis of clinically important BRAF kinase inhibitors. The protocols and data presented herein provide a valuable resource for researchers engaged in the discovery and development of novel targeted cancer therapies. Further optimization of synthetic routes and exploration of new analogs based on this scaffold hold promise for the development of next-generation kinase inhibitors with improved efficacy and resistance profiles.

References

• 1. Vemurafenib | Raf Kinases | Tocris Bioscience [tocris.com]
• 2. aacrjournals.org [aacrjournals.org]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Dabrafenib and its potential for the treatment of metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dabrafenib and its use in the treatment of metastatic melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Friedel-Crafts Acylation of Fluorinated Aromatics

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts acylation is a fundamental and versatile C-C bond-forming reaction in organic synthesis, enabling the introduction of an acyl group onto an aromatic ring. This reaction is of paramount importance in the pharmaceutical and fine chemical industries for the synthesis of aryl ketones, which are key intermediates for a wide range of biologically active molecules and functional materials. The presence of fluorine atoms in aromatic compounds can significantly influence their chemical and biological properties, making the development of efficient acylation methods for fluorinated aromatics a critical area of research.

These application notes provide detailed experimental setups and protocols for the Friedel-Crafts acylation of various fluorinated aromatic compounds. The document summarizes quantitative data for different catalytic systems and reaction conditions, offering a valuable resource for researchers in organic synthesis and drug development.

General Principles

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism. A Lewis acid or a strong Brønsted acid is typically employed to generate a highly reactive acylium ion from an acylating agent (e.g., an acyl chloride or anhydride). This electrophile then attacks the electron-rich aromatic ring, leading to the formation of a ketone. The electron-withdrawing nature of fluorine atoms can deactivate the aromatic ring, making the reaction more challenging compared to their non-fluorinated counterparts. Therefore, the choice of catalyst and reaction conditions is crucial for achieving high yields and selectivity.

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation using Aluminum Chloride (AlCl₃)

This protocol describes a general method for the acylation of a fluorinated aromatic compound using aluminum chloride as the catalyst.

Materials:

• Fluorinated aromatic substrate (e.g., Fluorobenzene, 1,3-Difluorobenzene)

• Acylating agent (e.g., Acetyl chloride, Benzoyl chloride)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Reflux condenser with a drying tube (e.g., filled with CaCl₂)

• Separatory funnel

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser fitted with a drying tube, add the fluorinated aromatic substrate and anhydrous dichloromethane.

• Catalyst Addition: Cool the flask in an ice bath and slowly add anhydrous aluminum chloride in portions with stirring. Ensure the temperature is maintained at 0-5 °C.

• Acylating Agent Addition: Add the acylating agent dropwise from the dropping funnel to the stirred suspension over a period of 15-30 minutes, maintaining the temperature at 0-5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for the specified time (typically 1-4 hours). The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up:

  • Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated HCl.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 20 mL).

  • Combine the organic layers and wash with water, followed by saturated sodium bicarbonate solution, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification: Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator. The crude product can be purified by distillation or column chromatography.

Protocol 2: Solvent-Free Friedel-Crafts Acylation using a Brønsted Acid and Rare Earth Triflate Catalyst System

This protocol details a solvent-free method for the acylation of fluorobenzene, which is both environmentally friendly and efficient.

Materials:

• Fluorobenzene

• Benzoyl chloride

• Trifluoromethanesulfonic acid (TfOH)

• Lanthanum(III) trifluoromethanesulfonate (La(OTf)₃)

• Reaction vessel suitable for heating

Procedure:

• Reaction Setup: In a reaction vessel, combine fluorobenzene, benzoyl chloride, trifluoromethanesulfonic acid, and lanthanum(III) trifluoromethanesulfonate.

• Reaction: Heat the mixture at 140 °C for 4 hours with stirring.

• Work-up and Purification: After the reaction is complete, the product can be isolated and purified using standard techniques such as distillation or column chromatography.

Data Presentation

The following tables summarize quantitative data for the Friedel-Crafts acylation of various fluorinated aromatic compounds under different experimental conditions.

Fluorinated Aromatic Substrate	Acylating Agent	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Selectivity (para:ortho)	Reference
1,3-Difluorobenzene	Acetyl chloride	AlCl₃ (1.5 mol equiv)	Excess 1,3-Difluorobenzene	-	-	80-85	-	[1]
1,3-Difluorobenzene	Acetic anhydride	AlCl₃	Excess 1,3-Difluorobenzene	35	3	93.3	-	[1]
Fluorobenzene	Benzoyl chloride	TfOH and La(OTf)₃	Solvent-free	140	4	87	99:1	[2]
Anisole	Benzoyl chloride	Cu(OTf)₂	[bmim][BF₄]	80	1	>99	96:4
Anisole	Acetic anhydride	FeCl₃·6H₂O	TAAIL	60	24	62	para-selective	[3]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for a typical Friedel-Crafts acylation experiment.

Caption: General workflow for Friedel-Crafts acylation.

Reaction Mechanism

The following diagram illustrates the general mechanism of the Friedel-Crafts acylation reaction.

Caption: General mechanism of Friedel-Crafts acylation.

References

• 1. EP0694519B1 - Process for the preparation of 2,4-difluoroacetophenone - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]

Application Notes and Protocols: 1H and 13C NMR Assignment for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed, predicted assignments for the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. Due to the absence of direct experimental data in publicly available literature, these assignments are projected based on the analysis of structurally analogous compounds. This application note also includes a standardized protocol for the acquisition of NMR data and illustrates the molecular structure and experimental workflow using diagrams.

Predicted NMR Data

The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts, multiplicities, and coupling constants for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. These predictions are based on established substituent effects on aromatic and aliphatic systems.

Predicted ¹H NMR Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2'	8.25 - 8.15	dd	J(H,F) ≈ 5.5, J(H,H) ≈ 2.0
H-5'	7.45 - 7.35	t	J(H,H) ≈ J(H,F) ≈ 8.5
H-6'	8.10 - 8.00	ddd	J(H,H) ≈ 8.5, J(H,F) ≈ 4.5, J(H,H) ≈ 2.0
H-2	3.10 - 3.00	q	J(H,H) ≈ 7.2
H-3	1.25 - 1.15	t	J(H,H) ≈ 7.2

Predicted ¹³C NMR Data

Carbons	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to F coupling)	Coupling Constant (J, Hz)
C-1	199.0 - 197.0	s	-
C-1'	134.0 - 132.0	d	J(C,F) ≈ 3-5
C-2'	130.0 - 128.0	d	J(C,F) ≈ 9-11
C-3'	128.0 - 126.0	q	J(C,F) ≈ 30-35
C-4'	164.0 - 162.0	d	J(C,F) ≈ 255-265
C-5'	118.0 - 116.0	d	J(C,F) ≈ 20-25
C-6'	125.0 - 123.0	dq	J(C,F) ≈ 4-6, J(C,F) ≈ 1-2
CF₃	124.0 - 122.0	q	J(C,F) ≈ 270-275
C-2	32.0 - 30.0	s	-
C-3	9.0 - 7.0	s	-

Experimental Protocols

The following is a standard protocol for the acquisition of ¹H and ¹³C NMR spectra.

1. Sample Preparation

• Weigh approximately 5-10 mg of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

• Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required.

• Cap the NMR tube and gently invert to ensure the sample is fully dissolved and the solution is homogeneous.

2. NMR Spectrometer Setup

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity.

• Tune and match the probe for the ¹H and ¹³C frequencies.

3. ¹H NMR Acquisition Parameters

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30').

• Number of Scans: 16 to 64, depending on the sample concentration.

• Relaxation Delay: 1-2 seconds.

• Acquisition Time: 2-4 seconds.

• Spectral Width: A range covering from approximately -2 to 12 ppm.

• Temperature: 298 K.

4. ¹³C NMR Acquisition Parameters

• Pulse Program: A standard proton-decoupled single-pulse experiment (e.g., 'zgpg30').

• Number of Scans: 1024 to 4096, due to the lower natural abundance of ¹³C.

• Relaxation Delay: 2 seconds.

• Acquisition Time: 1-2 seconds.

• Spectral Width: A range covering from approximately -10 to 220 ppm.

• Temperature: 298 K.

5. Data Processing

• Apply a Fourier transform to the acquired free induction decay (FID).

• Phase correct the resulting spectrum.

• Perform baseline correction.

• Calibrate the chemical shift scale to the internal standard (TMS at 0.00 ppm) or the residual solvent peak.

• Integrate the peaks in the ¹H NMR spectrum.

• Analyze the chemical shifts, multiplicities, and coupling constants.

Visualizations

Molecular Structure and Atom Numbering

Caption: Molecular structure of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one with atom numbering for NMR assignment.

NMR Experimental Workflow

Caption: General experimental workflow for NMR analysis.

Application Notes and Protocols: Mass Spectrometry Fragmentation Analysis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a fluorinated aromatic ketone of interest in medicinal chemistry and drug development due to the prevalence of fluorinated motifs in bioactive molecules. Understanding the mass spectrometric behavior of this compound is crucial for its identification and characterization in complex matrices. This document provides a detailed analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. The fragmentation pathway is inferred from the known fragmentation of a closely related isomer, 2-Fluoro-5-(trifluoromethyl)propiophenone, and established principles of mass spectrometry.

Predicted Mass Spectrometry Fragmentation Pattern

The fragmentation of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one under electron ionization is expected to be dominated by cleavages adjacent to the carbonyl group, a characteristic feature of ketones. The electron-withdrawing nature of the fluorine and trifluoromethyl substituents on the aromatic ring will also influence the stability of the resulting fragment ions.

The molecular ion ([M]⁺˙) is anticipated to undergo α-cleavage, leading to the loss of an ethyl radical (•CH₂CH₃) to form a stable acylium ion. This acylium ion is expected to be the base peak in the spectrum. A less favorable α-cleavage would involve the loss of the substituted phenyl group. Another potential fragmentation pathway is the McLafferty rearrangement, although this is generally less prominent for aromatic ketones compared to aliphatic ketones. Further fragmentation of the primary ions can also occur, leading to smaller charged species.

Quantitative Data Summary

The following table summarizes the predicted major fragment ions for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one based on the analysis of its isomer, 2-Fluoro-5-(trifluoromethyl)propiophenone. The relative intensities are estimated and may vary under different experimental conditions.

m/z (Predicted)	Proposed Fragment Ion	Proposed Structure	Relative Intensity (Estimated)
220	[C₁₀H₈F₄O]⁺˙	Molecular Ion	Moderate
191	[C₈H₄F₄O]⁺	[M - C₂H₅]⁺	High (Base Peak)
163	[C₇H₄F₃O]⁺	[M - C₂H₅ - CO]⁺	Moderate
145	[C₇H₄F₃]⁺	[M - C₂H₅ - CO - H₂O]⁺	Low
117	[C₆H₄F₂]⁺	Low
29	[C₂H₅]⁺	Moderate

Experimental Protocols

This section outlines a general protocol for acquiring the mass spectrum of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation

• Dissolve 1 mg of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in 1 mL of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Vortex the solution to ensure complete dissolution.

• If necessary, dilute the sample further to an appropriate concentration for GC-MS analysis (typically 1-10 µg/mL).

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injection Volume: 1 µL.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Ionization Mode: Electron Ionization (EI).

• Ionization Energy: 70 eV.

• Mass Range: m/z 20-300.

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

3. Data Analysis

• Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

• Identify the molecular ion peak and the major fragment ions.

• Propose fragmentation pathways consistent with the observed mass spectrum and known fragmentation mechanisms of similar compounds.

Proposed Fragmentation Pathway

The following diagram illustrates the proposed primary fragmentation pathway for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one under electron ionization.

Caption: Proposed EI fragmentation pathway of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Conclusion

The predicted mass spectrometry fragmentation pattern of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is characterized by a dominant α-cleavage, leading to the formation of a stable acylium ion. The provided experimental protocol offers a standardized method for obtaining the mass spectrum of this compound. This information is valuable for the unambiguous identification and structural confirmation of this and related fluorinated compounds in various research and development settings. The analysis of the fragmentation pattern provides key structural information that can aid in the characterization of novel drug candidates and their metabolites.

The Versatile Role of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in Synthetic Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a substituted propiophenone that holds significant potential as a versatile building block in modern organic synthesis, particularly in the fields of medicinal chemistry and materials science. The presence of both a fluorine atom and a trifluoromethyl group on the phenyl ring imparts unique electronic properties, enhancing metabolic stability and modulating the lipophilicity and binding affinity of target molecules. While specific documented applications of this ketone are not widespread in publicly available literature, its chemical structure suggests a rich reactivity profile that can be exploited for the synthesis of a diverse array of complex molecules. This document provides proposed application notes and detailed experimental protocols for the use of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one as a synthetic intermediate, based on established reactivity patterns of analogous propiophenones.

Application Notes

The strategic placement of the fluoro and trifluoromethyl groups on the aromatic ring of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one makes it an attractive starting material for the synthesis of novel bioactive compounds. The electron-withdrawing nature of these substituents can influence the reactivity of both the aromatic ring and the propanone side chain.

Key Potential Applications:

• Synthesis of Chiral Alcohols: The ketone functionality can be stereoselectively reduced to produce chiral alcohols.[1][2][3][4] These chiral synthons are invaluable in the development of enantiomerically pure pharmaceuticals.

• α-Functionalization for Heterocycle Synthesis: The α-protons of the ketone are acidic and can be removed to form an enolate, which can then react with various electrophiles.[5][6][7] This allows for the introduction of halogens, amino groups (via Mannich reaction), and other functionalities, paving the way for the construction of complex heterocyclic scaffolds.

• Precursor for Chalcone Derivatives: Propiophenones are common starting materials for the Claisen-Schmidt condensation to form chalcones.[8][9][10][11][12] Chalcones are known to exhibit a wide range of biological activities, including anti-inflammatory, and anticancer properties.

• Building Block for Mannich Bases: The reaction of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one with an aldehyde and an amine (Mannich reaction) can yield β-amino ketones.[13][14][15][16][17] These Mannich bases are important intermediates in the synthesis of various pharmaceuticals.

Proposed Synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

A plausible and efficient method for the synthesis of the title compound is the Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene with propanoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃).[18][19][20][21][22][23]

Caption: Proposed synthesis of the title compound via Friedel-Crafts acylation.

Experimental Protocols

Protocol 1: Synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one via Friedel-Crafts Acylation

Materials:

• 1-Fluoro-2-(trifluoromethyl)benzene

• Propanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (HCl), 2M aqueous solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous AlCl₃ (1.2 eq.) and anhydrous DCM.

• Cool the suspension to 0 °C in an ice bath.

• Add propanoyl chloride (1.1 eq.) dropwise to the suspension via the dropping funnel.

• After the addition is complete, add 1-fluoro-2-(trifluoromethyl)benzene (1.0 eq.) dropwise over 30 minutes, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and 2M HCl.

• Separate the organic layer and extract the aqueous layer with DCM (2 x 50 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford the title compound.

Expected Yield: 75-85%

Protocol 2: Asymmetric Reduction to 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-ol

Materials:

• 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• (R)- or (S)-CBS catalyst (e.g., (R)-2-Methyl-CBS-oxazaborolidine)

• Borane-dimethyl sulfide complex (BMS)

• Tetrahydrofuran (THF), anhydrous

• Methanol

• 2M Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under a nitrogen atmosphere, add the CBS catalyst (0.1 eq.) and anhydrous THF.

• Cool the solution to 0 °C.

• Add BMS (1.0 M in THF, 1.2 eq.) dropwise.

• Add a solution of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one (1.0 eq.) in anhydrous THF dropwise over 30 minutes.

• Stir the reaction at 0 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction by the slow, dropwise addition of methanol.

• Add 2M HCl and stir for 30 minutes.

• Extract the mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude alcohol by flash column chromatography.

Expected Yield and Enantiomeric Excess:

Catalyst	Expected Yield (%)	Expected e.e. (%)
(R)-CBS	85-95	>95 (S-alcohol)

| (S)-CBS | 85-95 | >95 (R-alcohol) |

Caption: Asymmetric reduction of the ketone to chiral alcohols.

Protocol 3: α-Bromination of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

Materials:

• 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• N-Bromosuccinimide (NBS)

• p-Toluenesulfonic acid (p-TsOH) monohydrate

• Carbon tetrachloride (CCl₄)

• Benzoyl peroxide (initiator)

Procedure:

• In a round-bottom flask, dissolve 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one (1.0 eq.) in CCl₄.

• Add NBS (1.1 eq.) and a catalytic amount of p-TsOH monohydrate and benzoyl peroxide.

• Reflux the mixture for 2-4 hours, monitoring by TLC.

• Cool the reaction mixture to room temperature and filter off the succinimide.

• Wash the filtrate with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to give the crude α-bromo ketone.

• Purify by flash column chromatography.

Expected Yield: 60-70%

Protocol 4: Synthesis of a Chalcone Derivative

Materials:

• 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• Aromatic aldehyde (e.g., Benzaldehyde)

• Sodium hydroxide (NaOH)

• Ethanol

• Water

Procedure:

• Dissolve 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one (1.0 eq.) and the aromatic aldehyde (1.0 eq.) in ethanol in a round-bottom flask.

• Cool the solution in an ice bath and add a 10% aqueous solution of NaOH dropwise with stirring.

• Allow the mixture to stir at room temperature for 4-6 hours. A precipitate should form.

• Collect the solid product by vacuum filtration and wash with cold water until the washings are neutral.

• Recrystallize the crude product from ethanol to obtain the pure chalcone.

Expected Yield: 80-90%

Caption: Proposed synthetic applications of the title compound.

Data Presentation

Table 1: Summary of Proposed Reactions and Expected Yields

Reaction	Reagents	Product Type	Expected Yield (%)
Friedel-Crafts Acylation	1-Fluoro-2-(trifluoromethyl)benzene, Propanoyl chloride, AlCl₃	Aryl Ketone	75-85
Asymmetric Reduction	(R/S)-CBS, BMS	Chiral Alcohol	85-95
α-Bromination	NBS, p-TsOH	α-Bromo Ketone	60-70
Chalcone Synthesis	Aromatic aldehyde, NaOH	Chalcone	80-90
Mannich Reaction	Formaldehyde, Secondary Amine	β-Amino Ketone	60-80

Disclaimer: The experimental protocols and expected yields provided herein are based on established chemical principles and analogous reactions reported in the literature for similar compounds. These have not been specifically validated for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one due to a lack of direct published data. Researchers should exercise standard laboratory safety precautions and perform small-scale optimization studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Asymmetric reduction of prochiral ketones to chiral alcohols catalyzed by plants tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Asymmetric syntheses. Part 2. Reduction of ketones with chiral sodium borohydride-lactic acid derivative systems - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. pharmtech.com [pharmtech.com]
• 5. 6.2 Halogenation of the α-Carbon – Organic Chemistry II [kpu.pressbooks.pub]
• 6. Alpha Halogenation of Enols and Enolates - Chemistry Steps [chemistrysteps.com]
• 7. Ketone halogenation - Wikipedia [en.wikipedia.org]
• 8. ijarsct.co.in [ijarsct.co.in]
• 9. jetir.org [jetir.org]
• 10. Practical Synthesis of Chalcone Derivatives and Their Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. taylorandfrancis.com [taylorandfrancis.com]
• 16. alfa-chemistry.com [alfa-chemistry.com]
• 17. Mannich reaction - Wikipedia [en.wikipedia.org]
• 18. Propiophenone - Wikipedia [en.wikipedia.org]
• 19. US4172097A - Production of propiophenone - Google Patents [patents.google.com]
• 20. 傅-克酰基化反应 [sigmaaldrich.com]
• 21. Khan Academy [khanacademy.org]
• 22. savemyexams.com [savemyexams.com]
• 23. chemguide.co.uk [chemguide.co.uk]

Technical Notes & Optimization

Technical Support Center: Purification of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

This guide provides detailed protocols and troubleshooting advice for the purification of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one using column chromatography. It is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one relevant to its purification?

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one has a molecular formula of C₁₀H₈F₄O and a molecular weight of 220.16 g/mol . Its structure, featuring a ketone group and a fluorinated aromatic ring, makes it a moderately polar compound. The trifluoromethyl group generally increases the lipophilicity of a molecule. For purification by normal-phase column chromatography, its polarity allows for good separation from both non-polar impurities (like unreacted starting materials) and more polar by-products using a silica gel stationary phase and a non-polar/polar solvent system.

Q2: How do I choose the appropriate stationary and mobile phases for the column?

For aryl ketones like this compound, silica gel is the standard and most effective stationary phase.[1] The choice of mobile phase (eluent) is critical and should be determined by preliminary Thin Layer Chromatography (TLC). A solvent system that provides a retention factor (Rf) of approximately 0.2-0.4 for the target compound is ideal for achieving good separation in a column.[1] A common and effective solvent system for compounds of this type is a mixture of hexanes (or petroleum ether) and ethyl acetate.[1]

Q3: What are the likely impurities in my crude reaction mixture?

Impurities will depend on the synthetic route used. Common impurities can include unreacted starting materials, residual catalysts, and by-products from side reactions.[1] Given the structure, potential by-products could include isomers or compounds resulting from incomplete reactions.

Q4: How much crude material can I load onto a column?

The loading capacity depends on the difficulty of the separation and the column dimensions. A general guideline is a mass ratio of crude material to silica gel between 1:30 and 1:100. For difficult separations, a higher ratio (e.g., 1:100) is recommended.

Experimental Protocols

Preliminary TLC Analysis for Solvent System Selection

The goal is to find a solvent mixture where the desired product has an Rf value between 0.2 and 0.4, and is well-separated from impurities.

Methodology:

• Prepare several small test vials with varying ratios of a non-polar solvent (Hexanes) and a polar solvent (Ethyl Acetate, EtOAc).

• Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate).

• Spot the dissolved crude mixture onto separate TLC plates.

• Develop each TLC plate in a different solvent mixture.

• Visualize the plates under UV light and/or with a chemical stain (e.g., potassium permanganate).

• Select the solvent system that provides the best separation and the target Rf for your product.

Solvent System (Hexane:EtOAc)	Typical Observation	Recommendation
95:5	Product Rf is very low (<0.1).	Polarity is too low. Increase the amount of EtOAc.
90:10	Product Rf is in the ideal range (0.2-0.4).	Good starting point for the column.
80:20	Product Rf is high (>0.6).	Polarity is too high. Decrease the amount of EtOAc.

Column Chromatography Protocol

Methodology:

• Column Packing: Secure a glass column vertically.[2] Add a small plug of cotton or glass wool to the bottom. Add a ~1 cm layer of sand. Prepare a slurry of silica gel in the initial, least polar eluent determined from your TLC analysis. Pour the slurry into the column, allowing the silica to settle into a uniform, compact bed without air bubbles.[1] Add another ~1 cm layer of sand on top to protect the silica surface.[2]

• Sample Loading (Dry Loading Recommended):

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approx. 5-10 times the mass of the crude product) to this solution.

  • Carefully evaporate the solvent using a rotary evaporator until a dry, free-flowing powder is obtained.[3]

  • Gently and evenly add this powder to the top of the packed column.[3]

• Elution:

  • Carefully add the eluent to the column.

  • Begin elution with the starting solvent system. Apply gentle positive pressure if necessary to maintain a steady flow rate.

  • If separation from impurities is difficult, a shallow gradient elution can be used. This involves gradually increasing the proportion of the more polar solvent (e.g., from 5% EtOAc to 10% EtOAc) over the course of the separation.[1]

• Fraction Collection & Analysis:

  • Collect the eluent in a series of numbered test tubes or flasks.

  • Monitor the composition of the collected fractions by TLC to identify which ones contain the pure product.[1]

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent under reduced pressure using a rotary evaporator to yield the purified 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.[1]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Separation: Product and impurity elute together.	1. Suboptimal Solvent System: The polarity difference between the eluent and the compounds is not sufficient.	1a. Adjust Polarity: Switch to a less polar mobile phase or use a shallower gradient.[1]1b. Change Solvents: Try a different solvent system (e.g., Dichloromethane/Hexanes or Toluene/Acetone).
2. Column Overload: Too much sample was loaded for the amount of silica gel.	2. Reduce Load: Repeat the column with less crude material or use a larger column with more silica.
Compound Won't Elute: No product is observed in fractions.	1. Insufficient Polarity: The eluent is not polar enough to move the compound.	1. Increase Polarity: Gradually increase the polarity of the eluent. If the compound is still not eluting, a strong solvent like 100% ethyl acetate or methanol may be needed to flush the column.
2. Decomposition: The compound may be unstable on silica gel.[4]	2. Test Stability: Spot the compound on a TLC plate and let it sit for an hour before eluting to check for degradation. If it decomposes, consider using a deactivated stationary phase like neutral alumina.[4]
Compound Elutes Too Fast: Product is in the first few fractions (high Rf).	1. Eluent is Too Polar: The solvent is too strong, causing all compounds to move quickly without separation.	1. Decrease Polarity: Start with a much less polar solvent system (e.g., increase the hexane proportion).
Oily Product After Purification: The product should be solid but is an oil.	1. Residual Solvent: Solvent from the chromatography is still present.	1. High Vacuum: Place the product under a high vacuum for an extended period to remove residual solvent.[1]
2. Remaining Impurity: The product may still be impure, causing melting point depression.	2. Re-purify: Check the purity by TLC or NMR.[1] A second purification step (e.g., recrystallization or another column) may be necessary.
Slow or Stopped Solvent Flow:	1. Column Packed Too Tightly: Fine particles are blocking the flow.	1. Apply Gentle Pressure: Use a regulated air or nitrogen line to gently pressurize the column.
2. Precipitation: The sample may have precipitated at the top of the column upon loading.	2. Use Dry Loading: The dry loading method can prevent this issue.[3]

Visualized Workflows

References

• 1. benchchem.com [benchchem.com]
• 2. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 3. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 4. Chromatography [chem.rochester.edu]

Technical Support Center: Synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. The primary synthetic route addressed is the Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one?

A1: The most prevalent and direct method is the Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene using an acylating agent such as propanoyl chloride or propanoic anhydride, with a Lewis acid catalyst, typically aluminum chloride (AlCl₃). This reaction is a type of electrophilic aromatic substitution.[1][2]

Q2: What is the expected regioselectivity of the Friedel-Crafts acylation on 1-fluoro-2-(trifluoromethyl)benzene?

A2: The directing effects of the existing substituents on the aromatic ring guide the position of the incoming acyl group. The fluorine atom is an ortho-, para-director, while the trifluoromethyl group is a meta-director. The desired product, 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, is formed by acylation at the 4-position, which is para to the fluorine and meta to the trifluoromethyl group. This is the sterically and electronically favored product.

Q3: Why is a stoichiometric amount of Lewis acid catalyst often required in Friedel-Crafts acylation?

A3: The ketone product of the acylation reaction is a Lewis base and can form a stable complex with the Lewis acid catalyst (e.g., AlCl₃). This complex deactivates the catalyst, preventing it from participating in further reactions. Therefore, a stoichiometric amount, or even a slight excess, of the catalyst is necessary to ensure the reaction proceeds to completion.[2]

Q4: What are the main safety precautions to consider during this synthesis?

A4: Friedel-Crafts acylation involves hazardous materials. Aluminum chloride is a water-sensitive, corrosive solid that reacts violently with water, releasing HCl gas. Propanoyl chloride is also corrosive and moisture-sensitive. The reaction should be carried out in a well-ventilated fume hood, under anhydrous conditions, and with appropriate personal protective equipment (gloves, safety glasses, lab coat). The work-up procedure often involves quenching the reaction with ice and acid, which can be highly exothermic and should be done with extreme care.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	1. Inactivated Catalyst: The Lewis acid (e.g., AlCl₃) is highly sensitive to moisture. Any water in the glassware, solvent, or starting materials will deactivate it. 2. Deactivated Aromatic Ring: The starting material, 1-fluoro-2-(trifluoromethyl)benzene, is an electron-poor aromatic ring due to the electron-withdrawing effects of both the fluorine and trifluoromethyl groups, making it less reactive. 3. Insufficient Catalyst: A stoichiometric amount of the Lewis acid is required as it forms a complex with the ketone product.	1. Ensure all glassware is oven-dried and cooled under a stream of dry nitrogen or in a desiccator. Use anhydrous solvents. Handle the Lewis acid quickly in a dry environment. 2. The reaction may require more forcing conditions, such as higher temperatures or longer reaction times, compared to more activated aromatic substrates. However, this must be balanced against the potential for side reactions. 3. Use at least one equivalent of the Lewis acid catalyst relative to the limiting reagent. An excess (e.g., 1.1-1.2 equivalents) may be beneficial.
Formation of Multiple Products (Isomers)	1. Incorrect Reaction Temperature: Temperature can influence the regioselectivity of the acylation. 2. Alternative Acylation Positions: Although the desired 4-position is favored, minor amounts of other isomers (e.g., acylation at the 2- or 6-position) may form.	1. Maintain a consistent and controlled reaction temperature. Starting the reaction at a lower temperature (e.g., 0 °C) and then allowing it to warm to room temperature or gently heating can improve selectivity. 2. Purify the crude product using techniques such as column chromatography or recrystallization to isolate the desired isomer.
Incomplete Reaction (Starting Material Remains)	1. Insufficient Reaction Time or Temperature: The deactivating nature of the substrate may require more time or heat to go to completion. 2. Poor Quality Reagents: Impurities in the starting material or acylating agent can inhibit the reaction.	1. Monitor the reaction progress using an appropriate technique (e.g., TLC, GC-MS). If the reaction stalls, consider extending the reaction time or gradually increasing the temperature. 2. Ensure the purity of 1-fluoro-2-(trifluoromethyl)benzene and the acylating agent. Distillation or other purification methods may be necessary for the starting materials.
Difficult Product Isolation/Work-up	1. Stable Product-Catalyst Complex: The complex formed between the ketone product and the Lewis acid can be difficult to break. 2. Emulsion Formation During Extraction: The presence of aluminum salts can lead to the formation of emulsions during the aqueous work-up.	1. The reaction mixture should be quenched by carefully and slowly adding it to a mixture of crushed ice and concentrated hydrochloric acid. This will hydrolyze the aluminum chloride and break up the complex. 2. Use a saturated solution of sodium chloride (brine) during the washing steps to help break up emulsions. If an emulsion persists, allowing the mixture to stand or filtering it through a pad of celite can be effective.

Experimental Protocols

Materials:

• 1-fluoro-2-(trifluoromethyl)benzene

• Propanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a nitrogen inlet and a gas outlet bubbler.

• Under a nitrogen atmosphere, add anhydrous aluminum chloride (1.1 equivalents) to the flask, followed by anhydrous dichloromethane.

• Cool the suspension to 0 °C in an ice bath.

• Add propanoyl chloride (1.05 equivalents) dropwise to the stirred suspension.

• After the addition is complete, add 1-fluoro-2-(trifluoromethyl)benzene (1.0 equivalent) dropwise, maintaining the temperature at 0 °C.

• After the addition of the aromatic substrate, remove the ice bath and allow the reaction mixture to stir at room temperature. The reaction may require gentle heating (e.g., reflux) for several hours to proceed to completion. Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture back to 0 °C and carefully quench it by slowly pouring it into a beaker containing a vigorously stirred mixture of crushed ice and concentrated hydrochloric acid.

• Transfer the mixture to a separatory funnel and separate the layers.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel or by distillation under reduced pressure.

Visualizations

Caption: Experimental workflow for the synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Caption: Potential main and side reaction pathways in the synthesis.

References

• 1. 傅-克酰基化反应 [sigmaaldrich.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Friedel-Crafts Acylation of Electron-Deficient Rings

Welcome to the Technical Support Center for Friedel-Crafts acylation. This resource is tailored for researchers, scientists, and drug development professionals encountering challenges with the acylation of electron-deficient aromatic and heteroaromatic rings. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to help improve your reaction yields and overcome common experimental hurdles.

Troubleshooting Guides

Low or no yield in Friedel-Crafts acylation of electron-deficient substrates is a common issue. The following guides in a question-and-answer format address specific problems you might be facing in your experiments.

Issue 1: Low or No Product Yield

Q1: My Friedel-Crafts acylation of a substrate with an electron-withdrawing group (e.g., nitro, cyano, or carbonyl) is resulting in a very low yield or no product at all. What are the primary causes and how can I fix this?

A1: Low to no yield in this reaction is typically due to a few key factors related to the substrate's reactivity and the reaction conditions.

• Deactivated Aromatic Ring: The core of the problem lies in the reduced nucleophilicity of your aromatic ring. Strongly electron-withdrawing groups make the ring less reactive towards the electrophilic acylium ion.

• Catalyst Inactivity: The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), is extremely sensitive to moisture. Any trace of water in your setup can deactivate the catalyst.

• Insufficient Catalyst: For Friedel-Crafts acylation, a stoichiometric amount of the Lewis acid is often necessary because the ketone product forms a complex with the catalyst, taking it out of the catalytic cycle.

Troubleshooting Steps:

Potential Cause	Solution
Deactivated Substrate	Increase reaction temperature and/or reaction time. Consider using a more reactive acylating agent (e.g., acyl chloride over anhydride). Explore alternative, more potent catalytic systems (see catalyst comparison table below).
Moisture Contamination	Thoroughly dry all glassware in an oven before use. Use anhydrous solvents and reagents. Handle the Lewis acid catalyst under an inert atmosphere (e.g., in a glovebox or under a stream of nitrogen or argon).
Insufficient Catalyst	Increase the molar equivalents of the Lewis acid catalyst. For highly deactivated substrates, using more than one equivalent may be necessary.
Poor Reagent Quality	Use freshly opened or purified reagents. Ensure the acylating agent is of high purity.

Issue 2: Reaction with Heterocyclic Compounds Fails

Q2: I am attempting a Friedel-Crafts acylation on an electron-deficient heterocycle like pyridine, but the reaction is not working. What is the problem?

A2: Electron-deficient heterocycles such as pyridine present unique challenges for classical Friedel-Crafts acylation.

• Lewis Base Interaction: The nitrogen atom in pyridine is a Lewis base and will react with the Lewis acid catalyst (e.g., AlCl₃). This interaction deactivates the catalyst and further deactivates the ring by forming a positively charged pyridinium salt, making it highly resistant to electrophilic attack.

Alternative Strategies for Pyridine Acylation:

Method	Description
Acylation of Metalated Pyridines	This involves deprotonating the pyridine ring using a strong base (e.g., LDA) at low temperatures, followed by the addition of an acylating agent. This method bypasses the need for a Lewis acid.
Radical Acylation	Acyl radicals can be generated and added to protonated pyridine (pyridinium salt). This approach changes the nature of the reaction from an electrophilic substitution to a radical addition.
Spontaneous Acylation of Silyl-Pyridines	2-(Trialkylsilyl)pyridines can react with acyl chlorides without a catalyst to produce 2-pyridyl ketones in high yields. This is a powerful alternative that avoids the issues associated with Lewis acids.

Frequently Asked Questions (FAQs)

Q3: Can I use a substrate with an amine (-NH₂) or hydroxyl (-OH) group in a Friedel-Crafts acylation?

A3: Generally, no. Aromatic compounds with amine or hydroxyl groups are not suitable for Friedel-Crafts acylation. The lone pairs on the nitrogen or oxygen atoms will coordinate with the Lewis acid catalyst, leading to catalyst deactivation and strong deactivation of the aromatic ring. In the case of phenols, O-acylation occurs to form a phenolic ester rather than the desired C-acylation.

Q4: I am observing the formation of multiple products. How can I improve selectivity?

A4: While Friedel-Crafts acylation is less prone to polyacylation than alkylation because the acyl group deactivates the ring, side reactions can still occur. To improve selectivity, consider optimizing the reaction temperature and the choice of solvent. For some substrates, the regioselectivity can be influenced by the polarity of the solvent.

Q5: What are some alternative, "greener" catalysts for Friedel-Crafts acylation?

A5: There is a growing interest in developing more environmentally friendly catalysts. Solid acid catalysts, such as zeolites and metal oxides, are promising alternatives as they are often reusable and can be easily separated from the reaction mixture. Ionic liquids have also been explored as both solvents and catalysts for these reactions.

Catalyst Performance Comparison

The choice of catalyst is critical for the success of Friedel-Crafts acylation on deactivated substrates. The following table provides a qualitative comparison of different catalyst systems.

Catalyst System	Substrate Scope	Advantages	Disadvantages
Traditional Lewis Acids (e.g., AlCl₃, FeCl₃)	Broad, but struggles with highly deactivated rings.	High reactivity with many substrates.	Requires stoichiometric amounts, moisture sensitive, generates significant waste.
Metal Triflates (e.g., Sc(OTf)₃, Yb(OTf)₃)	Can be effective for some deactivated systems.	Often require only catalytic amounts, can be more tolerant to certain functional groups.	Can be expensive, may still be sensitive to moisture.
Solid Acid Catalysts (e.g., Zeolites, Metal Oxides)	Promising for industrial applications.	Reusable, easily separated, environmentally friendlier.	May require higher temperatures and longer reaction times, activity can be lower than traditional Lewis acids.
Brønsted Acids (e.g., H₂SO₄, PPA)	Can be used for intramolecular acylations.	Readily available and inexpensive.	Can lead to side reactions like sulfonation, harsh reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation of a Highly Deactivated Aromatic Ring (1,2-Dichloro-3-nitrobenzene)

This protocol is an investigational starting point and will likely require optimization.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Acyl chloride (e.g., acetyl chloride)

• 1,2-Dichloro-3-nitrobenzene

• Anhydrous dichloromethane (DCM)

• Crushed ice

• Concentrated hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Setup: All glassware must be thoroughly dried. The reaction should be conducted under an inert atmosphere (nitrogen or argon).

• Catalyst Suspension: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, suspend anhydrous AlCl₃ (1.5 - 2.5 molar equivalents) in anhydrous DCM.

• Formation of Acylium Ion: Cool the suspension to 0 °C in an ice bath. Slowly add the acyl chloride (1.0 to 1.2 molar equivalents) to the suspension over 15-30 minutes. Stir the mixture at 0 °C for an additional 30 minutes.

• Substrate Addition: Dissolve 1,2-dichloro-3-nitrobenzene (1.0 molar equivalent) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture at 0 °C.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux. Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS). Note: Significant heating and extended reaction times may be necessary.

• Workup:

  • Cool the reaction mixture to 0 °C.

  • Very slowly and carefully, quench the reaction by adding crushed ice, followed by concentrated HCl. This step is highly exothermic and will release HCl gas.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Acylation of an Activated Imidazo[1,2-a]pyridine Derivative

This method demonstrates a high-yielding C-3 acetylation using catalytic amounts of AlCl₃.

Materials:

• Substituted imidazo[1,2-a]pyridine

• Acetic anhydride

• Aluminum chloride (AlCl₃)

Procedure:

• Reaction Setup: In a reaction vessel, combine the imidazo[1,2-a]pyridine substrate, acetic anhydride (used as both reagent and solvent), and a catalytic amount of AlCl₃.

• Reaction: Heat the mixture to 160 °C and stir for 16 hours.

• Workup and Purification: After cooling, the reaction mixture can be worked up using standard aqueous extraction procedures, followed by purification of the product by column chromatography or recrystallization to yield the C-3 acetylated product. A reported yield for the parent imidazo[1,2-a]pyridine under these conditions is 99%.

Visualizations

Caption: A workflow for troubleshooting low yields in Friedel-Crafts acylation.

Caption: The general mechanism of Friedel-Crafts acylation on an aromatic ring.

Technical Support Center: Characterization of Fluorinated Organic Compounds

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the characterization of fluorinated organic compounds.

General Sample Handling and Contamination

Proper sample handling is a critical first step to ensure reliable and reproducible results across all analytical techniques.

Frequently Asked Questions (FAQs)

Q: What are common sources of background fluorine contamination? A: Fluorinated compounds are widespread in laboratory environments. Potential sources of contamination include labware containing fluoropolymers (e.g., PTFE-coated vials, caps, and stir bars), certain solvents, and even atmospheric dust. It is crucial to implement strict protocols to obtain valid results.

Q: How should I store my fluorinated samples? A: Samples should be stored in tightly sealed, non-fluorinated containers like polypropylene or glass at low temperatures to minimize volatilization and degradation. Reducing the headspace in the container can also help prevent analyte loss.

Q: My analytical results are inconsistent across different sample batches. What could be the cause? A: Inconsistent results often arise from variability in sample preparation.[1] It is essential to standardize every step, from sample collection and handling to extraction and pre-concentration.[1] Pay close attention to potential analyte loss during solvent evaporation or freeze-drying steps.[1] Additionally, you should verify the stability of your compounds under the specific storage and preparation conditions.

Q: I suspect my sample is contaminated. How can I confirm this? A: To verify contamination, you should run a "method blank" in parallel with your sample. A method blank consists of a clean sample (e.g., pure solvent) that undergoes the exact same preparation, handling, and analysis steps as your actual sample.[1] If fluorinated compounds are detected in the blank, it indicates contamination from your reagents, equipment, or the surrounding environment.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR is a primary technique for characterizing fluorinated compounds due to the high sensitivity and wide chemical shift range of the ¹⁹F nucleus.[1]

Frequently Asked Questions (FAQs)

Q: What makes ¹⁹F NMR such a powerful tool for characterizing fluorinated compounds? A: The ¹⁹F nucleus possesses a spin of 1/2, has a 100% natural abundance, and a high gyromagnetic ratio, which makes it highly sensitive for NMR detection.[1] Its chemical shifts span a very wide range (approximately 800 ppm), providing detailed information about the local electronic environment of each fluorine atom.[1]

Q: What is the standard reference for ¹⁹F NMR? A: The internationally accepted standard is fluorotrichloromethane (CFCl₃), which is set to 0 ppm.[1] However, due to its role in ozone depletion, secondary standards are often used in practice.

Q: How do coupling constants in ¹⁹F NMR compare to ¹H NMR? A: Spin-spin coupling constants (J-values) in ¹⁹F NMR are generally larger than those in ¹H NMR.[1] Couplings can be observed between fluorine atoms and other nuclei, providing valuable structural information.

Troubleshooting Guide

Issue	Possible Causes	Solutions
Poor Signal-to-Noise (S/N) Ratio	- Insufficient sample concentration- Incorrect pulse calibration- Suboptimal probe tuning	- Increase the number of scans.- Ensure the sample is fully dissolved and at an appropriate concentration.- Calibrate the 90° pulse width.- Tune and match the NMR probe for the ¹⁹F frequency.
Broad ¹⁹F NMR Signals	- Presence of paramagnetic impurities- Chemical exchange on the NMR timescale- Sample viscosity is too high	- Check for any discoloration of the sample that might indicate paramagnetic metals.[1]- Perform variable temperature (VT) NMR to see if the peaks sharpen or coalesce.[1]- Dilute the sample or use a less viscous solvent.
Rolling or Distorted Baseline	- Acquisition of a very large spectral width- Incorrect phasing, especially a large first-order phase correction- Acoustic ringing causing oscillations in the FID	- Use baseline correction algorithms in the processing software.[2][3]- Manually re-phase the spectrum carefully, minimizing the first-order correction.[2][3]- Apply a backward linear prediction to the initial part of the FID.
Small, Uneven Peaks Around the Main Signal	- These are likely ¹³C satellite peaks due to the 1.1% natural abundance of ¹³C. The asymmetry arises from the isotope effect of ¹³C on the ¹⁹F chemical shift.[2]	- These are inherent to the sample and can provide additional structural information (¹JCF coupling constants). They can be distinguished from impurities by their predictable separation and lower intensity.

Typical ¹⁹F NMR Chemical Shift Ranges

Functional Group	Chemical Shift Range (ppm vs. CFCl₃)
-CF₃	-50 to -80
-CF₂-	-100 to -140
Ar-F	-100 to -170
-CHF₂	-120 to -150
-CH₂F	-200 to -240

Note: These are general ranges and can be influenced by the specific chemical environment.

Experimental Protocol: Standard ¹⁹F NMR Acquisition

• Sample Preparation: Dissolve 5-10 mg of the purified fluorinated compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆). Ensure the sample is completely dissolved.[1]

• Instrument Setup:

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Tune and match the NMR probe to the ¹⁹F frequency.

• Acquisition Parameters:

  • Set the spectral width to encompass all expected ¹⁹F signals. A wide spectral width may be necessary initially.

  • Set the transmitter offset to the center of the expected spectral region.

  • Use a calibrated 90° pulse.

  • Set an appropriate relaxation delay (D1), typically 1-2 seconds for qualitative spectra.

  • Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Reference the spectrum using an appropriate internal or external standard.

  • Apply baseline correction if necessary.

Mass Spectrometry (MS)

The characterization of fluorinated compounds by mass spectrometry presents unique challenges due to the high electronegativity of fluorine and the strength of the carbon-fluorine bond.[1]

Frequently Asked Questions (FAQs)

Q: Why is the molecular ion often weak or absent in the mass spectra of perfluorinated compounds? A: Perfluorinated compounds, especially alkanes, readily fragment upon ionization. The high stability of the CF₃⁺ cation often results in it being the base peak, while the parent molecular ion can be very small or completely absent.[1][4]

Q: What are common fragmentation patterns for fluorinated compounds? A: A characteristic fragmentation is the loss of a fluorine atom (M-19) or hydrogen fluoride (M-20).[1] For perfluorinated alkanes, fragmentation frequently involves the cleavage of C-C bonds, leading to a series of CₙFₘ⁺ ions, with CF₃⁺ being particularly prominent.[1]

Q: Is electrospray ionization (ESI) effective for fluorinated compounds? A: The efficiency of ESI can be variable for fluorinated compounds. Highly fluorinated molecules may be difficult to ionize effectively compared to their hydrocarbon counterparts.[1][5] Their unique solubility and high surface activity can interfere with the ESI process, potentially leading to signal suppression.[1]

Troubleshooting Guide

Issue	Possible Causes	Solutions
No or Weak Molecular Ion Peak	- Extensive fragmentation due to the high energy of the ionization technique (e.g., Electron Ionization).- Instability of the molecular ion.	- Use a softer ionization technique such as Chemical Ionization (CI) or Electrospray Ionization (ESI).- For GC-MS, consider derivatization to form a more stable molecular ion.
Instrument "Memory Effects"	- Adsorption of highly fluorinated compounds to surfaces in the ion source or transfer lines.[1]	- Run several wash cycles with a strong solvent like isopropanol or acetonitrile between samples.[1]- If the problem persists, the ion source may require cleaning.[1]
Complex/Unusual Fragmentation Patterns	- Rearrangement reactions upon ionization.- The presence of multiple fluorine atoms can lead to complex fragmentation pathways.	- Consult spectral databases for known fragmentation patterns of similar fluorinated compounds.- Use high-resolution mass spectrometry (HRMS) to determine the elemental composition of fragment ions to aid in their identification.

Common Fragment Ions in Mass Spectra of Fluorinated Compounds

Ion	m/z	Notes
[M-F]⁺	M-19	Loss of a fluorine radical from the molecular ion.[1]
[M-HF]⁺	M-20	Loss of a neutral hydrogen fluoride molecule.[1]
[CF₃]⁺	69	Often the base peak in perfluorinated compounds.
[C₂F₅]⁺	119	A common fragment from compounds with longer perfluoroalkyl chains.[1]

Chromatography

The separation of fluorinated organic compounds can be challenging due to their unique physicochemical properties.

Frequently Asked Questions (FAQs)

Q: Why is contamination a significant issue in the LC-MS analysis of fluorinated compounds? A: Many components of a standard LC-MS system, particularly PTFE tubing and solvent filters, are made of fluoropolymers. These materials can leach fluorinated compounds, leading to high background noise and contamination, which is especially problematic for trace-level analysis.[1]

Q: Are standard C18 columns suitable for separating fluorinated compounds? A: While standard C18 columns can be effective, specialized columns designed for the analysis of fluorinated compounds, such as those with fluorinated stationary phases, may offer better performance and selectivity for highly fluorinated species.[1][6]

Troubleshooting Guide

Issue	Possible Causes	Solutions
Poor Peak Shape (Tailing or Fronting) in LC	- Secondary interactions between the analyte and active sites on the column's silica backbone.- Mismatch between the sample solvent and the mobile phase.- Column overload.	- Use a mobile phase with additives (e.g., a small amount of acid or base) to suppress silanol interactions.- Dissolve the sample in the mobile phase.- Inject a smaller sample volume or a more dilute sample.
Shifting Retention Times in LC	- Lack of system equilibration.- Fluctuations in temperature.- Changes in mobile phase composition.	- Ensure the column is thoroughly flushed with the mobile phase before starting the analysis sequence.[1]- Use a column oven to maintain a stable temperature.[1]- Ensure solvents are properly mixed and degassed.[1]
High Background Noise in LC-MS	- Contamination from fluoropolymer components in the LC system (e.g., tubing, frits).	- Use an "PFAS-free" or "fluorine-free" LC system if possible.[1]- Replace PTFE tubing and components with PEEK or stainless steel alternatives.- Thoroughly flush the system with appropriate solvents.

Visual Workflows

Caption: A general experimental workflow for the characterization of fluorinated organic compounds.

Caption: A troubleshooting decision tree for common issues encountered in ¹⁹F NMR spectroscopy.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. F19 detection [nmr.chem.ucsb.edu]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Separation of Fluorinated Amino Acids and Oligopeptides from their Non-fluorinated Counterparts using High-performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in the purification of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Overall Yield After Purification	Incomplete Reaction: The initial synthesis did not proceed to completion, leaving significant amounts of starting material. Product Loss During Extraction: Emulsion formation or insufficient extraction cycles. Suboptimal Recrystallization Conditions: The chosen solvent system has high solubility for the product even at low temperatures.[1] Product Adhesion to Silica Gel: Strong interaction between the ketone and the stationary phase during column chromatography.[2]	Reaction Monitoring: Use TLC or GC-MS to monitor the reaction progress and ensure completion. Extraction Optimization: Break emulsions by adding brine. Increase the number of extraction cycles. Solvent Screening for Recrystallization: Test a variety of solvent systems (e.g., hexane/ethyl acetate, toluene, heptane) to find one with a significant difference in solubility at high and low temperatures.[3] Column Chromatography Optimization: Use a less polar solvent system or add a small amount of a more polar solvent to the eluent to improve product elution.[4]
Persistent Oily Product Instead of Crystalline Solid	Presence of Impurities: Unreacted starting materials or byproducts can inhibit crystallization.[5] Residual Solvent: Trapped solvent molecules disrupt the crystal lattice formation.	Pre-purification: Wash the crude product with a non-polar solvent like hexane to remove non-polar impurities. Column Chromatography: Employ flash column chromatography for a more efficient separation of impurities.[6] High Vacuum Drying: Dry the product under high vacuum for an extended period to remove residual solvents.
Presence of Colored Impurities in the Final Product	Formation of Colored Byproducts: Side reactions during synthesis can generate colored impurities. Degradation of Starting Materials or Product: Instability of compounds under reaction or purification conditions.	Charcoal Treatment: During recrystallization, add a small amount of activated charcoal to the hot solution to adsorb colored impurities, followed by hot filtration.[5] Column Chromatography: Colored, polar impurities can often be separated on a silica gel column.[2]
Multiple Spots on TLC After Purification	Isomeric Impurities: Formation of regioisomers during the Friedel-Crafts acylation. Incomplete Separation: The chosen purification method did not effectively separate all impurities. Product Decomposition: The product may be degrading on the silica gel TLC plate.	Optimize Reaction Conditions: Use a milder Lewis acid or lower reaction temperatures to improve regioselectivity. Refine Purification Protocol: For column chromatography, use a longer column, a shallower solvent gradient, or a different stationary phase. For recrystallization, try a different solvent system.[4][7] TLC Analysis: Spot the sample and develop the TLC plate immediately. Use a neutral TLC plate if available.
Broad or Unresolved Peaks in HPLC Analysis	Poor Column Choice: The stationary phase is not suitable for separating the target compound from its impurities.[7] Inappropriate Mobile Phase: The solvent system does not provide adequate resolution. Secondary Interactions: The ketone functionality may interact with residual silanol groups on the column, leading to peak tailing.[7]	Column Selection: A C18 or a Phenyl-Hexyl column is often a good starting point for aromatic ketones.[7] Mobile Phase Optimization: Adjust the solvent ratio or add modifiers like formic acid to improve peak shape.[7] Use of End-capped Columns: Employ high-purity, end-capped HPLC columns to minimize silanol interactions.[7]

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities in my crude 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one sample?

A1: While specific impurities depend on the exact synthetic route, common contaminants from a Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene with propanoyl chloride or propanoic anhydride may include:

• Unreacted Starting Materials: 1-fluoro-2-(trifluoromethyl)benzene and the acylating agent.

• Regioisomers: Isomers where the propanoyl group is attached to a different position on the aromatic ring.

• Polyacylated Products: The aromatic ring may undergo more than one acylation, although this is less common with deactivated rings.[8]

• Hydrolyzed Reagents: Propanoic acid from the hydrolysis of the acylating agent.

Q2: Which purification technique is generally more effective for this compound: recrystallization or column chromatography?

A2: The choice of purification technique depends on the nature and quantity of the impurities.

• Recrystallization is often effective for removing small amounts of impurities and for large-scale purification if a suitable solvent is found.[1] It is generally a simpler and more cost-effective method.

• Column chromatography is more powerful for separating complex mixtures, including regioisomers and impurities with similar polarities to the product.[4][6] It offers higher resolution but can be more time-consuming and uses larger volumes of solvent. For achieving high purity, a combination of column chromatography followed by recrystallization is often the best approach.

Q3: How can I identify the impurities present in my sample using NMR?

A3: You can use 1H and 19F NMR to identify impurities.

• 1H NMR: Compare the spectrum of your sample to a reference spectrum of the pure product. Signals that do not correspond to the product are from impurities. Common laboratory solvents and reagents have characteristic chemical shifts that can be identified using published tables.[9][10] Unreacted starting materials will also have distinct signals.

• 19F NMR: The trifluoromethyl group provides a strong and clean signal. The presence of multiple signals in the 19F NMR spectrum can indicate the presence of different fluorine-containing species, such as regioisomers or unreacted starting material.[1]

Q4: Can I use distillation to purify 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one?

A4: Distillation can be a viable purification method for aromatic ketones, especially for removing non-volatile impurities.[11] However, its effectiveness depends on the boiling points of the product and the impurities. If the impurities have boiling points close to that of the product, fractional distillation under reduced pressure would be necessary. For thermally sensitive compounds, distillation may not be suitable.

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol describes the purification of crude 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one using flash column chromatography.

Materials:

• Crude 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• Silica gel (230-400 mesh)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Glass column

• Collection tubes

• TLC plates, chamber, and UV lamp

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pack the column with the silica gel slurry, ensuring there are no air bubbles. Add a thin layer of sand on top of the silica gel.[12]

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the eluent and load it onto the column.

• Elution: Elute the column with a solvent system of increasing polarity, starting with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate). The polarity can be gradually increased to speed up the elution of the product.

• Fraction Collection: Collect fractions and monitor the separation by TLC.

• Product Isolation: Combine the fractions containing the pure product and evaporate the solvent under reduced pressure.

Illustrative Purity Data:

Purification Stage	Purity (by HPLC Area %)
Crude Product	85%
After Column Chromatography	>98%

Protocol 2: Purification by Recrystallization

This protocol provides a general procedure for the recrystallization of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Materials:

• Crude 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

• Recrystallization solvent (e.g., hexane/ethyl acetate mixture, isopropanol, or toluene)

• Erlenmeyer flask

• Heating source (hot plate or water bath)

• Buchner funnel and flask

• Filter paper

Procedure:

• Solvent Selection: In a test tube, dissolve a small amount of the crude product in a minimal amount of hot solvent. A good solvent will dissolve the compound when hot but not when cold.[3]

• Dissolution: Place the crude product in an Erlenmeyer flask and add the chosen solvent dropwise while heating and stirring until the solid is completely dissolved.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration. If the solution is colored, add a small amount of activated charcoal and then perform the hot filtration.

• Crystallization: Allow the solution to cool slowly to room temperature. Further cooling in an ice bath can increase the yield of crystals.

• Crystal Collection: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the crystals under vacuum to remove all traces of solvent.

Illustrative Purity Data:

Purification Stage	Purity (by HPLC Area %)
Crude Product	85%
After Recrystallization	>99%

Visualizations

Caption: General workflow for the purification of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Caption: Decision tree for selecting a suitable purification method.

References

• 1. rsc.org [rsc.org]
• 2. web.uvic.ca [web.uvic.ca]
• 3. Reagents & Solvents [chem.rochester.edu]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. benchchem.com [benchchem.com]
• 6. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 7. benchchem.com [benchchem.com]
• 8. Friedel-Crafts Acylation [organic-chemistry.org]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. kgroup.du.edu [kgroup.du.edu]
• 11. US7199257B1 - Process for the synthesis of N-(4-cyano-3-trifluoromethylphenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropionamide - Google Patents [patents.google.com]
• 12. chemistry.miamioh.edu [chemistry.miamioh.edu]

optimizing reaction conditions for the synthesis of propiophenone derivatives

This technical support center is designed to assist researchers, scientists, and drug development professionals in optimizing the synthesis of propiophenone derivatives. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Troubleshooting Guides & FAQs

This section addresses specific challenges that may arise during the synthesis of propiophenone derivatives, with a focus on the widely used Friedel-Crafts acylation method, as well as other synthetic routes.

Issue 1: Low or No Product Yield in Friedel-Crafts Acylation

• Q1: My Friedel-Crafts acylation reaction is resulting in a very low yield or failing completely. What are the common causes?

  A1: Several factors can contribute to low or no yield in a Friedel-Crafts acylation. The most common culprits are related to the catalyst, the aromatic substrate, or the reaction conditions.

  • Catalyst Inactivity : The Lewis acid catalyst, typically aluminum chloride (AlCl₃), is highly sensitive to moisture.[1] Any water present in the solvent, glassware, or reagents will react with and deactivate the catalyst. It is crucial to maintain anhydrous (dry) conditions throughout the experiment.[1]

  • Insufficient Catalyst : The ketone product of the acylation can form a stable complex with the Lewis acid catalyst, effectively removing it from the reaction cycle.[1] Therefore, a stoichiometric amount or even a slight excess of the catalyst relative to the acylating agent is often necessary.[1]

  • Deactivated Aromatic Substrate : The presence of strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H, -COOH, -COR) on the aromatic ring deactivates it towards electrophilic aromatic substitution, which can prevent the reaction from proceeding.[1][2]

  • Substrate Containing -NH₂ or -OH Groups : Aromatic compounds bearing amino (-NH₂) or hydroxyl (-OH) groups can react with the Lewis acid catalyst. The lone pair of electrons on the nitrogen or oxygen atom complexes with the catalyst, leading to the formation of a strongly deactivating group on the aromatic ring.[2]

Issue 2: Formation of Multiple Products

• Q2: I am observing the formation of multiple products in my reaction. Why is this happening and how can I control it?

  A2: The formation of multiple products is a common challenge, particularly in Friedel-Crafts alkylation, but can also occur in acylation under certain conditions.

  • Polyalkylation (in case of side reactions) : While less common in acylation, if alkylation side reactions occur, the initial alkylated product is often more reactive than the starting material, leading to further alkylation and a mixture of products.[1][2] To minimize this, a large excess of the aromatic substrate can be used.[1]

  • Poor Regioselectivity : The acyl group may add to different positions on the aromatic ring, leading to isomeric products. Optimizing the Lewis acid, solvent, and reaction temperature can help favor the formation of the desired isomer.[1]

  • Carbocation Rearrangement (in case of side reactions) : In Friedel-Crafts alkylation side reactions, the intermediate carbocation can rearrange to a more stable form, leading to a different alkyl group being attached to the ring.[1][2] A solution is to use Friedel-Crafts acylation followed by a reduction step to obtain the desired alkylbenzene.[1][3]

Issue 3: Byproduct Formation in Alternative Synthetic Routes

• Q3: I am using a vapor-phase cross-decarboxylation method to synthesize propiophenone and observing the formation of isobutyrophenone. How can I suppress this byproduct?

  A3: The formation of isobutyrophenone is a known issue in the vapor-phase synthesis of propiophenone from benzoic acid and propionic acid.[4][5] The boiling points of propiophenone and isobutyrophenone are very close, making their separation by distillation difficult.[5] To suppress the formation of isobutyrophenone, you can introduce water (as steam) or a secondary alcohol (like isopropanol) into the feed stream.[4][6] A molar ratio of 4 to 8 moles of water per mole of benzoic acid is often effective.[6] It is important to note that primary alcohols can have a detrimental effect and increase the formation of this byproduct.[6]

Issue 4: Incomplete Reaction in Oxidation of 1-Phenyl-1-propanol

• Q4: My oxidation of 1-phenyl-1-propanol to propiophenone is incomplete. What could be the reason?

  A4: Incomplete oxidation can be due to several factors:

  • Insufficient Oxidizing Agent : The stoichiometry of the oxidizing agent to the alcohol is critical. Ensure you are using a sufficient molar equivalent of the oxidizing agent. A slight excess may be necessary.[6]

  • Choice of Oxidizing Agent : While strong oxidants like chromic acid or potassium permanganate can be used, milder reagents like Pyridinium Chlorochromate (PCC) are often preferred to minimize over-oxidation or side reactions.[6]

Data Presentation: Optimizing Reaction Conditions

The following tables summarize key quantitative data for different synthetic routes to propiophenone derivatives.

Table 1: Friedel-Crafts Acylation of Benzene with Propionyl Chloride

Parameter	Condition	Yield (%)	Purity (%)	Reference
Catalyst	AlCl₃	>96	99.9	[7]
Solvent	Benzene (as reactant and solvent)	>96	99.9	[7]
Temperature	25-35°C	>96	99.9	[7]
Addition Method	Propionyl chloride and AlCl₃ added in two portions	>96	99.9	[7]

Table 2: Vapor-Phase Cross-Decarboxylation of Benzoic Acid and Propionic Acid

Parameter	Condition	Isobutyrophenone Byproduct (%) (based on propiophenone)	Reference
Reactant Ratio (Benzoic Acid:Propionic Acid)	1:2 to 1:4	Not specified	[6]
Temperature	440-520°C	Not specified	[4][6]
Catalyst	Calcium acetate on alumina	Not specified	[6]
Modifying Agent (Water:Benzoic Acid)	0:1	5.0-6.4	[4]
Modifying Agent (Water:Benzoic Acid)	8:1	2.3-2.8	[4]

Experimental Protocols

Below are detailed methodologies for key experiments related to the synthesis of propiophenone derivatives.

Protocol 1: Friedel-Crafts Acylation of Benzene with Propionyl Chloride

This protocol describes a general procedure for the synthesis of propiophenone.

Materials:

• Benzene (anhydrous)

• Propionyl chloride

• Aluminum chloride (anhydrous)

• Ice

• Concentrated hydrochloric acid

• Saturated sodium carbonate solution

• Water

Procedure:

• In a flask equipped with a stirrer and an addition funnel, add anhydrous aluminum chloride to anhydrous benzene. It is crucial that the benzene is completely dry.[8]

• Place the flask in a cold water bath to maintain a temperature of 10°C.[8]

• Slowly add a mixture of benzene and propionyl chloride from the addition funnel to the stirred suspension over a period of about 1.5 hours, ensuring the temperature remains at 10°C.[8] Stirring is essential for a good yield.[8]

• After the addition is complete, heat the mixture to 40°C on a water bath and continue stirring for an additional two hours.[8]

• Allow the reaction mixture to cool and then pour it onto a mixture of crushed ice and concentrated hydrochloric acid.[8] This will hydrolyze the intermediate complex.

• Separate the organic layer and wash it with a saturated sodium carbonate solution to neutralize any remaining acid, followed by water.[8]

• Perform a steam distillation to remove unreacted benzene.[8]

• The remaining crude propiophenone can be purified by vacuum distillation.[9]

Protocol 2: Purification by Column Chromatography

This protocol provides a general method for purifying propiophenone derivatives.

Materials:

• Crude propiophenone derivative

• Silica gel

• Appropriate solvent system (e.g., chloroform, ethyl acetate/hexane mixture)

Procedure:

• Prepare a slurry of silica gel in the chosen solvent system.

• Pack a chromatography column with the silica gel slurry.

• Dissolve the crude product in a minimum amount of the solvent and load it onto the top of the column.

• Elute the column with the solvent system, collecting fractions.

• Monitor the fractions by a suitable method (e.g., TLC) to identify those containing the pure product.

• Combine the pure fractions and evaporate the solvent under reduced pressure to obtain the purified propiophenone derivative.[10][11]

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships in the synthesis and purification of propiophenone derivatives.

Caption: Workflow for Friedel-Crafts Acylation of Benzene.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Benzene can be conveniently converted into npropyl class 11 chemistry CBSE [vedantu.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. US4172097A - Production of propiophenone - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. CN103819323A - Synthetic method for 1-phenyl-1-acetone - Google Patents [patents.google.com]
• 8. m.youtube.com [m.youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. EP0850948B1 - Propiophenone derivatives and process for preparing the same - Google Patents [patents.google.com]
• 11. RU2156247C2 - Propiophenone derivatives and methods of preparation thereof - Google Patents [patents.google.com]

Technical Support Center: Degradation of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying the degradation pathways of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. The information is based on established principles of chemical and metabolic degradation of related fluorinated and trifluoromethylated aromatic ketones.

Frequently Asked Questions (FAQs)

Q1: What are the likely metabolic degradation pathways for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one?

A1: Based on its chemical structure, the primary metabolic degradation pathways are expected to involve the ketone and the aromatic ring. Key transformations may include:

• Ketone Reduction: The carbonyl group can be reduced to a secondary alcohol, forming 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-ol. This is a common metabolic route for ketones.

• Oxidation of the Propyl Chain: The propyl chain may undergo oxidation at the terminal methyl group (ω-oxidation) or the adjacent methylene group (ω-1 oxidation) to form carboxylic acids or alcohols.

• Aromatic Hydroxylation: The aromatic ring may be hydroxylated, although the presence of the electron-withdrawing trifluoromethyl and fluoro groups can influence the position of hydroxylation.

• Defluorination/De-trifluoromethylation: While generally stable, the C-F and C-CF3 bonds can be cleaved metabolically, though this is often a minor pathway.

Q2: What are the expected major degradation products?

A2: The major expected degradation products would likely be the reduced alcohol metabolite, 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-ol, and its subsequent conjugates (e.g., glucuronides or sulfates). Products from the oxidation of the propyl chain are also possible.

Q3: What analytical techniques are recommended for studying the degradation of this compound?

A3: High-Performance Liquid Chromatography (HPLC) coupled with mass spectrometry (LC-MS) is the most powerful technique for identifying and quantifying the parent compound and its degradation products. Nuclear Magnetic Resonance (NMR) spectroscopy can be used for the structural elucidation of isolated metabolites. Gas Chromatography-Mass Spectrometry (GC-MS) may also be suitable after derivatization of polar metabolites.

Q4: How do the fluoro and trifluoromethyl substituents affect the degradation of the molecule?

A4: The fluorine atom and the trifluoromethyl group are strong electron-withdrawing groups. This can make the aromatic ring less susceptible to electrophilic attack (like hydroxylation) and can increase the metabolic stability of the molecule. The trifluoromethyl group is generally very stable and resistant to metabolic cleavage. The presence of fluorine can sometimes lead to metabolic defluorination, but this is compound-specific.

Troubleshooting Guides

Issue	Possible Cause	Recommended Solution
No degradation observed in in vitro metabolic assays (e.g., liver microsomes).	The compound is highly stable under the tested conditions.	Increase incubation time, use a higher concentration of microsomes or S9 fraction, or consider using a different metabolic activation system (e.g., hepatocytes). Also, verify the activity of your positive controls.
Multiple, unidentified peaks in the chromatogram.	Formation of unexpected degradation products or artifacts from the experimental setup.	Perform blank experiments (without the compound) to identify system-related peaks. Use high-resolution mass spectrometry to obtain accurate mass data for tentative identification of unknown peaks. Consider potential non-enzymatic degradation (e.g., hydrolysis, photodegradation).
Poor recovery of the parent compound and metabolites.	Adsorption of the compound to plasticware or instability in the analytical method.	Use silanized glassware or low-adsorption plasticware. Optimize the extraction method and ensure the stability of the compound and its metabolites in the analytical solvent and during storage.
Inconsistent degradation rates between experiments.	Variability in the activity of the biological matrix (e.g., microsomes), pipetting errors, or inconsistent incubation conditions.	Use a single batch of microsomes for comparative studies, ensure accurate pipetting, and strictly control incubation temperature and time. Always include positive and negative controls in each experiment.

Quantitative Data

The following table presents hypothetical data on the metabolic stability of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in human liver microsomes.

Parameter	Value
Incubation Time (min)	0, 5, 15, 30, 60
Parent Compound Remaining (%)	100, 85, 62, 41, 18
Half-life (t½) (min)	25
Intrinsic Clearance (CLint) (µL/min/mg protein)	27.7
Major Metabolite Formed	1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-ol

Experimental Protocols

Protocol: In Vitro Metabolic Stability in Human Liver Microsomes

• Preparation of Incubation Mixture:

  • Prepare a stock solution of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in a suitable organic solvent (e.g., acetonitrile or DMSO) at a concentration of 1 mM.

  • In a microcentrifuge tube, add 5 µL of the 1 mM stock solution to 445 µL of 0.1 M phosphate buffer (pH 7.4).

  • Add 25 µL of human liver microsomes (20 mg/mL protein concentration).

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Reaction:

  • Initiate the metabolic reaction by adding 25 µL of pre-warmed NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • The final incubation volume is 500 µL, with a final substrate concentration of 10 µM and a final microsomal protein concentration of 1 mg/mL.

• Incubation and Sampling:

  • Incubate the mixture in a shaking water bath at 37°C.

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw a 50 µL aliquot of the incubation mixture.

• Termination of Reaction:

  • Immediately terminate the reaction by adding the 50 µL aliquot to 100 µL of ice-cold acetonitrile containing an internal standard.

  • Vortex the mixture and centrifuge at 14,000 rpm for 10 minutes to precipitate the proteins.

• Sample Analysis:

  • Transfer the supernatant to an HPLC vial for LC-MS analysis to quantify the remaining parent compound.

Visualizations

Technical Support Center: Troubleshooting NMR Spectra of Compounds with C-F Coupling

Welcome to the technical support center for troubleshooting NMR spectra of organofluorine compounds. This guide is designed for researchers, scientists, and drug development professionals to identify, understand, and resolve common issues encountered during their NMR experiments involving carbon-fluorine (C-F) coupling.

Frequently Asked Questions (FAQs)

Q1: My 1H or 13C NMR spectrum is incredibly complex and difficult to interpret. What could be the cause?

A1: The complexity likely arises from spin-spin coupling between fluorine and protons (¹H-¹⁹F) or carbon (¹³C-¹⁹F). Fluorine (¹⁹F) has a nuclear spin of 1/2 and 100% natural abundance, leading to significant coupling.[1][2]

Troubleshooting Steps:

• Run a ¹⁹F Decoupled Spectrum: To simplify a complex ¹H NMR spectrum, you can run a ¹H{¹⁹F} experiment, which will remove the H-F coupling, leaving only H-H couplings.[3] Similarly, for a complex ¹³C spectrum, a ¹³C{¹⁹F} experiment can be performed.

• Utilize 2D NMR Techniques: Experiments like ¹H-¹⁹F HMBC (Heteronuclear Multiple Bond Correlation) can help identify long-range H-F couplings.[4] For determining the relative signs of coupling constants, 2D ¹H-¹³C NMR spectra can be insightful.[5]

• Consider Advanced Pulse Sequences: For highly complex spectra where even decoupling doesn't resolve all ambiguities, techniques like PSYCHE (Pure Shift Yielded by Chirp Excitation) can be used to obtain a ¹H decoupled ¹H spectrum, revealing only the ¹H-¹⁹F coupling constants.[3]

Q2: I'm observing unexpectedly large or small C-F coupling constants. How do I interpret these values?

A2: C-F coupling constants are highly dependent on the number of bonds separating the nuclei, the hybridization of the carbon atom, and the stereochemical relationship.

• One-bond (¹JCF): These are typically the largest, ranging from -160 to -350 Hz, with the magnitude being influenced by the s-character of the carbon orbital.[6]

• Two-bond (²JCF): Geminal couplings are smaller, generally in the range of 10-50 Hz.

• Three-bond (³JCF): Vicinal couplings are highly dependent on the dihedral angle, following a Karplus-type relationship. They can range from 0 to 30 Hz.

• Long-range (⁴JCF and higher): These are usually smaller (0-7 Hz) but are frequently observed in aromatic and conjugated systems.[2][7]

Data Presentation: Typical C-F Coupling Constants

Coupling Type	Hybridization of Carbon	Typical Range (Hz)	Notes
¹JCF	sp³	150 - 250
sp²	230 - 300
sp	~300
²JCF	sp³	15 - 30
sp²	20 - 100
³JCF	Aliphatic	0 - 30	Dependent on dihedral angle.
Aromatic	3 - 15
⁴JCF	Aromatic	0 - 5

Q3: My ¹⁹F NMR chemical shifts are not what I predicted. What factors could be influencing them?

A3: ¹⁹F chemical shifts are extremely sensitive to the electronic environment, much more so than ¹H chemical shifts.[1][8] Several factors can cause significant variations:

• Solvent Effects: The polarity of the solvent can significantly alter the chemical shift.[1][9][10][11] For instance, shifts in polar protic solvents can differ substantially from those in nonpolar aprotic solvents.[12]

• Temperature: Changes in temperature can affect conformational equilibria and intermolecular interactions, leading to shifts in the ¹⁹F signals.[1]

• Concentration: At high concentrations, intermolecular interactions can become more pronounced, influencing the chemical shift.

• Electronic Effects: The presence of electron-withdrawing or electron-donating groups on the molecule will deshield or shield the fluorine nucleus, respectively.[1]

Q4: The baseline of my ¹⁹F NMR spectrum is rolling or distorted. How can I fix this?

A4: A rolling baseline is a common artifact in ¹⁹F NMR.[13]

Troubleshooting Workflow:

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 3. University of Ottawa NMR Facility Blog: PSYCHE to Evaluate 1H-19F Coupling Constants [u-of-o-nmr-facility.blogspot.com]
• 4. Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. ekwan.github.io [ekwan.github.io]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. biophysics.org [biophysics.org]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the scale-up synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Troubleshooting Guides

Issue 1: Low Yield in Friedel-Crafts Acylation

Low yields are a frequent challenge in the scale-up of Friedel-Crafts acylation reactions. Several factors can contribute to this issue, from reagent quality to reaction conditions.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Catalyst Inactivity: Lewis acid catalysts like AlCl₃ are highly sensitive to moisture, leading to deactivation.[1]	Ensure strict anhydrous conditions. Use freshly opened or sublimed AlCl₃. All glassware should be oven-dried, and solvents must be anhydrous.
Insufficient Catalyst: The ketone product can form a complex with the Lewis acid, rendering it inactive.[1]	Use a stoichiometric amount (at least 1.0 equivalent) of the Lewis acid catalyst relative to the acylating agent.
Deactivated Aromatic Ring: The starting material, 1-fluoro-2-(trifluoromethyl)benzene, is deactivated due to the electron-withdrawing nature of the trifluoromethyl and fluoro groups.[1]	Higher reaction temperatures or longer reaction times may be necessary to drive the reaction to completion. Careful optimization is required to avoid side reactions.
Suboptimal Reaction Temperature: The reaction may not have sufficient energy to proceed, or excessive heat could lead to decomposition and side product formation.[1]	Systematically screen a range of temperatures (e.g., 0 °C to reflux) to find the optimal condition for your specific scale.
Poor Reagent Quality: Impurities in the 1-fluoro-2-(trifluoromethyl)benzene or propanoyl chloride can interfere with the reaction.	Use high-purity starting materials. Consider distillation or other purification methods for the reagents before use.

dot graph TD{ rankdir=LR; node [shape=box, style="filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; subgraph "Troubleshooting Low Yield" A[Low Yield] --> B{Identify Cause}; B --> C[Catalyst Inactivity?]; B --> D[Insufficient Catalyst?]; B --> E[Deactivated Substrate?]; B --> F[Suboptimal Temperature?]; B --> G[Poor Reagent Quality?]; end subgraph "Solutions" C --> C1[Use Anhydrous Conditions]; D --> D1[Increase Catalyst Stoichiometry]; E --> E1[Optimize Reaction Time/Temperature]; F --> F1[Screen Temperature Range]; G --> G1[Purify Reagents]; end A -- "Investigate" --> B; C1 -- "Implement" --> H((Reaction Optimization)); D1 -- "Implement" --> H; E1 -- "Implement" --> H; F1 -- "Implement" --> H; G1 -- "Implement" --> H; } Caption: A logical workflow for troubleshooting low yields.

Issue 2: Poor Regioselectivity and Formation of Isomeric Impurities

The Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene can potentially yield different regioisomers. The directing effects of the fluoro and trifluoromethyl groups play a crucial role.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Electronic and Steric Effects: The fluorine atom is an ortho-, para-director, while the trifluoromethyl group is a meta-director. This can lead to a mixture of products.	The position of acylation is often a complex interplay of these directing effects. While the desired product is 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, other isomers can form. Careful reaction control is key.
Reaction Temperature: Higher temperatures can sometimes lead to the formation of thermodynamically more stable, but undesired, isomers.	Conduct the reaction at the lowest feasible temperature that provides a reasonable reaction rate to maximize the formation of the kinetically favored product.
Choice of Lewis Acid: Different Lewis acids can exhibit varying degrees of steric bulk and acidity, influencing the isomeric ratio.	While AlCl₃ is common, exploring other Lewis acids like FeCl₃, BF₃·OEt₂, or solid acid catalysts (e.g., zeolites) may offer improved regioselectivity.[2]

dot graph G { layout=neato; node [shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [color="#34A853"]; "1-fluoro-2-(trifluoromethyl)benzene" [pos="0,2!"]; "Propanoyl_chloride" [pos="2,2!"]; "Lewis_Acid" [pos="1,1!"]; "Desired_Product" [pos="0,0!", fillcolor="#34A853"]; "Isomeric_Byproducts" [pos="2,0!", fillcolor="#EA4335"]; "1-fluoro-2-(trifluoromethyl)benzene" -- "Lewis_Acid"; "Propanoyl_chloride" -- "Lewis_Acid"; "Lewis_Acid" -> "Desired_Product" [label="Favored Pathway"]; "Lewis_Acid" -> "Isomeric_Byproducts" [label="Side Reaction"]; } Caption: Reaction pathways leading to desired product and byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one on a large scale?

A1: The three main industrial synthesis routes are:

• Friedel-Crafts Acylation: This is a common method involving the reaction of 1-fluoro-2-(trifluoromethyl)benzene with propanoyl chloride in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).[3]

• Grignard Reaction: This route involves the preparation of a Grignard reagent from a suitable halo-aromatic precursor, such as 4-bromo-1-fluoro-2-(trifluoromethyl)benzene, which is then reacted with propanal or a propanoyl derivative.

• Suzuki-Miyaura Coupling: This cross-coupling reaction typically involves the reaction of 4-fluoro-3-(trifluoromethyl)phenylboronic acid with propanoyl chloride, catalyzed by a palladium complex.

Q2: What are the common impurities encountered during the synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one?

A2: Common impurities can include:

• Isomeric Products: In Friedel-Crafts acylation, other regioisomers of the desired product can be formed.

• Unreacted Starting Materials: Residual 1-fluoro-2-(trifluoromethyl)benzene and propanoyl chloride.

• Byproducts from Side Reactions: In Grignard reactions, homo-coupling of the Grignard reagent can occur. In Suzuki coupling, side products from the catalyst cycle can be present.

• Desfluoro Impurities: In some cases, impurities lacking the fluorine atom on the aromatic ring have been observed in the synthesis of similar fluorinated compounds.[4]

Q3: How can I purify 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one on a large scale?

A3: For large-scale purification, the following methods are commonly employed:

• Distillation: If the boiling point of the product is sufficiently different from that of the impurities, fractional distillation under reduced pressure can be an effective method.

• Crystallization: Recrystallization from a suitable solvent system is a powerful technique for removing impurities and obtaining a high-purity product. Solvent screening is crucial to identify a system where the product has high solubility at elevated temperatures and low solubility at lower temperatures.

• Chromatography: While less common for very large-scale production due to cost, column chromatography can be used for high-purity requirements or to remove closely related impurities.

Q4: What safety precautions should be taken during the scale-up synthesis?

A4: Safety is paramount. Key precautions include:

• Handling of Lewis Acids: Anhydrous aluminum chloride reacts violently with water and is corrosive. It should be handled in a dry, inert atmosphere.

• Exothermic Reactions: Friedel-Crafts and Grignard reactions can be highly exothermic. Proper temperature control, slow addition of reagents, and adequate cooling capacity are essential to prevent thermal runaways.

• Solvent Handling: Use appropriate ventilation and personal protective equipment (PPE) when working with organic solvents.

• Pressure Build-up: Friedel-Crafts reactions often evolve HCl gas, which can lead to pressure build-up in a closed system. Ensure proper venting.

Data Presentation

Comparison of Synthetic Routes (Illustrative Data)

Synthetic Route	Typical Yield (%)	Key Advantages	Key Challenges
Friedel-Crafts Acylation	60-80	Cost-effective starting materials; relatively straightforward procedure.	Regioselectivity control; stoichiometric Lewis acid waste; potential for polysubstitution (though less common for acylation).[3][5]
Grignard Reaction	50-70	Good for specific isomer synthesis if the halo-precursor is readily available.	Strict anhydrous conditions required; potential for side reactions (e.g., Wurtz coupling).
Suzuki-Miyaura Coupling	70-90	High yields and excellent functional group tolerance; milder reaction conditions.	Cost of palladium catalyst and ligands; removal of residual palladium from the final product.

Note: The yields presented are typical ranges and can vary significantly based on reaction conditions, scale, and optimization.

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of 1-Fluoro-2-(trifluoromethyl)benzene

This protocol provides a general procedure for the laboratory-scale synthesis. Scale-up requires careful optimization of reaction parameters and safety considerations.

Materials:

• 1-Fluoro-2-(trifluoromethyl)benzene

• Propanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous dichloromethane (DCM)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add anhydrous aluminum chloride (1.1 eq.).

• Add anhydrous DCM to the flask and cool the suspension to 0 °C in an ice bath.

• Slowly add propanoyl chloride (1.0 eq.) to the stirred suspension via the dropping funnel.

• After the addition is complete, add 1-fluoro-2-(trifluoromethyl)benzene (1.0 eq.) dropwise, maintaining the temperature at 0 °C.

• After the addition, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the reaction is complete (monitored by TLC or GC).

• Carefully quench the reaction by slowly pouring the mixture into a beaker containing crushed ice and concentrated HCl.

• Separate the organic layer and extract the aqueous layer with DCM.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by vacuum distillation or recrystallization.

dot graph G { node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; A [label="Charge AlCl3 and DCM"]; B [label="Cool to 0°C"]; C [label="Add Propanoyl Chloride"]; D [label="Add 1-Fluoro-2-(trifluoromethyl)benzene"]; E [label="React at Room Temperature"]; F [label="Quench with Ice/HCl"]; G [label="Workup and Extraction"]; H [label="Purification"]; A -> B -> C -> D -> E -> F -> G -> H; } Caption: Experimental workflow for Friedel-Crafts acylation.

Protocol 2: Purification by Recrystallization

Procedure:

• Dissolve the crude 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one in a minimum amount of a suitable hot solvent (e.g., isopropanol, ethanol, or a hexane/ethyl acetate mixture).

• If colored impurities are present, a small amount of activated charcoal can be added, and the solution can be hot-filtered.

• Allow the solution to cool slowly to room temperature to induce crystallization.

• Further cool the mixture in an ice bath to maximize the yield of the crystals.

• Collect the crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent.

• Dry the purified crystals under vacuum.

References

• 1. benchchem.com [benchchem.com]
• 2. Friedel-Crafts Acylation [organic-chemistry.org]
• 3. byjus.com [byjus.com]
• 4. Identification, synthesis and characterization of process related desfluoro impurity of ezetimibe and HPLC method validations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]

preventing byproduct formation in the synthesis of fluorinated ketones

Welcome to the Technical Support Center for the synthesis of fluorinated ketones. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and prevent byproduct formation in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in the synthesis of fluorinated ketones?

A1: The most common byproducts depend on the synthetic route employed:

• Grignard Reaction with Fluorinated Esters: The primary byproduct is the tertiary alcohol resulting from the over-addition of the Grignard reagent to the initially formed ketone. Enolization of the starting ester or the product ketone can also occur, leading to recovered starting material or other side products.

• Electrophilic Fluorination (e.g., using Selectfluor®): The main potential byproduct is the difluorinated ketone. For substrates with multiple enolizable positions, regioisomers can also be formed. In the case of trifluoroacetylated compounds, hydration of the trifluoroacetyl group can be a significant issue.[1]

• Reaction of Hexafluoropropylene with Acyl Halides: Formation of trimers and higher oligomers of hexafluoropropylene is a common side reaction. Isomerization of the desired dimer product can also occur.[2]

• Trifluoromethylation of Esters (e.g., using Ruppert-Prakash reagent): Similar to the Grignard reaction, over-addition to form a tertiary alcohol can be a problem, although some methods are designed to prevent this.[3]

Q2: How can I monitor the progress of my reaction and identify byproducts?

A2: Thin-layer chromatography (TLC) is a quick and effective method to monitor the consumption of starting materials and the formation of products and byproducts.[4] For more detailed analysis, 1H and 19F NMR spectroscopy are invaluable for identifying the structures of the desired product and any impurities.[1][5] Gas chromatography-mass spectrometry (GC-MS) can also be used for volatile compounds.

Q3: What are the general purification strategies for fluorinated ketones?

A3: Standard purification techniques such as flash column chromatography on silica gel are commonly used to separate the desired fluorinated ketone from byproducts and unreacted starting materials.[4] In some specific cases, chemical treatment can be employed. For instance, treatment with potassium permanganate has been used to remove dimeric and trimeric byproducts from certain fluorinated ketones. For non-volatile byproducts, distillation can be an effective purification method.

Troubleshooting Guides

Issue 1: Low yield of fluorinated ketone from Grignard reaction due to over-addition.

Question: I am synthesizing a fluorinated ketone by reacting a fluorinated ester with a Grignard reagent, but I am isolating the tertiary alcohol as the major product. How can I prevent this over-addition?

Answer: The over-addition of the Grignard reagent occurs because the intermediate ketone is often more reactive than the starting ester. To favor the formation of the ketone, several strategies can be employed:

• Low Reaction Temperature: Maintaining a very low reaction temperature is critical. Performing the reaction at -40 °C or even -78 °C can significantly slow down the rate of the second addition to the ketone, allowing for its isolation.[6][7]

• Slow Addition of Grignard Reagent: Adding the Grignard reagent slowly and dropwise to the ester solution helps to maintain a low concentration of the nucleophile, which disfavors the second addition.[8]

• Choice of Acylating Agent: Using a less reactive acylating agent than an ester can prevent over-addition. Weinreb amides (N-methoxy-N-methylamides) are particularly effective as they form a stable chelated intermediate that is resistant to a second nucleophilic attack.[8]

• Use of Specific Grignard Reagents: In some cases, the choice of the Grignard reagent can influence the outcome. However, this is highly substrate-dependent.

Temperature (°C)	Ketone Yield (%)	Tertiary Alcohol Yield (%)	Reference
0	Low	High	[6]
-40	High	< 5%	[6]
-78	> 95%	Not Detected	[7]

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a thermometer, and a nitrogen or argon inlet.

• Reaction Setup: Dissolve the fluorinated ester (1.0 eq.) in anhydrous tetrahydrofuran (THF) in the reaction flask. Cool the solution to -78 °C using a dry ice/acetone bath.

• Grignard Addition: Add the Grignard reagent (1.05 eq.) to the dropping funnel via cannula. Add the Grignard reagent dropwise to the stirred ester solution, maintaining the internal temperature below -70 °C.

• Reaction Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 1-2 hours.

• Quenching: Once the reaction is complete, quench it by the slow addition of a saturated aqueous solution of ammonium chloride while the temperature is still low.

• Workup: Allow the mixture to warm to room temperature. Separate the organic layer, and extract the aqueous layer with diethyl ether or ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: Grignard reaction pathway showing desired ketone formation and over-addition byproduct.

Issue 2: Formation of difluorinated byproduct during electrophilic fluorination.

Question: I am trying to synthesize a monofluorinated ketone using Selectfluor®, but I am observing a significant amount of the difluorinated product. How can I improve the selectivity for monofluorination?

Answer: The formation of difluorinated products is a common issue in electrophilic fluorination, especially with substrates that have a high tendency to enolize, such as 1,3-dicarbonyl compounds.[1][5] The following strategies can help to favor monofluorination:

• Stoichiometry of the Fluorinating Agent: Use a stoichiometric amount or a slight excess (e.g., 1.1 equivalents) of the electrophilic fluorinating agent. Using a large excess will increase the likelihood of difluorination.[9]

• Reaction Time: Carefully monitor the reaction and stop it as soon as the starting material is consumed to prevent further fluorination of the monofluorinated product.

• Catalyst Control: Recent studies have shown that the choice of catalyst can control the outcome of the reaction. For example, in some systems, 9-fluorenone can selectively catalyze monofluorination, while xanthone promotes difluorination.[10]

• Solvent Effects: The choice of solvent can influence the reaction rate and selectivity. Acetonitrile is a commonly used solvent for these reactions.[9] The compatibility of the fluorinating agent with the solvent should always be checked.[11]

Substrate	Catalyst (mol%)	Fluorinating Agent (eq.)	Product Ratio (Mono:Di)	Yield (%)	Reference
Ethylbenzene	9-Fluorenone (5)	Selectfluor® (2.0)	>20:1	75 (mono)	[10]
Ethylbenzene	Xanthone (5)	Selectfluor® II (3.0)	<1:20	83 (di)	[10]

• Apparatus Setup: Use a dry round-bottom flask equipped with a magnetic stir bar under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup: To the flask, add the ketone (1.0 mmol) and anhydrous acetonitrile (5 mL). Stir the solution at room temperature until the ketone is fully dissolved.

• Addition of Reagent: Add Selectfluor® (1.1 mmol, 1.1 eq.) to the reaction mixture in one portion.[9]

• Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, quench the reaction by adding water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.[9]

• Purification: Purify the crude product by flash column chromatography on silica gel.

Caption: Electrophilic fluorination showing the formation of mono- and difluorinated products.

Issue 3: Formation of trimers and oligomers in the dimerization of hexafluoropropylene.

Question: I am trying to synthesize the dimer of hexafluoropropylene, but my product is contaminated with trimers and other oligomers. How can I improve the selectivity for the dimer?

Answer: The selective dimerization of hexafluoropropylene over trimerization is highly dependent on the reaction conditions. The key factors to control are:

• Solvent: The choice of a polar aprotic solvent is crucial. Acetonitrile is reported to be the most preferred solvent for selectively preparing the hexafluoropropylene dimer.[2]

• Catalyst: A variety of catalysts can be used, including cyanide, cyanate, and thiocyanate salts of alkali metals, as well as quaternary ammonium and phosphonium salts. The choice of catalyst can influence the dimer-to-trimer ratio. A copper(I) bromide/2,2′-bipyridyl complex in acetonitrile has been shown to be a highly selective catalyst for dimerization at room temperature.[12]

• Catalyst Concentration: Lower catalyst concentrations tend to favor the formation of the dimer.[12]

• Temperature: The reaction can often be performed at room temperature, which can improve selectivity and reduce energy costs.[12]

• Catalyst Preparation: In a suitable pressure reactor, dissolve the catalyst (e.g., copper(I) bromide and 2,2′-bipyridyl) in anhydrous acetonitrile under an inert atmosphere.

• Reaction: Cool the reactor and introduce hexafluoropropylene gas. Allow the reaction to proceed at room temperature with stirring.

• Monitoring: The reaction progress can be monitored by taking aliquots and analyzing them by GC.

• Workup: After the reaction is complete, vent the excess hexafluoropropylene. The product mixture can be filtered to remove the catalyst and the solvent can be removed by distillation.

• Purification: The crude dimer can be purified by fractional distillation.

Caption: Logical workflow for the selective dimerization of hexafluoropropylene.

References

• 1. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 2. WO2006119005A1 - Process for purifying hexafluoropropene dimers - Google Patents [patents.google.com]
• 3. Cesium Fluoride Catalyzed Trifluoromethylation of Esters, Aldehydes, and Ketones with (Trifluoromethyl)trimethylsilane [organic-chemistry.org]
• 4. egrove.olemiss.edu [egrove.olemiss.edu]
• 5. scispace.com [scispace.com]
• 6. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 7. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Visible Light-Promoted Metal-Free C–H Activation: Diarylketone-Catalyzed Selective Benzylic Mono- and Difluorination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 12. Investigation of a new catalyst for dimerization of hexafluoropropylene [justc.ustc.edu.cn]

Reference Data & Comparative Studies

A Comparative Analysis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one and Its Analogs in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents with enhanced efficacy and specificity is a cornerstone of modern drug development. Within this landscape, fluorine-containing compounds have garnered significant attention due to the unique physicochemical properties imparted by fluorine and trifluoromethyl groups, such as increased metabolic stability, enhanced binding affinity, and improved lipophilicity. This guide presents a comparative analysis of 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one and its analogs, focusing on their synthesis, biological activities, and structure-activity relationships (SAR), supported by experimental data.

Introduction to the Core Scaffold

The 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one scaffold serves as a valuable starting point for the design of novel bioactive molecules. The presence of both a fluorine atom and a trifluoromethyl group on the phenyl ring creates a unique electronic environment that can significantly influence the compound's interaction with biological targets. The propan-1-one side chain offers a versatile handle for synthetic modification, allowing for the systematic exploration of structure-activity relationships.

Comparative Analysis of Analogs: Focus on Chalcones

While direct comparative studies on a homologous series of simple analogs of 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one are limited in publicly available literature, a significant body of research exists for a prominent class of its derivatives: chalcones . These α,β-unsaturated ketones are synthesized from the corresponding acetophenone precursor, 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethanone, through a Claisen-Schmidt condensation with various aldehydes. These chalcone analogs have demonstrated promising anticancer and antimicrobial activities.

Anticancer Activity of Chalcone Analogs

Several studies have highlighted the potent antiproliferative effects of chalcones derived from the 4-fluoro-3-(trifluoromethyl)phenyl scaffold against various cancer cell lines. The introduction of a trifluoromethyl group at the α-position of the chalcone has been shown to be particularly beneficial for enhancing anticancer potency.

Below is a summary of the in vitro anticancer activity of representative α-trifluoromethyl chalcone analogs.

Compound ID	R Group (on Ring B)	Cell Line	IC50 (µM)	Citation
1	4-NO₂	DU145 (Prostate)	<0.2	[1]
PC-3 (Prostate)	<0.2	[1]
2	3,4-di-F	DU145 (Prostate)	<0.2	[1]
PC-3 (Prostate)	<0.2	[1]
3	4-CF₃	DU145 (Prostate)	0.25	[1]
PC-3 (Prostate)	0.21	[1]
4	4-N(CH₃)₂	DU145 (Prostate)	0.45	[1]
PC-3 (Prostate)	0.41	[1]

Structure-Activity Relationship (SAR) for Anticancer Activity:

• α-Trifluoromethyl Group: The presence of a CF₃ group at the α-position of the enone system generally leads to potent antiproliferative activity.[1]

• Substituents on Ring B: Electron-withdrawing groups, such as nitro (NO₂) and fluoro (F), on the second aromatic ring (Ring B) tend to enhance anticancer activity.[1]

• Drug Resistance: Notably, some of these chalcone analogs have shown efficacy against taxane-resistant prostate cancer cell lines, suggesting they may overcome certain mechanisms of drug resistance.[1]

Antimicrobial Activity of Chalcone Analogs

Fluorine-substituted chalcones have also been investigated for their antimicrobial properties against a range of pathogenic bacteria and fungi. The presence of fluorine and trifluoromethyl groups can enhance the antimicrobial potency of the chalcone scaffold.

The following table summarizes the in vitro antimicrobial activity (Minimum Inhibitory Concentration, MIC) of representative fluoro-substituted chalcone analogs.

Compound ID	R Group (on Ring B)	Microorganism	MIC (µg/mL)	Citation
5	2,4-di-F	M. tuberculosis H37Rv	≤16,760 (IC50)	[2]
6	4-F	M. tuberculosis H37Rv	≤16,760 (IC50)	[2]
7	2-CF₃	S. aureus ATCC 29213	62.5	[3]
C. parapsilosis ATCC 22019	31.25	[3]
8	3-CF₃	S. aureus ATCC 29213	125	[3]
C. parapsilosis ATCC 22019	15.6	[3]
9	4-CF₃	S. aureus ATCC 29213	62.5	[3]
C. parapsilosis ATCC 22019	31.25	[3]

Structure-Activity Relationship (SAR) for Antimicrobial Activity:

• Fluorine and Trifluoromethyl Groups: The incorporation of fluoro or trifluoromethyl substituents on the B ring of the chalcone structure is a key determinant of antimicrobial activity.[2][3]

• Substitution Pattern: The position of the fluorine-containing substituent on the aromatic ring influences the potency and spectrum of activity.[3]

• A Ring Substituents: The nature of the substituents on the A ring (the 4-fluoro-3-(trifluoromethyl)phenyl ring in this context) also plays a crucial role in modulating the antimicrobial efficacy.[2]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are representative experimental protocols for the synthesis and biological evaluation of the chalcone analogs discussed.

Synthesis of Chalcone Analogs (Claisen-Schmidt Condensation)

General Procedure:

• Reactant Preparation: To a solution of 1-[4-fluoro-3-(trifluoromethyl)phenyl]ethanone (1 equivalent) and an appropriate aromatic aldehyde (1 equivalent) in ethanol, a catalytic amount of a base (e.g., 50% KOH solution) is added dropwise at room temperature.

• Reaction: The reaction mixture is stirred at room temperature for a specified period (typically 2-24 hours) and monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is poured into ice-cold water and acidified with dilute HCl to precipitate the crude product.

• Purification: The solid product is collected by filtration, washed with water, and purified by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure chalcone.

In Vitro Anticancer Activity Assay (MTT Assay)

Cell Culture:

• Human cancer cell lines (e.g., DU145, PC-3) are cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere of 5% CO₂.

Assay Procedure:

• Cell Seeding: Cells are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds for a specified duration (e.g., 72 hours).

• MTT Addition: After the incubation period, MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well, and the plates are incubated for an additional 4 hours.

• Formazan Solubilization: The resulting formazan crystals are dissolved in a solubilization buffer (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is calculated from the dose-response curves.

In Vitro Antimicrobial Activity Assay (Microdilution Method)

Inoculum Preparation:

• Bacterial and fungal strains are cultured in appropriate broth, and the inoculum is prepared to a standardized concentration (e.g., 0.5 McFarland standard).

Assay Procedure:

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing the appropriate growth medium.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 28°C for 48 hours for fungi).

• MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible microbial growth.

Visualizations

Synthetic Workflow for Chalcone Analogs

References

• 1. α-Trifluoromethyl Chalcones as Potent Anticancer Agents for Androgen Receptor-Independent Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design of potent fluoro-substituted chalcones as antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. acgpubs.org [acgpubs.org]

Comparative Guide to Analytical Method Validation for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

This guide provides a comparative overview of the validation of two common analytical methods, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), for the quantitative analysis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. The validation parameters are based on the International Council for Harmonisation (ICH) Q2(R1) guidelines, ensuring the methods are suitable for their intended purpose in a research and drug development setting.[1][2][3][4]

Introduction to Analytical Method Validation

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[4] This is achieved by evaluating a set of performance characteristics: specificity, linearity, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and robustness.[1][2] A well-documented validation process is crucial for regulatory compliance and ensures the reliability of analytical data.[5]

Comparison of Analytical Methods: HPLC vs. GC

Both HPLC and GC are powerful chromatographic techniques for separating and quantifying chemical compounds. The choice between them often depends on the analyte's properties, such as volatility and thermal stability. For 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, both methods can be considered.

• High-Performance Liquid Chromatography (HPLC): This technique is suitable for a wide range of compounds, including those that are non-volatile or thermally labile. Separation is based on the analyte's partitioning between a liquid mobile phase and a solid stationary phase.

• Gas Chromatography (GC): This method is ideal for volatile and thermally stable compounds. Separation occurs as the analyte, in its vapor phase, is carried by an inert gas (mobile phase) through a column containing a stationary phase.

The following sections detail the experimental protocols and present hypothetical validation data for both an HPLC and a GC method for the analysis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Data Presentation: Summary of Validation Parameters

The following tables summarize the hypothetical performance data for the validated HPLC and GC methods.

Table 1: HPLC Method Validation Data

Validation Parameter	Acceptance Criteria	Hypothetical HPLC Results
Specificity	No interference at the retention time of the analyte	Peak purity > 0.999; No co-elution with placebo or degradation products
Linearity (R²)	R² ≥ 0.999	0.9998
Range	80-120% of the test concentration	0.08 - 0.12 mg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.5 - 101.2%
Precision (RSD%)
- Repeatability	RSD ≤ 2.0%	0.85%
- Intermediate Precision	RSD ≤ 2.0%	1.20%
LOD	Signal-to-Noise Ratio ≥ 3:1	0.5 µg/mL
LOQ	Signal-to-Noise Ratio ≥ 10:1	1.5 µg/mL
Robustness	No significant change in results	Method is robust to minor changes in flow rate and mobile phase composition

Table 2: GC Method Validation Data

Validation Parameter	Acceptance Criteria	Hypothetical GC Results
Specificity	No interference at the retention time of the analyte	No interfering peaks from blank or placebo at the analyte's retention time
Linearity (R²)	R² ≥ 0.999	0.9995
Range	80-120% of the test concentration	0.08 - 0.12 mg/mL
Accuracy (% Recovery)	98.0 - 102.0%	99.2 - 101.5%
Precision (RSD%)
- Repeatability	RSD ≤ 2.0%	0.95%
- Intermediate Precision	RSD ≤ 2.0%	1.35%
LOD	Signal-to-Noise Ratio ≥ 3:1	0.8 µg/mL
LOQ	Signal-to-Noise Ratio ≥ 10:1	2.5 µg/mL
Robustness	No significant change in results	Method is robust to minor changes in oven temperature ramp rate and carrier gas flow

Experimental Protocols

Detailed methodologies for the key validation experiments are provided below. These protocols are based on established guidelines and practices.[6][7][8]

HPLC Method Protocol

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[9]

• Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Determined by the UV spectrum of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one (e.g., 254 nm).

• Injection Volume: 20 µL.

• Column Temperature: Ambient or controlled (e.g., 25 °C).

GC Method Protocol

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).[10][11]

• Column: A capillary column suitable for aromatic compounds (e.g., DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness).[12]

• Carrier Gas: Helium or Nitrogen at a constant flow rate.[10]

• Oven Temperature Program: Initial temperature of 150°C, ramped to 250°C at 10°C/min, and held for 5 minutes.[11]

• Injector and Detector Temperature: 280°C.[12]

• Injection Mode: Split injection (e.g., split ratio of 50:1).

Visualization of Workflows and Relationships

The following diagrams illustrate the analytical method validation workflow and the logical relationship between the validation parameters.

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. altabrisagroup.com [altabrisagroup.com]
• 3. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 4. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 5. routledge.com [routledge.com]
• 6. database.ich.org [database.ich.org]
• 7. edqm.eu [edqm.eu]
• 8. dcvmn.org [dcvmn.org]
• 9. rjptonline.org [rjptonline.org]
• 10. tsijournals.com [tsijournals.com]
• 11. iiste.org [iiste.org]
• 12. bibliotekanauki.pl [bibliotekanauki.pl]

A Comparative Analysis of Fluorinated vs. Non-Fluorinated Propiophenones: Unveiling the Impact of Fluorine on Biological Activity

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine into pharmacologically active molecules is a well-established strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and overall therapeutic potential. This guide provides a comparative overview of the biological activities of fluorinated and non-fluorinated propiophenones, a class of aromatic ketones with demonstrated potential in anticancer, antimicrobial, and anti-inflammatory applications. While direct comparative studies on a single fluorinated propiophenone and its non-fluorinated analog are limited in publicly available literature, this guide synthesizes existing knowledge on related compounds and provides a framework for evaluating their potential differences.

Quantitative Comparison of Biological Activities

The following tables present a summary of hypothetical quantitative data to illustrate the potential impact of fluorination on the biological activities of propiophenones. This data is based on general trends observed in related classes of compounds, such as chalcones and other aromatic ketones, and should be considered illustrative pending direct experimental verification.

Table 1: Comparative Anticancer Activity (IC50 Values in µM)

Compound	Cancer Cell Line	IC50 (µM)
Propiophenone	MCF-7 (Breast)	>100
4'-Fluoropropiophenone	MCF-7 (Breast)	50.5 ± 4.2
Propiophenone	A549 (Lung)	>100
4'-Fluoropropiophenone	A549 (Lung)	65.2 ± 5.8
Propiophenone	HeLa (Cervical)	>100
4'-Fluoropropiophenone	HeLa (Cervical)	72.1 ± 6.3

Note: IC50 (half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Comparative Antimicrobial Activity (MIC Values in µg/mL)

Compound	Staphylococcus aureus	Escherichia coli	Candida albicans
Propiophenone	128	>256	>256
4'-Fluoropropiophenone	64	128	128

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation.

Table 3: Comparative Anti-inflammatory Activity

Compound	Assay	Endpoint	Result
Propiophenone	LPS-stimulated RAW 264.7 macrophages	NO production inhibition (%)	25% at 100 µM
4'-Fluoropropiophenone	LPS-stimulated RAW 264.7 macrophages	NO production inhibition (%)	45% at 100 µM

Experimental Protocols

The following are detailed methodologies for the key experiments that would be conducted to obtain the comparative data presented above.

Anticancer Activity: MTT Assay

The cytotoxicity of the compounds against various cancer cell lines is determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (propiophenone and 4'-fluoropropiophenone) and incubated for another 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is then removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• IC50 Calculation: The percentage of cell viability is calculated relative to the untreated control cells, and the IC50 values are determined from the dose-response curves.

Antimicrobial Activity: Broth Microdilution Method for MIC Determination

The minimum inhibitory concentration (MIC) of the compounds against bacterial and fungal strains is determined using the broth microdilution method according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Inoculum Preparation: Bacterial and fungal strains are cultured overnight, and the inoculum is prepared to a concentration of approximately 5 × 10⁵ colony-forming units (CFU)/mL in the appropriate broth medium.

• Serial Dilution: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation: Each well is then inoculated with the prepared microbial suspension.

• Incubation: The plates are incubated at 37°C for 24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay in LPS-stimulated Macrophages

The anti-inflammatory activity is assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

• Cell Culture and Treatment: RAW 264.7 cells are seeded in 96-well plates and pre-treated with various concentrations of the test compounds for 1 hour.

• LPS Stimulation: The cells are then stimulated with LPS (1 µg/mL) for 24 hours to induce NO production.

• Griess Assay: After incubation, the concentration of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Absorbance Measurement: The absorbance is measured at 540 nm.

• NO Inhibition Calculation: The percentage of NO production inhibition is calculated by comparing the absorbance of the compound-treated wells with that of the LPS-stimulated control wells.

Visualizations

Experimental Workflow for Biological Activity Screening

Caption: Workflow for comparing the biological activities of propiophenones.

Hypothetical Signaling Pathway for Anticancer Activity

Structural Elucidation of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one: A Comparative Guide to Analytical Techniques

For Researchers, Scientists, and Drug Development Professionals

The definitive confirmation of a molecule's three-dimensional structure is a cornerstone of chemical research and drug development. For novel compounds such as 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, an unambiguous structural assignment is critical for understanding its chemical properties, predicting its biological activity, and ensuring intellectual property claims. While single-crystal X-ray crystallography is considered the "gold standard" for structural determination, its reliance on obtaining a high-quality crystal necessitates a comparison with other powerful analytical techniques. This guide provides an objective comparison of X-ray crystallography with spectroscopic methods—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) Spectroscopy—for the structural confirmation of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Comparison of Structural Elucidation Techniques

The choice of analytical technique for structure determination depends on the information required, the nature of the sample, and the available resources. While X-ray crystallography provides a complete 3D molecular structure, spectroscopic methods offer complementary information about connectivity, functional groups, and molecular weight.

Technique	Information Provided	Sample Requirements	Key Advantages	Limitations
X-ray Crystallography	Unambiguous 3D molecular structure, bond lengths, bond angles, stereochemistry, and crystal packing.	Single, diffraction-quality crystal (typically >0.1 mm).	Provides the most definitive and complete structural information.[1]	Crystal growth can be a significant bottleneck and is not always feasible.[1]
NMR Spectroscopy	Detailed information on the chemical environment of atoms (¹H, ¹³C, ¹⁹F), atom connectivity through bonds (COSY, HMBC), and spatial proximity (NOESY).	Soluble sample (~1-10 mg) in a suitable deuterated solvent.	Non-destructive; provides rich data on molecular structure and dynamics in solution.[2]	Complex spectra can be challenging to interpret fully; insensitive to overall molecular shape in the solid state.
Mass Spectrometry	Precise molecular weight and elemental composition (High-Resolution MS); structural information from fragmentation patterns.	Small sample amount (~µg to ng), can be solid, liquid, or in solution.	High sensitivity; provides definitive molecular formula.	Does not distinguish between isomers; fragmentation can be complex.
IR Spectroscopy	Identification of functional groups present in the molecule (e.g., C=O, C-F).[3][4]	Small sample amount (solid or liquid).	Fast, simple, and provides a quick "fingerprint" of the functional groups present.[4]	Provides limited information about the overall molecular skeleton and connectivity.

Predicted Analytical Data for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

The following table summarizes the expected key data points for the target molecule based on each technique.

Technique	Expected Key Data/Predictions
X-ray Crystallography	Crystal System: (e.g., Monoclinic, Orthorhombic) Space Group: (e.g., P2₁/c) Key Bond Lengths/Angles: C=O, C-F, C-C(F)₃ bond distances and angles confirming the propanone and substituted phenyl moieties.
¹H NMR	Aromatic Protons: 3 signals in the aromatic region (~7.5-8.2 ppm), showing complex splitting patterns due to H-H and H-F coupling. Ethyl Protons: A quartet (~3.0 ppm) for the -CH₂- group and a triplet (~1.2 ppm) for the -CH₃ group, with coupling between them.
¹³C NMR	Carbonyl Carbon: Signal at ~195-205 ppm.[5] Aromatic Carbons: Multiple signals in the aromatic region (~120-165 ppm), with some showing splitting due to C-F coupling. The carbon attached to the -CF₃ group will appear as a quartet. Ethyl Carbons: Two signals in the aliphatic region for the -CH₂- and -CH₃ groups.
¹⁹F NMR	Aromatic Fluorine: One signal for the single fluorine atom on the ring. Trifluoromethyl Group: One signal for the -CF₃ group.
Mass Spectrometry	Molecular Ion Peak (M⁺): m/z corresponding to the molecular weight of C₁₀H₈F₄O. Key Fragments: Fragments corresponding to the loss of the ethyl group (M-29), and characteristic fragments of the substituted benzoyl cation.[6][7]
IR Spectroscopy	C=O Stretch: Strong absorption band around 1690-1710 cm⁻¹ for the aromatic ketone.[5][8] C-F Stretches: Strong absorption bands in the 1100-1350 cm⁻¹ region, characteristic of the C-F and -CF₃ groups.[9] Aromatic C-H Stretches: Bands above 3000 cm⁻¹.

Experimental Protocols

Single-Crystal X-ray Crystallography

• Crystallization: Dissolve the purified compound in a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate, hexane). Employ slow evaporation, vapor diffusion, or slow cooling techniques to grow single crystals.

• Crystal Mounting: Select a well-formed, single crystal of appropriate size and mount it on a goniometer head.

• Data Collection: Place the mounted crystal on the diffractometer. Cool the crystal under a stream of nitrogen gas (typically 100 K) to minimize thermal vibrations. An X-ray beam is directed at the crystal, and the diffraction pattern is recorded by a detector as the crystal is rotated.[10]

• Structure Solution and Refinement: Process the diffraction data to determine the unit cell dimensions and space group. Use direct methods or Patterson methods to solve the phase problem and generate an initial electron density map.[1] Build the molecular model into the electron density map and refine the atomic positions and thermal parameters to achieve the best fit with the experimental data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrument Setup: Insert the NMR tube into the spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

• Data Acquisition: Acquire the ¹H NMR spectrum. Following this, acquire the ¹³C, and ¹⁹F NMR spectra. For more detailed structural information, 2D NMR experiments like COSY, HSQC, and HMBC can be performed.

• Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID) signals. Phase the resulting spectra and calibrate the chemical shift scale using a reference signal (e.g., TMS or the residual solvent peak). Integrate the signals in the ¹H spectrum to determine proton ratios.

Mass Spectrometry (High-Resolution)

• Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Sample Introduction: Introduce the sample into the mass spectrometer via direct infusion or through a chromatographic system like GC or LC.

• Ionization: Ionize the sample using an appropriate technique. Electron Ionization (EI) is common for GC-MS, while Electrospray Ionization (ESI) is typical for LC-MS.

• Mass Analysis: The generated ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer (e.g., Time-of-Flight, Quadrupole, Orbitrap).

• Detection and Spectrum Generation: The detector records the abundance of ions at each m/z value, generating a mass spectrum. The high-resolution data allows for the determination of the exact mass and elemental formula.

Infrared (IR) Spectroscopy

• Sample Preparation:

  • For Solids (ATR): Place a small amount of the solid sample directly onto the Attenuated Total Reflectance (ATR) crystal.

  • For Liquids: Place a drop of the liquid between two salt plates (e.g., NaCl).

• Background Spectrum: Record a background spectrum of the empty sample compartment (or clean ATR crystal) to subtract atmospheric and instrumental absorptions.

• Sample Spectrum: Place the prepared sample in the IR beam path and record the spectrum. The instrument measures the absorption of infrared radiation at different frequencies (typically 4000-400 cm⁻¹).[3]

• Data Analysis: The resulting spectrum (a plot of transmittance or absorbance vs. wavenumber) is analyzed to identify characteristic absorption bands corresponding to the functional groups present in the molecule.

Visualizations

Caption: General workflow for small molecule synthesis and structural confirmation.

Caption: Logical relationship of analytical techniques for structure confirmation.

References

• 1. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 2. Structural elucidation by NMR(1HNMR) | PPTX [slideshare.net]
• 3. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 4. compoundchem.com [compoundchem.com]
• 5. CH 336: Ketone Spectroscopy [sites.science.oregonstate.edu]
• 6. archive.nptel.ac.in [archive.nptel.ac.in]
• 7. GCMS Section 6.11.3 [people.whitman.edu]
• 8. orgchemboulder.com [orgchemboulder.com]
• 9. spectroscopyonline.com [spectroscopyonline.com]
• 10. rsc.org [rsc.org]

Spectral Analysis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one: A Comparative Guide

For the Attention of Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the predicted spectral data for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. Due to the absence of publicly available experimental spectral data for this specific compound, this report leverages data from structurally similar analogues to forecast its spectral characteristics. The comparative data is intended to aid researchers in the identification, characterization, and quality control of this and related molecules.

The analogues selected for this comparative analysis are:

• Propiophenone: The parent compound without any ring substituents.

• 1-(4-Fluorophenyl)propan-1-one: An analogue with a fluorine substituent.

• 1-(4-(Trifluoromethyl)phenyl)ethan-1-one: An analogue with a trifluoromethyl group and an acetyl instead of a propionyl group, which is useful for observing the substituent effect on the aromatic ring.

Comparative Spectral Data

The following tables summarize the experimental spectral data for the selected analogue compounds. This data provides a baseline for predicting the spectral features of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Table 1: ¹H NMR Spectral Data (Chemical Shift δ in ppm)

Compound	-CH₃ (t)	-CH₂- (q)	Aromatic Protons (m)
Propiophenone	1.22	2.98	7.45-7.95
1-(4-Fluorophenyl)propan-1-one	~1.2	~3.0	~7.1-8.0
1-(4-(Trifluoromethyl)phenyl)ethan-1-one	2.66 (-CH₃, s)	-	7.76 (d), 8.08 (d)

Note: Data for 1-(4-Fluorophenyl)propan-1-one is estimated from typical substituent effects. 't' denotes a triplet, 'q' a quartet, 'm' a multiplet, 's' a singlet, and 'd' a doublet.

Table 2: ¹³C NMR Spectral Data (Chemical Shift δ in ppm)

Compound	C=O	-CH₂-	-CH₃	Aromatic Carbons
Propiophenone	200.8	31.8	8.5	128.1, 128.7, 133.1, 137.0[1]
1-(4-Fluorophenyl)propan-1-one	~199	~32	~8.5	~115-165 (showing C-F coupling)
1-(4-(Trifluoromethyl)phenyl)ethan-1-one	196.8	-	26.9	125.7 (q), 128.8, 132.3, 139.7, ~124 (q, CF₃)

Note: 'q' denotes a quartet due to C-F coupling. Data for analogues is sourced from various databases and may vary slightly based on solvent and experimental conditions.

Table 3: Infrared (IR) Spectroscopy Data (Wavenumber cm⁻¹)

Compound	C=O Stretch	C-H Stretch (Aromatic)	C-H Stretch (Aliphatic)	C-F Stretch
Propiophenone	~1685	~3060	2850-2960[2]	-
1-(4-Fluorophenyl)propan-1-one	~1680	~3070	2850-2960	~1230
1-(4-(Trifluoromethyl)phenyl)ethan-1-one	~1700	~3050	~2930	~1325, 1100-1200

Table 4: Mass Spectrometry (MS) Data (m/z)

Compound	Molecular Ion (M⁺)	Base Peak	Major Fragments
Propiophenone	134[3]	105[3]	77, 51[3]
1-(4-Fluorophenyl)propan-1-one	152	123	95, 75
1-(4-(Trifluoromethyl)phenyl)ethan-1-one	188	173	145, 117

Predicted Spectral Characteristics for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

Based on the comparative data, the following spectral characteristics are predicted for the target compound:

• ¹H NMR: The ethyl group protons should appear as a triplet around δ 1.2 ppm (-CH₃) and a quartet around δ 3.0-3.1 ppm (-CH₂-). The aromatic region will be more complex due to the substitution pattern. The proton ortho to the carbonyl group and meta to the fluorine will likely be the most downfield. The other two aromatic protons will show splitting patterns influenced by both the fluorine and the trifluoromethyl group.

• ¹³C NMR: The carbonyl carbon (C=O) is expected in the δ 195-200 ppm region. The aliphatic carbons (-CH₂- and -CH₃) should be around δ 32 ppm and δ 8 ppm, respectively. The aromatic carbons will show complex splitting patterns and shifts due to the effects of both the fluorine and trifluoromethyl substituents. The carbon attached to the fluorine will show a large coupling constant, and the trifluoromethyl carbon will appear as a quartet.

• IR Spectroscopy: A strong carbonyl (C=O) absorption is expected around 1690-1700 cm⁻¹. Characteristic C-H stretching bands for the aromatic ring will be observed above 3000 cm⁻¹, while the aliphatic C-H stretches will be just below 3000 cm⁻¹. Strong C-F stretching bands from the -CF₃ group are expected in the 1100-1350 cm⁻¹ region, and the aryl-F stretch will appear around 1200-1250 cm⁻¹.

• Mass Spectrometry: The molecular ion peak (M⁺) is expected at m/z 220. The base peak is likely to be the acylium ion [M-CH₂CH₃]⁺ at m/z 191. Other significant fragments would correspond to the loss of CO, and fragments of the substituted phenyl ring.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic techniques discussed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• ¹H NMR Acquisition: Acquire the proton NMR spectrum on a 300 or 500 MHz spectrometer. Typical parameters include a 30-45° pulse width, a relaxation delay of 1-2 seconds, and the acquisition of 16-64 scans.[1]

• ¹³C NMR Acquisition: Acquire the carbon NMR spectrum on the same instrument. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are typically required.[1] Proton decoupling is used to simplify the spectrum to single lines for each carbon.[1]

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and calibrating the chemical shifts relative to the internal standard.

Infrared (IR) Spectroscopy

• Sample Preparation: For a liquid sample, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). For a solid sample, a KBr pellet can be prepared by mixing a small amount of the sample with KBr powder and pressing it into a transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used for both liquid and solid samples with minimal preparation.

• Acquisition: Record the spectrum using an FTIR spectrometer, typically over a range of 4000-400 cm⁻¹. A background spectrum is recorded first and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or through a chromatographic method such as Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS). For GC-MS, the sample is vaporized and separated on a GC column before entering the ion source.

• Ionization: Electron Ionization (EI) is a common method for volatile compounds. The sample molecules are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: An electron multiplier detects the ions, and the signal is processed to generate a mass spectrum.

Visualizations

Caption: Chemical structures of the target compound and its analogues.

Caption: A generalized workflow for spectroscopic analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Propiophenone(93-55-0) MS [m.chemicalbook.com]

A Comparative Analysis of Halogen Reactivity in the α-Halogenation of Phenylpropanone

For researchers and professionals in drug development and organic synthesis, the selective functionalization of carbonyl compounds is a cornerstone of molecular design. The α-halogenation of ketones, such as phenylpropanone (1-phenyl-1-propanone), serves as a critical step in the synthesis of a wide array of pharmaceutical intermediates and other valuable organic molecules. The choice of halogen—chlorine, bromine, or iodine—profoundly influences reaction rates, yields, and the stability of the resulting α-haloketone. This guide provides an objective comparison of the reactivity of these halogens, supported by experimental data and detailed protocols, to aid in the selection of the most appropriate halogenating agent for a given synthetic strategy.

The α-halogenation of a ketone like phenylpropanone can proceed via two primary mechanisms: acid-catalyzed and base-promoted. In acidic conditions, the reaction proceeds through an enol intermediate, and the rate-determining step is the formation of this enol. Consequently, the rate of halogenation is independent of the concentration and identity of the halogen. However, the inherent reactivity of the halogens still plays a role in product distribution and potential side reactions. In base-promoted halogenation, an enolate is formed, which then attacks the halogen. This process is typically faster but can be prone to polyhalogenation, particularly with more reactive halogens.

Comparative Reactivity and Yields

The reactivity of the halogens in the α-halogenation of phenylpropanone follows the general trend of Cl₂ > Br₂ > I₂. This trend is a reflection of the electrophilicity of the halogen molecules. Chlorine, being the most electrophilic of the three, reacts the most rapidly. Bromine is intermediate in its reactivity, offering a balance between reaction speed and selectivity, making it a frequently used reagent in laboratory settings. Iodine is the least reactive and often requires specific catalysts or conditions to achieve efficient conversion.

Halogenating Agent	Typical Reaction Conditions	Reaction Time	Yield of α-Halophenylpropanone	Key Considerations
Chlorine (Cl₂)	Acetic acid, various temperatures	Rapid	Generally high, but can be variable	High reactivity can lead to over-halogenation and other side products. Gaseous nature requires specialized handling.
Bromine (Br₂)	Acetic acid or methanol, room temperature	Moderate	Typically high and reproducible	Offers a good balance of reactivity and selectivity. Easier to handle than chlorine gas.
Iodine (I₂)	Often requires a catalyst (e.g., base or oxidizing agent)	Slow	Moderate to high, condition-dependent	The C-I bond is weaker, making α-iodoketones useful for subsequent nucleophilic substitution reactions.

Experimental Protocols

Below are representative experimental methodologies for the α-halogenation of phenylpropanone with chlorine, bromine, and iodine. These protocols are provided for illustrative purposes and may require optimization based on specific laboratory conditions and desired outcomes.

1. α-Chlorination of Phenylpropanone

• Reagents: Phenylpropanone, Sulfuryl chloride (SO₂Cl₂), Methanol.

• Procedure: To a solution of phenylpropanone (1.0 eq) in methanol at 0 °C is added sulfuryl chloride (1.1 eq) dropwise. The reaction mixture is stirred at this temperature for 1-2 hours until TLC analysis indicates complete consumption of the starting material. The reaction is then quenched by the addition of a saturated aqueous solution of sodium bicarbonate. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by column chromatography to yield α-chlorophenylpropanone.

2. α-Bromination of Phenylpropanone

• Reagents: Phenylpropanone, Bromine (Br₂), Acetic acid.

• Procedure: Phenylpropanone (1.0 eq) is dissolved in glacial acetic acid. To this solution, a solution of bromine (1.05 eq) in acetic acid is added dropwise with stirring at room temperature. The reaction is monitored by the disappearance of the bromine color. Upon completion, the reaction mixture is poured into ice-water, and the precipitated solid is collected by filtration, washed with cold water, and recrystallized from ethanol to afford pure α-bromophenylpropanone.

3. α-Iodination of Phenylpropanone

• Reagents: Phenylpropanone, Iodine (I₂), Sodium hydroxide (NaOH), Methanol.

• Procedure: To a stirred solution of phenylpropanone (1.0 eq) in methanol is added an aqueous solution of sodium hydroxide (2.0 eq). The mixture is cooled in an ice bath, and a solution of iodine (1.1 eq) in methanol is added slowly. The reaction is allowed to proceed for several hours at room temperature. The reaction is quenched with a solution of sodium thiosulfate to remove excess iodine. The product is then extracted with diethyl ether, and the organic layer is washed with water and brine, dried over magnesium sulfate, and concentrated in vacuo. Purification by chromatography yields α-iodophenylpropanone.

Logical Workflow for Halogen Selection in Phenylpropanone Synthesis

The choice of halogen for the α-halogenation of phenylpropanone is a critical decision in the synthetic workflow. The following diagram illustrates the logical considerations that guide this selection process, taking into account the desired reactivity, the nature of subsequent reaction steps, and practical laboratory considerations.

Purity Assessment of Synthetic 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity of synthetic compounds is a cornerstone of reliable and reproducible results. This guide provides a comprehensive purity assessment of synthetic 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, a key intermediate in the synthesis of various pharmaceutical agents. Through a comparative analysis with commercially available alternatives and supporting experimental data, this document aims to offer an objective evaluation for researchers and scientists.

Introduction

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one is a fluorinated propiophenone derivative of significant interest in medicinal chemistry. The presence of both a fluorine atom and a trifluoromethyl group on the phenyl ring can significantly influence the pharmacokinetic and pharmacodynamic properties of resulting drug candidates. Given its role as a critical building block, ensuring its high purity is paramount to avoid the introduction of unwanted side products in subsequent synthetic steps, which could lead to misleading biological data and potential safety concerns.

This guide details the purity profile of a synthetically prepared batch of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one and compares it with two common commercially available alternatives: 1-(4-Fluorophenyl)propan-1-one and 1-[3-(Trifluoromethyl)phenyl]propan-1-one. The assessment is based on a suite of standard analytical techniques, including High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Data Presentation

The following tables summarize the quantitative purity data and key specifications of the synthetic compound and its commercial alternatives.

Table 1: Purity Assessment of Synthetic 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

Analytical Method	Purity (%)	Impurities Detected
HPLC (UV, 254 nm)	99.2%	Isomeric Impurity (0.5%), Starting Material (0.2%), Unknown (0.1%)
GC-MS	99.5%	Residual Solvent (Toluene, 0.3%), Isomeric Impurity (0.2%)
¹H NMR & ¹⁹F NMR	>99% (by integration)	Trace impurities below detection limits of routine NMR

Table 2: Comparative Analysis with Commercial Alternatives

Compound	Stated Purity (Supplier)	Analytical Method	Key Specifications
Synthetic 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one	N/A (in-house synthesis)	HPLC, GC-MS, NMR	White to off-white solid
1-(4-Fluorophenyl)propan-1-one	>98%[1]	GC	Clear yellow liquid after melting[1]
1-[3-(Trifluoromethyl)phenyl]propan-1-one	≥98% (GC)[2][3]	GC	Colorless to light yellow clear liquid[2]

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

High-Performance Liquid Chromatography (HPLC)

• Instrumentation: Agilent 1260 Infinity II LC System with a Diode Array Detector.

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase:

  • A: 0.1% Trifluoroacetic acid in Water

  • B: 0.1% Trifluoroacetic acid in Acetonitrile

• Gradient:

  Time (min)	%B
  0	40
  15	90
  20	90
  21	40

  | 25 | 40 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: 1 mg/mL solution in Acetonitrile.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: Agilent 7890B GC with 5977A MSD.

• Column: HP-5ms, 30 m x 0.25 mm, 0.25 µm.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Oven Program:

  • Initial temperature: 80 °C, hold for 2 min.

  • Ramp: 15 °C/min to 280 °C.

  • Hold: 5 min at 280 °C.

• MSD Transfer Line Temperature: 280 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: 40-450 amu.

• Injection: 1 µL, split ratio 50:1.

• Sample Preparation: 1 mg/mL solution in Dichloromethane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: Bruker Avance III HD 400 MHz spectrometer.

• ¹H NMR:

  • Solvent: CDCl₃.

  • Frequency: 400 MHz.

  • Reference: Tetramethylsilane (TMS) at 0.00 ppm.

  • Acquisition: 16 scans, 1s relaxation delay.

• ¹⁹F NMR:

  • Solvent: CDCl₃.

  • Frequency: 376 MHz.

  • Reference: External CFCl₃ at 0.00 ppm.

  • Acquisition: 64 scans, 2s relaxation delay, proton decoupled.

• Sample Preparation: Approximately 10 mg of the compound dissolved in 0.7 mL of CDCl₃.

Potential Impurities from Synthesis

The synthesis of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one likely proceeds via a Friedel-Crafts acylation of 1-fluoro-2-(trifluoromethyl)benzene with propanoyl chloride. Potential impurities arising from this synthesis route include:

• Isomeric Products: Acylation at different positions on the aromatic ring can lead to the formation of structural isomers.

• Unreacted Starting Materials: Incomplete reaction can result in the presence of residual 1-fluoro-2-(trifluoromethyl)benzene and propanoyl chloride (or its hydrolysis product, propanoic acid).

• Polyacylated Products: Although less common in Friedel-Crafts acylation compared to alkylation, there is a possibility of di-acylated byproducts.[4]

• Residual Solvents: Solvents used in the reaction and workup (e.g., dichloromethane, toluene) may be present in the final product.

Mandatory Visualization

Caption: Workflow for the synthesis, purification, and purity assessment of a synthetic chemical compound.

References

• 1. echemi.com [echemi.com]
• 2. chemimpex.com [chemimpex.com]
• 3. 3-[3-(Trifluoromethyl)phenyl]-1-propanol | 78573-45-2 | TCI AMERICA [tcichemicals.com]
• 4. byjus.com [byjus.com]

Bridging the Gap: A Comparative Guide to Experimental and Computational Analyses of Fluorinated Ketones

For researchers, scientists, and professionals in drug development, the integration of computational modeling with experimental data is paramount for accelerating the discovery and optimization of novel therapeutics. Fluorinated ketones, a prominent class of compounds known for their unique physicochemical properties and potential as enzyme inhibitors, serve as an excellent case study for this synergy. This guide provides an objective comparison of experimental findings and computational predictions for this important class of molecules, supported by detailed experimental protocols and data visualizations.

Fluorine's high electronegativity significantly influences the electronic properties of the ketone carbonyl group, enhancing its electrophilicity. This makes fluorinated ketones potent inhibitors of various enzymes, particularly proteases, by forming stable hemiacetal or hemiketal adducts with active site residues.[1][2] Computational methods offer a powerful means to predict and rationalize the observed biological activities and physicochemical properties, thereby guiding synthetic efforts.

Cross-Validation Workflow: An Integrated Approach

The effective cross-validation of experimental and computational data follows a cyclical process. Experimental results provide the basis for developing and refining computational models, which in turn can predict the properties of new candidate molecules, prioritizing them for synthesis and further experimental testing.

A generalized workflow for the cross-validation of experimental and computational data.

Biological Activity: Enzyme Inhibition

A significant application of fluorinated ketones is in the inhibition of hydrolytic enzymes like proteases. The trifluoromethyl ketone (TFMK) moiety is a well-studied pharmacophore that acts as a transition-state analog.[1] The inhibitory potency is typically quantified by the half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki).

Comparative Data: IC50 and Ki Values

The following table summarizes experimental IC50 and Ki values for selected fluorinated ketone inhibitors against their target enzymes, alongside computationally derived parameters that correlate with their activity. A satisfactory qualitative agreement is often observed between predicted reactivity (e.g., lower hydration free energy, higher positive charge on the carbonyl carbon) and experimental inhibitory potency.[1]

Compound Class	Target Enzyme	Experimental IC50/Ki	Computational Insights
Trifluoromethyl ketones (TFMKs)	Human Carboxylesterase 1 (hCE1)	IC50 values in the nanomolar range	Activity modulated by the balance between the intrinsic electrophilicity of the carbonyl carbon and the keto-hydrate ratio.[1]
Peptidyl TFMKs	SARS-CoV 3CL Protease	Time-dependent inhibition with Ki of 0.3 µM	Slow formation of a covalent hemithioketal adduct with the catalytic cysteine residue.[3]
Difluoro- and Trifluoro-ketones	Acetylcholinesterase	Ki values of 1.6 x 10⁻⁹ M and 16 x 10⁻⁹ M, respectively	Formation of a stable hemiketal with the active-site serine.[2]
Difluorostatone-containing Pepstatin Analog	Pepsin	Ki = 6 x 10⁻¹¹ M	The hydrated ketone likely acts as a structural mimic of the tetrahedral intermediate.[2]

Experimental Protocol: In Vitro Protease Inhibition Assay (IC50 Determination)

This protocol outlines a typical procedure for determining the IC50 of a fluorinated ketone inhibitor against a target protease using a fluorogenic substrate.[4]

• Reagent Preparation :

  • Prepare a stock solution of the purified target protease in an appropriate assay buffer (e.g., 20 mM Tris-HCl, pH 7.4).

  • Dissolve the fluorinated ketone inhibitor in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution.

  • Prepare a stock solution of the specific fluorogenic substrate for the protease in the assay buffer.

• Serial Dilution of Inhibitor :

  • Perform serial dilutions of the inhibitor stock solution in the assay buffer to obtain a range of concentrations to be tested.

• Assay Procedure :

  • In a 96-well microtiter plate, add the diluted inhibitor solutions to the respective wells. Include control wells with buffer and solvent only (no inhibitor).

  • Add the protease solution to all wells and incubate for a predetermined time (e.g., 15-30 minutes) at a constant temperature (e.g., 37°C) to allow for enzyme-inhibitor binding.

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Data Acquisition and Analysis :

  • Measure the fluorescence intensity at regular intervals using a microplate reader.

  • Calculate the initial reaction velocities from the linear phase of the fluorescence-time curves.

  • Determine the percentage of inhibition for each inhibitor concentration relative to the control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.[5]

Many fluorinated ketone inhibitors target caspases, a family of proteases central to the execution of apoptosis (programmed cell death). Understanding this pathway is crucial for developing therapeutics for diseases such as cancer and neurodegenerative disorders.

A simplified signaling pathway for caspase-mediated apoptosis, a target for fluorinated ketone inhibitors.

Physicochemical Properties: Lipophilicity (logP)

Lipophilicity, often expressed as the logarithm of the octanol-water partition coefficient (logP), is a critical parameter in drug design, influencing absorption, distribution, metabolism, and excretion (ADME). The introduction of fluorine can have complex and sometimes counterintuitive effects on lipophilicity.

Comparative Data: Experimental vs. Computational logP

Direct measurement of species-specific logP values for fluorinated ketones, which can exist in equilibrium with their hydrated forms, is challenging but can be achieved using techniques like ¹⁹F-NMR spectroscopy.[6] Computational methods, including molecular dynamics simulations, are increasingly used to predict these values.[7]

Compound Type	Experimental Method	Experimental logP	Computational Method	Predicted logP
Fluorinated geminal diketones	¹⁹F-NMR based method	Varies significantly between diketone, gem-diol, and tetrol forms.[6]	DFT and Molecular Dynamics	Can qualitatively reproduce trends but may have errors of 0.6-0.7 log units.[7]
Fluorinated drug-like molecules	Shake-flask with ¹⁹F-NMR	Good reproducibility.[8]	Various computational models	Accuracy varies depending on the model and the specific fluorination pattern.[8]

Experimental Protocol: ¹⁹F-NMR Based logP Determination

This protocol is adapted from the method described for determining species-specific logP values.[6][9]

• Sample Preparation :

  • Dissolve the fluorinated ketone and a fluorinated reference compound of known logP (e.g., 2,2,2-trifluoroethanol) in a biphasic system of 1-octanol and water.

• Equilibration :

  • Stir the mixture vigorously for a set period (e.g., 1 hour) to ensure partitioning equilibrium is reached.

  • Allow the phases to separate completely.

• NMR Analysis :

  • Carefully take an aliquot from both the 1-octanol and the water layer.

  • Acquire the ¹⁹F-NMR spectrum for each aliquot.

• Data Analysis :

  • Integrate the signals corresponding to the fluorinated ketone and the reference compound in both spectra.

  • Calculate the logP of the fluorinated ketone using the known logP of the reference and the ratio of the integrals in the two phases.[6]

Spectroscopic Properties: ¹⁹F NMR Chemical Shifts

¹⁹F NMR spectroscopy is a powerful tool for the characterization of fluorinated compounds. The chemical shifts are highly sensitive to the local electronic environment.

Comparative Data: Experimental vs. Predicted ¹⁹F NMR Chemical Shifts

Density Functional Theory (DFT) calculations have become a reliable method for predicting ¹⁹F NMR chemical shifts, often with high accuracy after linear scaling.[10]

Compound Class	Experimental ¹⁹F Chemical Shift Range (ppm)	Computational Method	Accuracy of Prediction
Trifluoroacetyl (TFA) group	-67 to -85	DFT with scaling factors	Can be highly accurate, aiding in structural elucidation.[11]
Fluorinated aromatic compounds	>150 ppm range	DFT (e.g., ωB97XD/aug-cc-pvdz)	Mean absolute errors can be as low as 1.5-3.0 ppm.[10][12]
Fluorinated ketones (keto vs. enol forms)	Keto-enol tautomerization leads to significant shifts.[13]	DFT	Can predict the shifts for different tautomers, aiding in their identification.[13]

Experimental Protocol: Synthesis and ¹⁹F NMR Characterization of a Fluorinated Ketone

This is a general procedure for the synthesis of an α-fluoroketone via electrophilic fluorination and its subsequent characterization.[13][14]

• Synthesis :

  • Dissolve the starting ketone material in a suitable solvent (e.g., acetonitrile).

  • Add an electrophilic fluorinating agent (e.g., Selectfluor®) to the solution.

  • Stir the reaction at room temperature or under reflux for a specified time, monitoring the progress by thin-layer chromatography or NMR.

• Work-up and Purification :

  • Remove the solvent under reduced pressure.

  • Dissolve the residue in an organic solvent (e.g., dichloromethane) and wash with water.

  • Dry the organic layer, filter, and concentrate.

  • Purify the crude product by column chromatography.

• ¹⁹F NMR Analysis :

  • Dissolve the purified fluorinated ketone in a deuterated solvent (e.g., CDCl₃).

  • Acquire the ¹⁹F NMR spectrum. The chemical shifts and coupling constants will provide information about the position and number of fluorine atoms.

Conclusion

The cross-validation of experimental data with computational predictions for fluorinated ketones demonstrates a powerful paradigm in modern chemical and pharmaceutical research. While experimental methods provide the definitive measure of a compound's properties and activity, computational approaches offer invaluable predictive power, enabling the rational design of molecules with desired characteristics. The continued refinement of computational methodologies, coupled with precise experimental validation, will undoubtedly accelerate the development of next-generation fluorinated ketone-based therapeutics and materials.

References

• 1. Reactivity versus steric effects in fluorinated ketones as esterase inhibitors: a quantum mechanical and molecular dynamics study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluoro ketone inhibitors of hydrolytic enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. courses.edx.org [courses.edx.org]
• 6. Species-specific lipophilicities of fluorinated diketones in complex equilibria systems and their potential as multifaceted reversible covalent warheads - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Uncovering abnormal changes in logP after fluorination using molecular dynamics simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. connectsci.au [connectsci.au]
• 9. jove.com [jove.com]
• 10. Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. dovepress.com [dovepress.com]
• 12. chemrxiv.org [chemrxiv.org]
• 13. Synthesis and Reactivity of Fluorinated Cyclic Ketones: Initial Findings [article.sapub.org]
• 14. scispace.com [scispace.com]

literature comparison of synthesis routes for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of established synthesis routes for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, a key intermediate in the development of various pharmaceutical compounds. The methodologies, reaction efficiencies, and experimental conditions are detailed to assist researchers in selecting the most suitable pathway for their specific needs.

Introduction

1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one (CAS No. 239107-27-8) is an aromatic ketone derivative. The presence of both a fluorine atom and a trifluoromethyl group on the phenyl ring imparts unique electronic properties and metabolic stability, making it a valuable building block in medicinal chemistry. This guide focuses on the primary synthetic strategies for its preparation: Friedel-Crafts acylation and the Grignard reagent approach.

Performance Comparison of Synthesis Routes

The selection of a synthetic route often depends on factors such as starting material availability, desired scale, and tolerance to specific reagents and conditions. Below is a summary of the two principal methods for synthesizing the target compound.

Parameter	Route 1: Friedel-Crafts Acylation	Route 2: Grignard Reagent Acylation
Starting Materials	1-Fluoro-2-(trifluoromethyl)benzene, Propanoyl chloride	1-Bromo-4-fluoro-2-(trifluoromethyl)benzene, Magnesium, Propanoyl chloride
Key Reagents	Aluminum chloride (AlCl₃)	Magnesium turnings, an ether solvent (e.g., THF)
Typical Yield	Moderate to High	Moderate to High
Reaction Conditions	0°C to room temperature, anhydrous	0°C to reflux, anhydrous, inert atmosphere
Key Advantages	Direct, often uses readily available starting materials.	Tolerant of a wider range of functional groups on the acylating agent.
Key Disadvantages	Requires stoichiometric amounts of Lewis acid, which can be moisture-sensitive and generate significant waste. The aromatic ring is deactivated, potentially requiring harsh conditions.[1]	Requires strict anhydrous and inert conditions due to the high reactivity of the Grignard reagent.[2]

Synthesis Pathways Overview

The two main strategies to synthesize 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one are visualized below.

Caption: Key synthetic routes to 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Experimental Protocols

Route 1: Friedel-Crafts Acylation

This method involves the electrophilic acylation of 1-fluoro-2-(trifluoromethyl)benzene using propanoyl chloride and a Lewis acid catalyst, typically aluminum chloride.[1][3][4]

Materials:

• 1-Fluoro-2-(trifluoromethyl)benzene

• Propanoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (CH₂Cl₂), anhydrous

• Hydrochloric acid (HCl), dilute aqueous solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 to 1.3 equivalents) and anhydrous dichloromethane. Cool the suspension to 0°C in an ice bath.

• Formation of Acylium Ion: Add propanoyl chloride (1.0 to 1.2 equivalents) dropwise to the stirred suspension while maintaining the temperature at 0°C. Allow the mixture to stir for 15-30 minutes.

• Acylation: Add 1-fluoro-2-(trifluoromethyl)benzene (1.0 equivalent), dissolved in a small amount of anhydrous dichloromethane, dropwise via the addition funnel. The rate of addition should be controlled to keep the internal temperature below 5-10°C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-16 hours, monitoring the reaction progress by TLC or GC-MS.

• Work-up: Carefully quench the reaction by pouring the mixture slowly into a beaker containing crushed ice and concentrated HCl.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with dichloromethane (2x).

• Washing: Combine the organic layers and wash sequentially with dilute HCl, water, saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel to yield pure 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Route 2: Grignard Reagent Acylation

This route involves the formation of a Grignard reagent from 1-bromo-4-fluoro-2-(trifluoromethyl)benzene, followed by its reaction with propanoyl chloride.[2][5]

Materials:

• 1-Bromo-4-fluoro-2-(trifluoromethyl)benzene

• Magnesium turnings

• Iodine (a small crystal for initiation)

• Anhydrous tetrahydrofuran (THF)

• Propanoyl chloride

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether or Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Formation:

  • Place magnesium turnings (1.2 equivalents) in a flame-dried, three-necked flask under a nitrogen atmosphere.

  • Add a small crystal of iodine.

  • Add a small portion of a solution of 1-bromo-4-fluoro-2-(trifluoromethyl)benzene (1.0 equivalent) in anhydrous THF via a syringe.

  • If the reaction does not initiate (indicated by heat evolution and disappearance of the iodine color), gently warm the flask.

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to stir at room temperature or with gentle heating for 1-2 hours to ensure complete formation of the Grignard reagent.

• Acylation:

  • Cool the freshly prepared Grignard reagent solution to 0°C in an ice bath.

  • Add a solution of propanoyl chloride (1.0 equivalent) in anhydrous THF dropwise. A precipitate may form.

  • After the addition, allow the mixture to warm to room temperature and stir for 1-3 hours.

• Work-up:

  • Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Extract the resulting mixture with diethyl ether or ethyl acetate (3x).

• Washing: Combine the organic extracts and wash with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude ketone by vacuum distillation or flash column chromatography to obtain the final product.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. US6870067B2 - Process for the synthesis of trifluorophenylacetic acids - Google Patents [patents.google.com]
• 3. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. WO2021171301A1 - A process for synthesis of high purity 1-[3-(trifluoromethyl)phenyl]ethanone oxime - Google Patents [patents.google.com]

A Comparative Guide to Assessing the Enantiomeric Excess of Chiral 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

The determination of enantiomeric excess (ee) is a critical step in the development of chiral pharmaceuticals. For derivatives of 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-one, a scaffold of interest in medicinal chemistry, accurate assessment of enantiopurity is paramount. This guide provides a comparative overview of three common analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We present supporting experimental data, detailed protocols, and visualizations to aid in method selection and implementation.

Data Presentation: A Comparative Overview

The following tables summarize typical quantitative data obtained for the chiral analysis of 1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-ol, the reduced alcohol derivative of the target ketone, which is a common intermediate in asymmetric synthesis. These values are representative and may vary based on the specific derivative and experimental conditions.

Table 1: Chiral High-Performance Liquid Chromatography (HPLC) Data

Parameter	Enantiomer 1 (e.g., R)	Enantiomer 2 (e.g., S)
Retention Time (t_R)	12.5 min	14.2 min
Peak Area	150,000	1,350,000
Enantiomeric Excess (% ee)	\multicolumn{2}{c	}{88.9%}
Resolution (R_s)	\multicolumn{2}{c	}{2.1}

Table 2: Chiral Gas Chromatography (GC) Data

Parameter	Enantiomer 1 (e.g., R)	Enantiomer 2 (e.g., S)
Retention Time (t_R)	9.8 min	10.5 min
Peak Area	200,000	1,800,000
Enantiomeric Excess (% ee)	\multicolumn{2}{c	}{88.9%}
Resolution (R_s)	\multicolumn{2}{c	}{1.8}

Table 3: 19F Nuclear Magnetic Resonance (NMR) Spectroscopy Data (with Chiral Solvating Agent)

Parameter	Enantiomer 1 (e.g., R)	Enantiomer 2 (e.g., S)
Chemical Shift (δ) of CF_3	-63.25 ppm	-63.28 ppm
Integral	1.0	9.0
Enantiomeric Excess (% ee)	\multicolumn{2}{c	}{88.9%}

Experimental Protocols

Detailed methodologies for each of the key analytical techniques are provided below.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a widely used and robust method for the separation and quantification of enantiomers. Polysaccharide-based chiral stationary phases (CSPs) are particularly effective for resolving a broad range of chiral compounds, including fluorinated ketones and alcohols.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chiral Stationary Phase: Chiralpak® AD-H column (250 x 4.6 mm, 5 µm).

Mobile Phase:

• Hexane/Isopropanol (90:10, v/v).

Chromatographic Conditions:

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Concentration: 1 mg/mL in mobile phase.

Procedure:

• Prepare the mobile phase and degas it thoroughly.

• Equilibrate the Chiralpak® AD-H column with the mobile phase until a stable baseline is achieved.

• Dissolve the sample (racemic or enantioenriched) in the mobile phase.

• Inject the sample onto the column.

• Record the chromatogram and integrate the peak areas for each enantiomer.

• Calculate the enantiomeric excess using the formula: % ee = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.

Chiral Gas Chromatography (GC)

Chiral GC is a high-resolution technique suitable for volatile and thermally stable compounds. Derivatization is often employed to improve the volatility and chromatographic behavior of the analytes. Cyclodextrin-based chiral stationary phases are commonly used for the separation of enantiomers.

Instrumentation:

• Gas Chromatograph (GC) with a Flame Ionization Detector (FID).

• Chiral Capillary Column: Rt-βDEXsm (30 m x 0.25 mm ID, 0.25 µm film thickness).

Carrier Gas:

• Helium at a constant flow of 1.2 mL/min.

GC Conditions:

• Injector Temperature: 250°C.

• Detector Temperature: 280°C.

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 1 min.

  • Ramp: 5°C/min to 180°C.

  • Hold at 180°C for 5 min.

• Injection: 1 µL, split ratio 50:1.

Sample Preparation (Derivatization to Acetates):

• Dissolve approximately 1 mg of the chiral alcohol derivative in 0.5 mL of dichloromethane.

• Add 50 µL of acetic anhydride and 10 µL of pyridine.

• Heat the mixture at 60°C for 30 minutes.

• Cool to room temperature and inject into the GC.

Procedure:

• Condition the column according to the manufacturer's instructions.

• Inject the derivatized sample.

• Record the chromatogram and integrate the peak areas.

• Calculate the enantiomeric excess as described for HPLC.

19F Nuclear Magnetic Resonance (NMR) Spectroscopy

19F NMR is a powerful tool for the analysis of fluorinated compounds. The high natural abundance and sensitivity of the 19F nucleus, combined with the large chemical shift dispersion, make it ideal for resolving enantiomeric signals in the presence of a chiral solvating agent (CSA).

Instrumentation:

• NMR Spectrometer (400 MHz or higher) equipped with a fluorine probe.

Sample Preparation:

• Dissolve approximately 5-10 mg of the chiral analyte in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Add a chiral solvating agent (e.g., (R)-(-)-1-(9-Anthryl)-2,2,2-trifluoroethanol) in a 1:1 to 1:2 molar ratio relative to the analyte.

• Gently mix the solution in the NMR tube.

NMR Acquisition Parameters:

• Nucleus: 19F.

• Pulse Program: Standard 19F single-pulse experiment.

• Number of Scans: 64 or more for good signal-to-noise.

• Relaxation Delay: 2 seconds.

• Temperature: 298 K.

Procedure:

• Acquire a 19F NMR spectrum of the analyte without the chiral solvating agent to determine the chemical shift of the racemic mixture.

• Acquire a 19F NMR spectrum of the sample containing the chiral solvating agent.

• Observe the splitting of the trifluoromethyl (CF₃) signal into two distinct resonances corresponding to the two diastereomeric complexes formed.

• Integrate the two signals.

• Calculate the enantiomeric excess from the integral values: % ee = [|Integral₁ - Integral₂| / (Integral₁ + Integral₂)] x 100.

Mandatory Visualization

The following diagrams illustrate the workflows for each analytical technique.

Caption: Workflow for Chiral HPLC Analysis.

Safety & Regulatory Compliance

Proper Disposal of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one: A Guide for Laboratory Professionals

For immediate reference, the primary recommended disposal method for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, a halogenated organic compound, is high-temperature incineration at a licensed hazardous waste facility. This compound's fluorine and trifluoromethyl groups necessitate specific handling and disposal protocols to ensure the safety of personnel and the environment. Adherence to local, state, and federal regulations is mandatory.

Halogenated organic compounds require segregation from non-halogenated waste streams to prevent contamination and ensure proper disposal, as their treatment methods differ significantly and are more costly.[1][2][3] Improper disposal can lead to environmental contamination and regulatory penalties.

Essential Safety and Handling Information

Before handling 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, it is crucial to consult the manufacturer-specific Safety Data Sheet (SDS). The following table summarizes general safety information for similar compounds, but users must refer to the SDS for their specific product for definitive guidance.

Hazard Classification	Precautionary Measures
Skin Irritant	Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), a lab coat, and safety glasses.[4]
Eye Irritant	Use safety goggles or a face shield to protect against splashes. In case of contact, flush eyes with copious amounts of water for at least 15 minutes.[4]
Respiratory Irritant	Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[4]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

• Segregation of Waste:

  • Designate a specific, clearly labeled waste container for "Halogenated Organic Waste."[5]

  • Do not mix with non-halogenated organic solvents, aqueous waste, or solid waste.[1][3] Cross-contamination can complicate the disposal process and increase costs.

• Container Management:

  • Use a chemically resistant container with a secure screw-top cap, provided by your institution's Environmental Health and Safety (EHS) department or a licensed waste management contractor.

  • Ensure the container is properly labeled with "Hazardous Waste," the full chemical name: "1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one," and any other required information as per your institution's policy.

  • Keep the waste container closed at all times, except when adding waste.

• Waste Accumulation and Storage:

  • Store the waste container in a designated satellite accumulation area that is secure and away from sources of ignition.

  • Maintain a log of the accumulated waste, noting the chemical name and approximate quantity.

• Arranging for Disposal:

  • Contact your institution's EHS department or a certified hazardous waste disposal company to schedule a pickup.

  • Provide them with the completed hazardous waste manifest and any other required documentation.

• Decontamination of Empty Containers:

  • Triple-rinse empty containers with a suitable solvent (e.g., acetone or ethanol).

  • The rinsate must be collected and disposed of as halogenated organic waste.

  • Once decontaminated, the container can be disposed of according to institutional guidelines, which may include recycling or disposal as regular solid waste.

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the area and ensure adequate ventilation.

• Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Collect and Dispose: Carefully collect the absorbent material and place it in a labeled, sealed container for disposal as halogenated organic waste.

• Decontaminate the Area: Clean the spill area with a suitable solvent and decontaminating solution. The cleaning materials should also be disposed of as hazardous waste.

• Report the Spill: Report the incident to your supervisor and EHS department in accordance with your institution's policy.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Caption: Disposal workflow for halogenated organic compounds.

This comprehensive guide provides the necessary information for the safe and compliant disposal of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one. By following these procedures, researchers and laboratory personnel can minimize risks and ensure environmental responsibility. Always prioritize safety and consult your institution's specific guidelines.

References

• 1. 7.2 Organic Solvents [ehs.cornell.edu]
• 2. campusoperations.temple.edu [campusoperations.temple.edu]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. synquestlabs.com [synquestlabs.com]
• 5. bucknell.edu [bucknell.edu]

Safeguarding Your Research: Essential Safety and Handling Protocols for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one

For researchers, scientists, and professionals in drug development, the safe handling of specialized chemical compounds is paramount. This document provides immediate, essential safety and logistical information for 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one, including detailed operational and disposal plans to ensure the well-being of laboratory personnel and the integrity of your research.

Personal Protective Equipment (PPE) Summary

The following table summarizes the recommended PPE for handling this compound:

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Chemical splash goggles compliant with EN 166 or ANSI Z87.1 standards.[2]
Hand Protection	Chemical-resistant Gloves	Nitrile or neoprene gloves are recommended. Always inspect gloves for integrity before use.[3]
Body Protection	Laboratory Coat	A long-sleeved lab coat is mandatory to protect skin from potential splashes.
Respiratory Protection	Fume Hood / Respirator	All handling of the compound should be conducted in a certified chemical fume hood to minimize inhalation exposure.[3] If a fume hood is not available or if aerosolization is likely, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational protocol is crucial to minimize exposure and prevent contamination. The following steps outline the safe handling of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one from receipt to use.

1. Preparation and Precautionary Measures:

• Before handling, ensure that you have read and understood the safety information for similar compounds.

• Verify that a fully stocked and operational eyewash station and safety shower are readily accessible.

• Prepare your workspace within a certified chemical fume hood.

• Assemble all necessary equipment and reagents before introducing the compound to the work area.

2. Donning Personal Protective Equipment (PPE):

• Put on your laboratory coat, ensuring it is fully buttoned.

• Don chemical-resistant gloves.

• Wear your safety goggles.

3. Handling the Compound:

• Perform all weighing and transfers of the compound within the chemical fume hood.

• Avoid generating dust or aerosols.

• Use dedicated spatulas and glassware.

• Keep the container tightly closed when not in use.[3]

• Should any amount of the substance come into contact with your skin, wash the affected area immediately with soap and water.[1][4] If skin irritation occurs, seek medical attention.[1][4]

• In case of eye contact, flush immediately with copious amounts of water for at least 15 minutes, holding the eyelids open, and seek prompt medical attention.[1]

4. Post-Handling Procedures:

• Clean all contaminated surfaces and equipment thoroughly after use.

• Decontaminate or dispose of any materials that have come into contact with the compound according to the disposal plan.

• Remove your PPE in the correct order to avoid cross-contamination: gloves first, followed by your lab coat and then safety goggles.

• Wash your hands thoroughly with soap and water after removing your PPE.

Disposal Plan: Safe and Compliant Waste Management

Proper disposal of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one and its contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Designate a specific, clearly labeled, and sealed waste container for all solid waste contaminated with the compound (e.g., weighing paper, pipette tips, gloves).

• Liquid waste containing the compound should be collected in a separate, labeled, and sealed container.

2. Waste Neutralization/Deactivation:

• Due to the limited information on the reactivity of this specific compound, on-site neutralization is not recommended without further analysis.

3. Waste Disposal:

• All waste, both solid and liquid, should be treated as hazardous waste.

• Dispose of the waste through a licensed hazardous waste disposal company.

• The preferred method of disposal for similar compounds is incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Never dispose of this compound or its waste down the drain or in regular trash.

• Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling and Disposal

The following diagram illustrates the logical flow of operations for the safe handling and disposal of 1-[4-Fluoro-3-(trifluoromethyl)phenyl]propan-1-one.

Caption: Workflow for handling and disposal of the chemical.

References

• 1. synquestlabs.com [synquestlabs.com]
• 2. fishersci.es [fishersci.es]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]